Ethylenethiourea-d4

• CAS: 352431-28-8

Core Science & Biosynthesis

Ethylenethiourea-d4: A Comprehensive Technical Guide for Researchers

An in-depth examination of the chemical properties, analytical applications, and experimental protocols for Ethylenethiourea-d4, a critical internal standard for the quantification of Ethylenethiourea.

Introduction

Ethylenethiourea-d4 (ETU-d4) is the deuterated form of Ethylenethiourea (ETU), a metabolite and degradation product of the widely used ethylenebisdithiocarbamate (EBDC) fungicides.[1][2] Due to the toxicological concerns associated with ETU, including its classification as a probable human carcinogen and a teratogen, highly sensitive and accurate methods for its detection and quantification in various matrices are essential.[2][3] ETU-d4 serves as an indispensable tool in these analytical methods, primarily as an internal standard in mass spectrometry-based techniques, to ensure the reliability and accuracy of ETU quantification.[4][5]

This technical guide provides a comprehensive overview of Ethylenethiourea-d4, including its chemical structure and properties. It details its application in established analytical protocols such as Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) and Gas Chromatography-Mass Spectrometry (GC-MS) for the analysis of ETU in biological and environmental samples.

Chemical Structure and Properties

Ethylenethiourea-d4 is a stable isotope-labeled version of Ethylenethiourea, where four hydrogen atoms on the ethylene bridge have been replaced with deuterium. This isotopic substitution results in a molecule that is chemically identical to ETU but has a higher molecular weight, allowing it to be distinguished by mass spectrometry.

Chemical Structure:

• Systematic Name: 2-Imidazolidinethione-4,4,5,5-d4[6]

• Synonyms: Ethylene-d4 thiourea, 4,4,5,5-tetradeuterioimidazolidine-2-thione[6]

• CAS Number: 352431-28-8[6]

• Molecular Formula: C₃H₂D₄N₂S[6]

• Molecular Weight: 106.18 g/mol [6]

The chemical structure of Ethylenethiourea-d4 is depicted below:

Caption: Chemical structure of Ethylenethiourea-d4.

Physicochemical Properties:

A summary of the key physicochemical properties of Ethylenethiourea (unlabeled) is provided in the table below, which are expected to be very similar for the deuterated analogue.

Property	Value
Physical State	White to off-white solid[7]
Melting Point	203 °C
Solubility in Water	2% (30 °C)
Vapor Pressure	16 mmHg (20 °C)

Data Presentation: Analytical Method Performance

The use of Ethylenethiourea-d4 as an internal standard significantly improves the precision and accuracy of ETU quantification. The following tables summarize the performance characteristics of various analytical methods employing ETU-d4.

Table 1: Performance of LC-MS/MS Methods for ETU Quantification

Parameter	Urine Analysis[4][5]	Water Analysis[8]	Food Analysis[9]
Linearity Range	0.1 - 54 ng/mL	0.004 - 2.000 ng/mL	-
Limit of Detection (LOD)	0.05 ng/mL	-	-
Limit of Quantification (LOQ)	0.5 µg/L	5.2 ng/L	5 ng/g
Within-Run Precision (%RSD)	3 - 5%	-	< 25%
Between-Run Precision (%RSD)	9%	-	-
Recovery	-	97 - 105%	71 - 121%

Table 2: Performance of GC-MS Methods for ETU Quantification

Parameter	Urine Analysis[1][3]
Linearity Range	0 - 200 µg/L
Limit of Detection (LOD)	0.5 µg/g creatinine
Limit of Quantification (LOQ)	2 µg/L
Within-Run Precision (%CV)	< 17%
Between-Run Precision (%CV)	< 20%
Recovery	> 90%

Experimental Protocols

Detailed methodologies for the analysis of Ethylenethiourea using Ethylenethiourea-d4 as an internal standard are provided below. These protocols are based on established and published methods.

Analysis of ETU in Human Urine by LC-MS/MS

This protocol is adapted from methods described for biomonitoring of ETU exposure.[4]

4.1.1. Materials and Reagents

• Ethylenethiourea (ETU) standard

• Ethylenethiourea-d4 (ETU-d4) internal standard

• Methanol (HPLC grade)

• Acetonitrile (HPLC grade)

• Formic acid

• Ultra-pure water

• Dichloromethane

• Solid-supported liquid extraction (SLE) columns

4.1.2. Preparation of Solutions

• ETU-d4 Stock Solution (10 g/L): Accurately weigh approximately 100 mg of ETU-d4 into a 10-mL volumetric flask and dissolve in acetonitrile.[4]

• ETU-d4 Working Solution (1 mg/L): Pipette 10 µL of the ETU-d4 stock solution into a 100-mL volumetric flask and dilute to the mark with ultra-pure water.[4]

• ETU Stock Solution (1 g/L): Prepare in the same manner as the ETU-d4 stock solution using the ETU standard and methanol.

• Calibration Standards: Prepare a series of calibration standards by spiking pooled, ETU-free urine with known concentrations of ETU.

4.1.3. Sample Preparation

• Pipette 2 mL of urine sample into a vial.

• Add 50 µL of the ETU-d4 working solution (1 mg/L) and mix.[4]

• Apply the sample to an SLE column.

• Elute the ETU and ETU-d4 from the column with dichloromethane.[4]

• Evaporate the eluate to dryness under a gentle stream of nitrogen.

• Reconstitute the residue in the mobile phase for LC-MS/MS analysis.[4]

4.1.4. LC-MS/MS Analysis

• LC Column: A suitable reversed-phase column (e.g., C18).

• Mobile Phase: A gradient of 0.1% formic acid in water and 0.1% formic acid in methanol.[4]

• MS Detection: Operate the mass spectrometer in positive ion mode using selected reaction monitoring (SRM). Monitor specific precursor-to-product ion transitions for both ETU and ETU-d4.

Analysis of ETU in Human Urine by GC-MS

This protocol involves a derivatization step to increase the volatility of ETU for gas chromatography.[1][3]

4.2.1. Materials and Reagents

• Ethylenethiourea (ETU) standard

• Ethylenethiourea-d4 (ETU-d4) internal standard

• Dichloromethane

• N-(tert-butyldimethylsilyl)-N-methyltrifluoroacetamide (MTBSTFA)

• tert-butyldimethylsilyl chloride (TBDMSCl)

• Diatomaceous earth column

4.2.2. Sample Preparation and Derivatization

• Spike the urine sample with ETU-d4 internal standard.

• Extract ETU and ETU-d4 from the urine using a diatomaceous earth column with dichloromethane as the eluent.[3]

• Evaporate the eluate to dryness.

• Derivatize the residue by reacting it with a mixture of MTBSTFA and TBDMSCl to form the bis-(tert-butyldimethylsilyl) derivative of ETU.[1]

4.2.3. GC-MS Analysis

• GC Column: A suitable capillary column for pesticide analysis.

• Injection Mode: Splitless.

• MS Detection: Operate in electron impact (EI) mode with single-ion monitoring (SIM) to detect the characteristic ions of the derivatized ETU and ETU-d4.[1]

Mandatory Visualizations

The following diagrams illustrate the experimental workflows for the analysis of Ethylenethiourea using Ethylenethiourea-d4 as an internal standard.

Caption: Experimental workflow for ETU analysis in urine by LC-MS/MS.

References

• 1. Urinary Ethylenethiourea as a Biomarker of Exposure to Ethylenebisdithiocarbamates | Springer Nature Experiments [experiments.springernature.com]
• 2. fao.org [fao.org]
• 3. Application of gas chromatography-mass spectrometry for the determination of urinary ethylenethiourea in humans - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. zora.uzh.ch [zora.uzh.ch]
• 5. Analysis of ethylenethiourea as a biomarker in human urine using liquid chromatography/triple quadrupole mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Ethylene thiourea D4 | CAS 352431-28-8 | LGC Standards [lgcstandards.com]
• 7. researchgate.net [researchgate.net]
• 8. lcms.cz [lcms.cz]
• 9. Development and validation of ethylenethiourea determination in foods using methanol-based extraction, solid-phase extraction cleanup and LC-MS/MS - PubMed [pubmed.ncbi.nlm.nih.gov]

Synthesis and Isotopic Labeling of Ethylenethiourea-d4: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the synthesis and isotopic labeling of Ethylenethiourea (ETU), with a specific focus on the preparation of its deuterated analog, Ethylenethiourea-d4 (ETU-d4). This document details the established synthetic methodologies, purification techniques, and characterization data, serving as a valuable resource for researchers in drug development and related scientific fields where isotopically labeled internal standards are essential for quantitative analysis.

Introduction

Ethylenethiourea (ETU), chemically known as imidazolidine-2-thione, is a compound of significant interest due to its use as a vulcanization accelerator in the rubber industry. However, it is also a degradation product of ethylenebisdithiocarbamate (EBDC) fungicides, leading to its presence as a residue in food and the environment. Concerns over its potential carcinogenicity and teratogenicity have necessitated sensitive and accurate methods for its detection and quantification.

Isotopically labeled internal standards are crucial for achieving high accuracy and precision in quantitative mass spectrometry-based assays. Ethylenethiourea-d4 (ETU-d4), where the four hydrogen atoms on the ethylene backbone are replaced with deuterium, is the preferred internal standard for the analysis of ETU. This guide provides the necessary information for the laboratory-scale synthesis of this important analytical standard.

Synthesis of Ethylenethiourea and Ethylenethiourea-d4

The most common and well-established method for the synthesis of ethylenethiourea is the reaction of ethylenediamine with carbon disulfide.[1][2] The synthesis of the deuterated analog, Ethylenethiourea-d4, follows the same reaction pathway, utilizing the commercially available deuterated starting material, ethylenediamine-d4.

Synthetic Pathway

The reaction proceeds through the formation of a dithiocarbamic acid intermediate, which then undergoes cyclization upon heating to form the stable five-membered ring of ethylenethiourea.

Caption: General reaction scheme for the synthesis of Ethylenethiourea.

Quantitative Data Summary

The following table summarizes the key quantitative data for the synthesis of both unlabeled and deuterated ethylenethiourea.

Parameter	Ethylenethiourea (Unlabeled)	Ethylenethiourea-d4 (Deuterated)
Starting Material	Ethylenediamine	Ethylenediamine-d4
Reagent	Carbon Disulfide	Carbon Disulfide
Typical Yield	83-89%[1]	Not explicitly reported, but expected to be similar to unlabeled synthesis.
Molecular Formula	C₃H₆N₂S	C₃H₂D₄N₂S
Molecular Weight	102.16 g/mol [2]	106.18 g/mol
Melting Point	197-198 °C[1]	Not explicitly reported, expected to be similar to unlabeled.
Isotopic Purity	N/A	Typically >98 atom % D

Experimental Protocols

The following protocols are based on the well-established procedure from Organic Syntheses for the preparation of unlabeled ethylenethiourea.[1] The protocol for the synthesis of Ethylenethiourea-d4 is adapted from this procedure, substituting ethylenediamine with ethylenediamine-d4.

Synthesis of Ethylenethiourea

Materials:

• Ethylenediamine (98%)

• Carbon Disulfide

• Ethanol (95%)

• Concentrated Hydrochloric Acid

• Acetone

Procedure:

• In a round-bottom flask equipped with a reflux condenser and a dropping funnel, a solution of ethylenediamine (1.0 mole) in a mixture of ethanol (250 mL) and water (250 mL) is prepared.

• Carbon disulfide (1.0 mole) is added dropwise to the stirred ethylenediamine solution. The reaction is exothermic, and the addition rate should be controlled to maintain a gentle reflux.

• After the addition is complete, the mixture is heated to reflux for 1 hour.

• Concentrated hydrochloric acid (15 mL) is carefully added, and the mixture is refluxed for an additional 9-10 hours.

• The reaction mixture is cooled in an ice bath to induce crystallization.

• The precipitated product is collected by suction filtration and washed with cold acetone.

• The crude product can be recrystallized from water to yield pure ethylenethiourea as white crystals.

Synthesis of Ethylenethiourea-d4

Materials:

• Ethylenediamine-d4 (98 atom % D)

• Carbon Disulfide

• Ethanol (95%)

• Concentrated Hydrochloric Acid

• Acetone

Procedure:

• In a round-bottom flask equipped with a reflux condenser and a dropping funnel, a solution of ethylenediamine-d4 (e.g., 0.1 mole) in a mixture of ethanol (25 mL) and water (25 mL) is prepared.

• Carbon disulfide (0.1 mole) is added dropwise to the stirred ethylenediamine-d4 solution. The reaction is exothermic, and the addition rate should be controlled to maintain a gentle reflux.

• After the addition is complete, the mixture is heated to reflux for 1 hour.

• Concentrated hydrochloric acid (1.5 mL) is carefully added, and the mixture is refluxed for an additional 9-10 hours.

• The reaction mixture is cooled in an ice bath to induce crystallization.

• The precipitated product is collected by suction filtration and washed with cold acetone.

• The crude product can be recrystallized from D₂O or a suitable organic solvent to yield pure ethylenethiourea-d4.

Caption: A generalized workflow for the synthesis of Ethylenethiourea.

Purification and Characterization

Purification

Recrystallization is the primary method for purifying both ethylenethiourea and its deuterated analog. Water is a suitable solvent for the recrystallization of unlabeled ethylenethiourea. For Ethylenethiourea-d4, to avoid isotopic dilution, recrystallization should ideally be performed from deuterated water (D₂O) or a suitable anhydrous organic solvent. The purity of the final product can be assessed by measuring its melting point and through chromatographic techniques such as High-Performance Liquid Chromatography (HPLC).

Characterization

The identity and isotopic enrichment of the synthesized compounds should be confirmed by spectroscopic methods.

• Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • ¹H NMR of unlabeled ethylenethiourea will show a singlet for the four equivalent methylene protons. In the case of Ethylenethiourea-d4, the intensity of this signal will be significantly reduced, confirming successful deuteration. The two N-H protons will also be visible, although their chemical shift can be solvent-dependent.

  • ¹³C NMR will show two signals for unlabeled ethylenethiourea, one for the methylene carbons and one for the thiocarbonyl carbon. The spectrum of the deuterated analog will be similar, though the signals for the deuterated carbons may show coupling to deuterium.

  • ²H NMR (Deuterium NMR) of Ethylenethiourea-d4 will show a signal corresponding to the deuterium atoms on the ethylene backbone, providing direct evidence of isotopic labeling.

• Mass Spectrometry (MS):

  • Mass spectrometry is a critical tool for confirming the molecular weight and isotopic enrichment of Ethylenethiourea-d4. The mass spectrum of the deuterated compound will show a molecular ion peak at m/z 106, which is four mass units higher than that of the unlabeled compound (m/z 102). The isotopic distribution of the molecular ion cluster can be used to calculate the percentage of deuterium incorporation.

Safety Considerations

• Ethylenediamine is corrosive and a respiratory irritant. It should be handled in a well-ventilated fume hood with appropriate personal protective equipment (PPE), including gloves and safety glasses.

• Carbon disulfide is highly flammable and toxic. All operations involving carbon disulfide must be conducted in a fume hood, away from ignition sources.

• Concentrated hydrochloric acid is corrosive and causes severe burns. Handle with extreme care and appropriate PPE.

• The reaction to synthesize ethylenethiourea can be vigorous. It is important to control the addition rate of carbon disulfide and to have cooling available.

This technical guide provides a foundational understanding of the synthesis and isotopic labeling of ethylenethiourea. Researchers should always consult relevant safety data sheets (SDS) and perform a thorough risk assessment before undertaking any experimental work.

References

• 1. Synthesis of new imidazolidin-2,4-dione and 2-thioxoimidazolidin-4-ones via C-phenylglycine derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. medchemexpress.com [medchemexpress.com]

Ethylenethiourea-d4: A Technical Guide for Researchers

For researchers, scientists, and drug development professionals, this guide provides an in-depth overview of Ethylenethiourea-d4 (ETU-d4), focusing on its core application as an internal standard in analytical chemistry. This document outlines its chemical properties, details its use in experimental protocols, and provides context regarding the metabolic pathway of its non-deuterated analogue, Ethylenethiourea (ETU).

Ethylenethiourea-d4 is the deuterated form of Ethylenethiourea, a metabolite and degradation product of ethylenebisdithiocarbamate (EBDC) fungicides.[1] Due to its chemical stability and distinct mass, ETU-d4 serves as an ideal internal standard for the quantification of ETU in various biological and environmental matrices.

Core Data Presentation

The fundamental properties of Ethylenethiourea-d4 are summarized in the table below for quick reference.

Property	Value
CAS Number	352431-28-8[2][3][4][5]
Molecular Weight	106.18 g/mol [2][5][6][7][8]
Molecular Formula	C₃H₂D₄N₂S[2][3]
Synonyms	2-Imidazolidinethione-d4, 4,4,5,5-tetradeuterioimidazolidine-2-thione[4][5]
Appearance	White to off-white solid[3]

Experimental Protocols: Quantification of Ethylenethiourea in Urine using LC-MS/MS with Ethylenethiourea-d4 as an Internal Standard

The following is a representative protocol for the analysis of ETU in human urine, a common application for ETU-d4. This method utilizes liquid chromatography-tandem mass spectrometry (LC-MS/MS), a highly sensitive and selective analytical technique.[9][10][11][12]

1. Sample Preparation:

• A known volume of urine (e.g., 2 mL) is pipetted into a sample vial.

• A precise amount of Ethylenethiourea-d4 working solution (e.g., 50 µL of a 1 mg/L solution) is added as the internal standard.[9][10]

• The sample is diluted with ultrapure water and mixed.

• The mixture is then subjected to solid-supported liquid extraction (SLE) using a diatomaceous earth column to remove interfering matrix components.[9][10]

• The analyte is eluted with a suitable organic solvent (e.g., dichloromethane).

• The eluate is evaporated to dryness and the residue is reconstituted in the mobile phase for LC-MS/MS analysis.[9][10]

2. LC-MS/MS Analysis:

• Chromatography: The reconstituted sample is injected into a high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system. Separation is typically achieved on a C18 reversed-phase column.[13][14][15]

• Mass Spectrometry: The eluent from the chromatography column is introduced into a tandem mass spectrometer equipped with an electrospray ionization (ESI) source operating in positive ion mode.

• Quantification: The concentrations of ETU and ETU-d4 are determined by selected reaction monitoring (SRM), where specific precursor-to-product ion transitions are monitored for each compound. The ratio of the peak area of ETU to the peak area of ETU-d4 is used to calculate the concentration of ETU in the original sample, correcting for any sample loss during preparation and instrumental variability.[9][10][11][12]

Metabolic Pathway of EBDC Fungicides to Ethylenethiourea

While Ethylenethiourea-d4 itself is not typically studied for its biological effects, its utility as an internal standard is directly related to the toxicology of its non-deuterated counterpart, Ethylenethiourea. ETU is a known metabolite of EBDC fungicides such as mancozeb and maneb.[1][16] Understanding this metabolic pathway is crucial for researchers in toxicology and environmental science.

References

• 1. benchchem.com [benchchem.com]
• 2. epa.gov [epa.gov]
• 3. Ethylene thiourea (ETU). A review of the genetic toxicity studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. cris.vtt.fi [cris.vtt.fi]
• 5. publications.iarc.who.int [publications.iarc.who.int]
• 6. tandfonline.com [tandfonline.com]
• 7. Organic Syntheses Procedure [orgsyn.org]
• 8. Ethylenethiourea | C3H6N2S | CID 2723650 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 9. series.publisso.de [series.publisso.de]
• 10. zora.uzh.ch [zora.uzh.ch]
• 11. researchgate.net [researchgate.net]
• 12. Analysis of ethylenethiourea as a biomarker in human urine using liquid chromatography/triple quadrupole mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Analytical method for the quantitative determination of urinary ethylenethiourea by liquid chromatography/electrospray ionization tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. A simple method for the determination of ethylene-thiourea (ETU) in biological samples - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]
• 16. ntp.niehs.nih.gov [ntp.niehs.nih.gov]

A Technical Guide to Commercial Ethylenethiourea-d4 Analytical Standards for Researchers

For researchers, scientists, and drug development professionals, the procurement of high-purity, reliable analytical standards is a critical cornerstone of accurate and reproducible experimental outcomes. This guide provides an in-depth overview of the commercial suppliers of Ethylenethiourea-d4, a key isotopic-labeled internal standard for the quantitative analysis of Ethylenethiourea (ETU).

Ethylenethiourea is a metabolite and degradation product of ethylene bisdithiocarbamate (EBDC) fungicides and is also used as a vulcanization accelerator in the production of neoprene and polyacrylate rubbers.[1] Due to its potential carcinogenicity, monitoring ETU levels in food, environmental, and biological samples is of significant regulatory importance.[1] Isotope dilution mass spectrometry, employing Ethylenethiourea-d4 as an internal standard, is a highly effective method for the precise quantification of ETU.[2][3][4]

Commercial Supplier Analysis

A thorough review of the market identifies two primary commercial suppliers of Ethylenethiourea-d4 analytical standards: LGC Standards and HPC Standards. Both companies offer the product in various formats to cater to diverse research needs.

Supplier	Product Name	CAS Number	Product Code	Available Quantities	Purity	Format
LGC Standards	Ethylene thiourea D4	352431-28-8	TRC-A636900	Contact for details	Not specified	Neat
Ethylene-d4 Thiourea	352431-28-8	CDN-D-5348	0.05 g, 0.1 g	98 atom % D, min 98% Chemical Purity	Neat
Ethylene thiourea D4 100 µg/mL in Acetone	352431-28-8	DRE-XA13330100AC	Contact for details	Not specified	Solution
HPC Standards	D4-Ethylene thiourea	352431-28-8	681813	1 x 10 mg	High-purity	Neat

Experimental Protocols: Isotopic Dilution Method for ETU Analysis

The use of Ethylenethiourea-d4 as an internal standard in an isotopic dilution liquid chromatography-tandem mass spectrometry (LC-MS/MS) method is a well-established technique for the accurate quantification of ETU in various matrices.[2][3][5]

Sample Preparation

A generic sample preparation workflow for the analysis of ETU in a liquid matrix (e.g., urine) is outlined below.

A typical workflow for preparing liquid samples for ETU analysis.

LC-MS/MS Analysis

The reconstituted sample is then analyzed by LC-MS/MS.

• Chromatographic Separation: A C18 reversed-phase column is commonly used for separation.

• Mobile Phase: A gradient of methanol and water, both containing a small percentage of formic acid (e.g., 0.1%), is typically employed.[3]

• Mass Spectrometric Detection: A triple quadrupole mass spectrometer operating in positive electrospray ionization (ESI) mode is used. Detection is performed in Selected Reaction Monitoring (SRM) mode.

Quantification

Quantification is achieved by calculating the ratio of the peak area of the analyte (ETU) to the peak area of the internal standard (Ethylenethiourea-d4). A calibration curve is constructed using standards of known ETU concentrations and a fixed concentration of the internal standard.[3]

Supplier Selection Framework

The choice of a suitable supplier for Ethylenethiourea-d4 analytical standards should be based on a systematic evaluation of several key factors.

A logical diagram for the process of selecting a commercial supplier.

References

• 1. hpc-standards.com [hpc-standards.com]
• 2. Analysis of ethylenethiourea as a biomarker in human urine using liquid chromatography/triple quadrupole mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. zora.uzh.ch [zora.uzh.ch]
• 4. Isotope dilution - Wikipedia [en.wikipedia.org]
• 5. researchgate.net [researchgate.net]

Navigating the Metabolic Maze: A Technical Guide to the Fate of Ethylenethiourea-d4 in Toxicological Research

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide delves into the metabolic journey of Ethylenethiourea-d4 (ETU-d4) within toxicological studies. Ethylenethiourea (ETU), a primary metabolite of the widely used ethylenebisdithiocarbamate (EBDC) fungicides, is a compound of significant toxicological concern, recognized for its carcinogenic and teratogenic properties.[1][2] Its deuterated isotopologue, ETU-d4, serves as a critical tool in metabolic research, primarily as a stable isotope tracer and an internal standard for quantitative analysis.[3][4] This guide provides a comprehensive overview of the absorption, distribution, metabolism, and excretion (ADME) of ETU, serving as a proxy for the metabolic fate of ETU-d4. It further details the experimental protocols for its quantification and illustrates the key metabolic and toxicity pathways.

Quantitative Analysis of Ethylenethiourea Pharmacokinetics

Understanding the pharmacokinetic profile of Ethylenethiourea (ETU) is fundamental to assessing its toxicological risk. The following tables summarize key quantitative data from studies in rodent models, which are commonly used in toxicological research. Given that Ethylenethiourea-d4 (ETU-d4) is utilized as a tracer, its pharmacokinetic behavior is expected to closely mirror that of the non-deuterated ETU, although minor variations due to the kinetic isotope effect are possible.[5][6][7]

Parameter	Species	Dose	Value	Reference
Elimination Half-life (t½)	Rat	240 mg/kg (oral)	9.4 hours	[1]
Mouse	240 mg/kg (oral)	5.5 hours	[1]
Human	8.9 µg/kg (oral)	17-23 hours	[3]
Urinary Excretion	Rat	100 mg/kg (oral, ¹⁴C-ETU)	72.8% of radioactivity in 24h	[8]
Rat	100 mg/kg (oral, 4,5-¹⁴C-ETU)	80.2% of radioactivity in 24h	[9]
Human	Ingestion via wine	48.3% of ingested ETU excreted unchanged	[10]

Table 1: Pharmacokinetic Parameters of Ethylenethiourea

Tissue	Species	Time Post-Dose	Observation	Reference
Maternal & Fetal Tissues	Rat & Mouse	3 hours	Similar ETU levels	[1]
Thyroid Gland	Rat	-	Accumulation of radioactivity	[9]
Various Tissues	Rat	2 hours	Peak radioactivity levels	[9]
Various Tissues	Rat	24 hours	Negligible radioactivity levels (except thyroid)	[9]

Table 2: Tissue Distribution of Ethylenethiourea

Experimental Protocols for Ethylenethiourea Quantification

Accurate quantification of ETU in biological matrices is crucial for toxicological assessment. The following is a detailed methodology for the analysis of ETU in urine using liquid chromatography-tandem mass spectrometry (LC-MS/MS), a common and highly sensitive method that employs ETU-d4 as an internal standard.

Urinary Ethylenethiourea Analysis by LC-MS/MS

This protocol is based on established methods for the sensitive determination of ETU in urine.[4][11]

Objective: To quantify the concentration of Ethylenethiourea (ETU) in urine samples.

Materials:

• Urine samples

• Ethylenethiourea (ETU) analytical standard

• Ethylenethiourea-d4 (ETU-d4) internal standard solution (e.g., 1 mg/L in acetonitrile)

• Dichloromethane (DCM)

• Ultrapure water

• Formic acid

• Methanol (HPLC grade)

• Solid-supported liquid extraction (SLE) cartridges

• Nitrogen evaporator

• LC-MS/MS system with an electrospray ionization (ESI) source

Procedure:

• Sample Preparation:

  • Pipette 2 mL of the urine sample into a sample vial.

  • Add 50 µL of the ETU-d4 internal standard working solution.

  • Add 1 mL of ultrapure water and mix.

  • Transfer the sample solution onto an SLE cartridge.

• Extraction:

  • Allow the sample to absorb onto the cartridge for 10 minutes.

  • Add 6 mL of dichloromethane to the cartridge to elute the analytes.

  • After 10 minutes, add another 6 mL of dichloromethane.

  • Collect the entire eluate.

• Evaporation and Reconstitution:

  • Evaporate the collected eluate to dryness under a stream of nitrogen.

  • Reconstitute the residue in the mobile phase.

• LC-MS/MS Analysis:

  • Chromatographic Separation:

    • Use a suitable C18 column.

    • Employ a gradient elution with a mobile phase consisting of 0.1% formic acid in water and 0.1% formic acid in methanol.

  • Mass Spectrometric Detection:

    • Operate the mass spectrometer in positive electrospray ionization mode.

    • Use multiple reaction monitoring (MRM) to detect the transitions for ETU and ETU-d4.

• Quantification:

  • Prepare calibration standards in pooled urine and process them in the same manner as the samples.

  • Calculate the concentration of ETU in the samples by comparing the peak area ratio of ETU to ETU-d4 against the calibration curve.

Caption: Workflow for the quantification of Ethylenethiourea in urine.

Metabolic Pathways of Ethylenethiourea

The biotransformation of Ethylenethiourea (ETU) involves several metabolic reactions, primarily occurring in the liver. The main identified metabolites are formed through oxidation and methylation. The metabolic stability of Ethylenethiourea-d4 is expected to be high, with the deuterium atoms making the C-D bonds more resistant to cleavage than the corresponding C-H bonds, a phenomenon known as the kinetic isotope effect.[7] However, the overall metabolic pathway is presumed to be the same as that of ETU.

The degradation of ETU in mice primarily involves oxidation at the sulfur atom, leading to the formation of 2-imidazolin-2-yl sulfenate as a major degradation product.[12] Ethyleneurea (EU) has also been detected as a minor metabolite.[12] In rats, metabolites such as imidazoline, ethylene urea, and 4-imidazolin-2-one have been identified in urine.[13] Furthermore, 1-methylthiourea has been detected in the plasma of female rats.[10]

Caption: Primary metabolic transformations of Ethylenethiourea.

Mechanism of Ethylenethiourea-Induced Thyroid Toxicity

The primary mechanism of Ethylenethiourea (ETU) toxicity is its interference with thyroid hormone synthesis. ETU inhibits the enzyme thyroid peroxidase (TPX), which is essential for the iodination of thyroglobulin, a critical step in the production of thyroid hormones (thyroxine (T4) and triiodothyronine (T3)).[14][15] This inhibition leads to a decrease in circulating thyroid hormone levels, which in turn stimulates the pituitary gland to release more thyroid-stimulating hormone (TSH).[16][17] Chronic stimulation of the thyroid by TSH can lead to hyperplasia and, eventually, tumors of the thyroid gland.[16][18]

Caption: Mechanism of thyroid toxicity induced by Ethylenethiourea.

Conclusion and Future Directions

This technical guide has provided a detailed overview of the metabolic fate of Ethylenethiourea (ETU) in toxicological studies, with Ethylenethiourea-d4 (ETU-d4) serving as an indispensable analytical tool. The data presented highlights the rapid absorption and excretion of ETU, with the thyroid gland being a key target for accumulation and toxicity. While the metabolic profile of ETU has been partially elucidated, further research is warranted to fully characterize all metabolites and their respective toxicological activities.

For drug development professionals, the use of deuterated compounds like ETU-d4 as internal standards is a well-established practice. However, the potential for kinetic isotope effects to alter the pharmacokinetic profile of a deuterated drug candidate compared to its non-deuterated counterpart should be carefully considered during development.[6][7] Future studies could focus on directly investigating the metabolic fate of ETU-d4 to confirm its metabolic stability and to explore any potential deuterium-specific metabolic pathways, however minor they may be. Such studies would further solidify the foundation for its use as a reliable tracer in advancing our understanding of the toxicology of Ethylenethiourea.

References

• 1. A comparison of the distribution, metabolism and excretion of ethylenethiourea in the pregnant mouse and rat - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. Analysis of ethylenethiourea as a biomarker in human urine using liquid chromatography/triple quadrupole mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. zora.uzh.ch [zora.uzh.ch]
• 5. Characterization of Kinetic Isotope Effects and Label Loss in Deuterium-Based Isotopic Labeling Studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Deuterium isotope effects on drug pharmacokinetics. I. System-dependent effects of specific deuteration with aldehyde oxidase cleared drugs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Kinetic Deuterium Isotope Effects in Cytochrome P450 Reactions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. (14C)Ethylenethiourea: distribution, excretion, and metabolism in pregnant rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Metabolic fate of ethylenethiourea in pregnant rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. publications.iarc.who.int [publications.iarc.who.int]
• 11. mdpi.com [mdpi.com]
• 12. cris.vtt.fi [cris.vtt.fi]
• 13. ovid.com [ovid.com]
• 14. Mechanism of thyroid peroxidase inhibition by ethylenethiourea - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]
• 16. Reproductive toxicity and thyroid effects in Sprague Dawley rats exposed to low doses of ethylenethiourea - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. Reversibility Of Ethylenethiourea-induced Thyroid Lesions. » Risk Sciences International [risksciences.com]
• 18. Comparative carcinogenicity of ethylene thiourea with or without perinatal exposure in rats and mice - PubMed [pubmed.ncbi.nlm.nih.gov]

Ethylenethiourea-d4: A Technical Guide to Isotopic Purity and Stability

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the isotopic purity and stability of Ethylenethiourea-d4 (ETU-d4), a deuterated analog of Ethylenethiourea (ETU). ETU is a metabolite and degradation product of ethylenebisdithiocarbamate (EBDC) fungicides and is of significant interest in toxicological and metabolic research due to its potential goitrogenic and carcinogenic properties. ETU-d4 serves as an invaluable internal standard in analytical methodologies for the precise quantification of ETU in various matrices. This guide details the available data on its isotopic purity, stability under different conditions, and provides generalized experimental protocols for its assessment.

Isotopic Purity of Ethylenethiourea-d4

The isotopic purity of a deuterated standard is a critical parameter, ensuring the accuracy and reliability of quantitative analyses. It refers to the percentage of the deuterated molecules relative to the total amount of the compound.

Table 1: Isotopic Purity of Commercially Available Ethylenethiourea-d4

Parameter	Specification	Source
Isotopic Purity (atom % D)	98%	[1]
Chemical Purity (CP)	98%	[1]

Stability of Ethylenethiourea-d4

The stability of ETU-d4 is crucial for its use as an internal standard, as any degradation or isotopic exchange can compromise the integrity of analytical results.

Storage and Handling Recommendations

To maintain the integrity of Ethylenethiourea-d4, the following storage and handling procedures are recommended:

• Storage Temperature: For long-term storage, it is advisable to store the compound at -20°C. For short-term storage, refrigeration at 4°C is suitable.[2]

• Protection from Light: As with many organic compounds, exposure to light should be minimized to prevent photodegradation. Storage in amber vials or in the dark is recommended.

• Inert Atmosphere: To prevent oxidation, handling and storage under an inert atmosphere, such as nitrogen or argon, is best practice.

Stability in Solution

Limited specific quantitative data on the long-term stability of ETU-d4 under various conditions is publicly available. However, studies utilizing ETU-d4 as an internal standard provide some insights into its stability in solution.

Table 2: Reported Stability of Ethylenethiourea-d4 in Solution

Solvent	Storage Temperature	Duration	Conclusion	Source
Water	4°C	At least 3 months	Stable	[2]

Experimental Protocols

Determination of Isotopic Purity by Mass Spectrometry

The isotopic purity of Ethylenethiourea-d4 is typically determined using high-resolution mass spectrometry (HRMS). The following is a generalized protocol.

1. Sample Preparation:

• Accurately weigh a small amount of the Ethylenethiourea-d4 standard.
• Dissolve the standard in a suitable solvent (e.g., acetonitrile or methanol) to a known concentration.
• Perform serial dilutions to obtain a final concentration appropriate for the mass spectrometer being used.

2. LC-MS Analysis:

• Liquid Chromatography (LC): Employ a suitable LC column (e.g., C18) and mobile phase to achieve chromatographic separation of the analyte from any potential impurities.
• Mass Spectrometry (MS):
• Utilize a high-resolution mass spectrometer (e.g., Time-of-Flight (TOF) or Orbitrap).
• Acquire data in full scan mode to observe the isotopic distribution of the molecular ion.
• The mass spectrometer should be calibrated to ensure high mass accuracy.

3. Data Analysis:

• Extract the ion chromatograms for the unlabeled Ethylenethiourea (M+0) and the deuterated Ethylenethiourea-d4 (M+4).
• Integrate the peak areas for each isotopic species.
• Calculate the isotopic purity using the following formula:
• Isotopic Purity (%) = [Area(M+4) / (Area(M+0) + Area(M+4))] x 100
• Corrections for the natural isotopic abundance of carbon, nitrogen, and sulfur should be applied for highly accurate measurements.

Stability Assessment of Ethylenethiourea-d4 in Solution

To assess the stability of Ethylenethiourea-d4 under specific conditions (e.g., different temperatures, pH values, or in a particular matrix), a long-term stability study can be performed.

1. Preparation of Stability Samples:

• Prepare a stock solution of Ethylenethiourea-d4 in the desired solvent or matrix at a known concentration.
• Aliquot the solution into multiple vials to be stored under the different test conditions (e.g., -20°C, 4°C, room temperature).
• Prepare separate sets of samples for each time point to be tested.

2. Storage:

• Store the prepared samples under the defined conditions and protect them from light.

3. Analysis at Timed Intervals:

• At each predetermined time point (e.g., 0, 1, 3, 6, and 12 months), retrieve a set of samples from each storage condition.
• Analyze the samples using a validated analytical method, such as LC-MS, to determine the concentration of Ethylenethiourea-d4.
• A freshly prepared standard solution should be analyzed concurrently to serve as a reference.

4. Data Evaluation:

• Compare the concentration of Ethylenethiourea-d4 in the stored samples to the initial concentration (time 0).
• The compound is considered stable if the measured concentration remains within a predefined acceptance range (e.g., ±15%) of the initial concentration.
• Assess for the appearance of any degradation products.

Visualizations

Metabolic Pathway of Ethylenethiourea

Ethylenethiourea-d4 is expected to follow the same metabolic pathways as its unlabeled counterpart. In metabolic studies, ETU-d4 can be administered to trace the formation of its metabolites. The primary metabolic route involves oxidation.[3]

Caption: Metabolic pathway of Ethylenethiourea-d4.

Experimental Workflow for Isotopic Purity and Stability Assessment

The following diagram illustrates a general workflow for the comprehensive analysis of Ethylenethiourea-d4, encompassing both isotopic purity determination and stability testing.

Caption: Experimental workflow for ETU-d4 analysis.

References

• 1. Metabolic fate of ethylenethiourea in pregnant rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. series.publisso.de [series.publisso.de]
• 3. cris.vtt.fi [cris.vtt.fi]

Ethylenethiourea-d4: A Technical Safety and Handling Guide for Researchers

An In-depth Guide for Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive safety information, handling precautions, and relevant toxicological data for Ethylenethiourea-d4 (ETU-d4). The information is intended to support researchers, scientists, and professionals in drug development in the safe handling and application of this compound in a laboratory setting.

Compound Identification and Properties

Ethylenethiourea-d4 is the deuterated form of Ethylenethiourea (ETU), an organosulfur compound used as a vulcanization accelerator in the rubber industry and a degradation product of ethylenebisdithiocarbamate (EBDC) fungicides.[1][2] Due to its toxicological profile, understanding its safety and handling is critical.

Table 1: Physical and Chemical Properties of Ethylenethiourea

Property	Value	Source
Chemical Formula	C3H2D4N2S	[3]
Molecular Weight	106.19 g/mol (for d4)	Calculated
Appearance	White to pale-green crystalline solid	[4][5]
Odor	Faint, amine-like or rotten-egg like	[4][6][7]
Melting Point	197 - 201 °C (387 - 394 °F)	[6][7]
Solubility in Water	19 g/L	[6][8]
log Pow (Octanol/Water Partition Coefficient)	-0.66 to -0.92	[6][9]
Vapor Pressure	0.2 hPa @ 170 °C	[7]
Flash Point	252 °C (486 °F)	[7][10]

GHS Hazard Classification and Safety Data

Ethylenethiourea-d4 is classified as a hazardous substance under the Globally Harmonized System (GHS).[3][6] The primary hazards include carcinogenicity, reproductive toxicity, and target organ toxicity.[3][6]

Table 2: GHS Classification and Hazard Statements

GHS Classification	Hazard Statement	GHS Pictogram
Acute toxicity, Oral (Category 4)	H302: Harmful if swallowed
Carcinogenicity (Category 2)	H351: Suspected of causing cancer
Reproductive toxicity (Category 1B)	H360 / H361: May damage fertility or the unborn child
Specific target organ toxicity - repeated exposure (Category 1)	H372: Causes damage to organs (thyroid) through prolonged or repeated exposure
Hazardous to the aquatic environment, long-term hazard (Category 2)	H411: Toxic to aquatic life with long lasting effects

Source:[3][6][9]

Toxicological Data

Table 3: Acute and Chronic Toxicity Data

Parameter	Value	Species	Route	Source
LD50 (Oral)	1832 mg/kg	Rat	Oral	[1][6][11]
Reference Dose (RfD)	0.00008 mg/kg/day	-	Oral	[8][12]

Carcinogenicity: Ethylenethiourea is classified as a Group B2, probable human carcinogen by the EPA.[1][8][12] Animal studies have shown that it can cause thyroid and liver cancer.[10][12] The National Toxicology Program (NTP) noted an increased incidence of thyroid tumors in rats, and thyroid, liver, and pituitary gland tumors in mice exposed to ETU.[8][12]

Reproductive and Developmental Toxicity: ETU may damage fertility or the unborn child.[3][6][7] It is a potent teratogen in rats, causing birth defects when administered orally or dermally.[8][12]

Target Organ Toxicity: The primary target organ for ETU toxicity is the thyroid gland.[6][7][8] Prolonged or repeated exposure causes damage to the thyroid.[3][6]

Occupational Exposure Limits

Table 4: Occupational Exposure Limits

Organization	Limit	Notes
NIOSH	Lowest feasible concentration	Recommended for occupational carcinogens.[10]
Finland	TWA: 0.2 mg/m³; STEL: 0.6 mg/m³	-

NIOSH: National Institute for Occupational Safety and Health; TWA: Time-Weighted Average; STEL: Short-Term Exposure Limit.

Mechanism of Action: Thyroid Toxicity

Ethylenethiourea's primary mechanism of toxicity involves the inhibition of thyroid peroxidase (TPO), a key enzyme in the synthesis of thyroid hormones.[6][13] This inhibition disrupts the normal production of thyroxine (T4) and triiodothyronine (T3).[13]

Figure 1: Mechanism of Ethylenethiourea-d4 (ETU-d4) Induced Thyroid Toxicity. ETU-d4 inhibits thyroid peroxidase (TPO), preventing the oxidation of iodide and subsequent iodination of thyroglobulin, thus blocking thyroid hormone synthesis.

Handling and Storage Precautions

Proper handling and storage are crucial to minimize exposure to Ethylenethiourea-d4.

Handling:

• Avoid all personal contact, including inhalation. [13]

• Use in a well-ventilated area, preferably within a chemical fume hood.[6][13]

• Avoid formation of dust and aerosols.[6][14]

• Wear appropriate personal protective equipment (PPE).[6][10]

• Wash hands thoroughly with soap and water after handling.[10][13]

• Work clothes should be laundered separately.[13]

Storage:

• Store in tightly closed containers in a cool, well-ventilated area.[10]

• Store locked up.[3][7]

• Incompatible with acrolein and strong oxidizing agents (e.g., perchlorates, peroxides, nitrates).[10]

Personal Protective Equipment (PPE)

Table 5: Recommended Personal Protective Equipment

Body Part	Equipment	Standard/Specification
Eyes/Face	Safety glasses with side-shields or goggles.	NIOSH (US) or EN 166 (EU).[6]
Skin/Hands	Chemical-resistant gloves (e.g., PVC).	EN 374.[13]
Body	Protective clothing, lab coat, or overalls. P.V.C. apron may be necessary.[10][13]	-
Respiratory	NIOSH-approved respirator with appropriate cartridges if engineering controls are insufficient or for emergencies.[6][10]	-

Note: Contact lenses should not be worn when working with this substance.[10]

Emergency and First Aid Procedures

Table 6: First Aid Measures

Exposure Route	First Aid Procedure
Inhalation	Move person to fresh air. If not breathing, give artificial respiration. Consult a physician.[6][14]
Skin Contact	Immediately remove all contaminated clothing. Wash off with soap and plenty of water. Consult a physician if irritation occurs.[6][13][14]
Eye Contact	Rinse immediately with plenty of water for at least 15 minutes, also under the eyelids. Seek medical attention.[7][10][13]
Ingestion	Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth to an unconscious person. Call a physician or poison control center immediately.[6][7][14]

Fire-Fighting Measures:

• Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or carbon dioxide.[6][14]

• Special Protective Equipment: Wear a self-contained breathing apparatus (SCBA) for firefighting if necessary.[6][14]

Accidental Release Measures:

• Personal Precautions: Use personal protective equipment. Avoid dust formation and breathing dust. Evacuate personnel to safe areas.[6][14]

• Environmental Precautions: Prevent product from entering drains.[6][14]

• Cleanup: Use dry clean-up procedures. Sweep up or vacuum up spills and place in a suitable, closed container for disposal. Avoid generating dust.[13][14]

Experimental Protocols Overview

The following sections outline the general methodologies for key toxicological studies, based on established international guidelines.

Carcinogenicity Study

A long-term carcinogenicity study is designed to assess the carcinogenic potential of a substance after prolonged and repeated exposure.

Figure 2: General Workflow for a Carcinogenicity Study. This diagram outlines the key phases of a long-term carcinogenicity bioassay according to OECD guidelines.

Methodology:

• Objective: To identify the carcinogenic potential and characterize the dose-response relationship for tumor formation.[3]

• Test System: Typically conducted in two rodent species, commonly rats and mice.[3][4]

• Dose Administration: The test substance (Ethylenethiourea-d4) is administered daily, usually mixed in the diet or by gavage, for a major portion of the animal's lifespan (e.g., 18-24 months).[3][4]

• Dose Groups: A control group and at least three dose levels are used.

• Observations: Animals are monitored for clinical signs of toxicity, body weight changes, food consumption, and tumor development.

• Pathology: At the end of the study, a full necropsy is performed, and tissues are examined histopathologically to identify and classify tumors.[4]

Reproductive/Developmental Toxicity Screening

These studies assess the potential for a substance to interfere with reproduction and normal development.

Methodology (based on OECD TG 421):

• Objective: To screen for effects on male and female reproductive performance, including gonadal function, mating, conception, and development of offspring.[1][9]

• Test System: The rat is the recommended species.[1][9]

• Dose Administration: The test substance is administered orally to males for a minimum of four weeks (including a pre-mating period) and to females throughout the study (approx. 63 days).[1][9]

• Mating: Animals are mated one-to-one.

• Endpoints Evaluated:

  • Parental Animals: Clinical observations, body weight, food consumption, oestrous cycle monitoring, fertility, and post-mortem analysis of reproductive organs.[9]

  • Offspring: Viability, clinical signs, sex ratio, body weights, anogenital distance, and nipple retention.[9]

• Pathology: Gross necropsy and histopathology of parental reproductive organs are performed.[1]

Conclusion

Ethylenethiourea-d4 is a hazardous compound requiring strict safety protocols. Its primary health risks include carcinogenicity, reproductive toxicity, and specific damage to the thyroid gland through the inhibition of thyroid peroxidase. Researchers must adhere to the handling, storage, and personal protective equipment guidelines outlined in this document and the substance's Safety Data Sheet to ensure a safe laboratory environment. Understanding the mechanism of toxicity and the design of relevant toxicological studies is essential for the responsible use of this chemical in research and development.

References

• 1. ntp.niehs.nih.gov [ntp.niehs.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. Carcinogenicity (two rodent species) | Pesticide Registration Toolkit | Food and Agriculture Organization of the United Nations [fao.org]
• 4. Comparative carcinogenicity of ethylene thiourea with or without perinatal exposure in rats and mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. ecetoc.org [ecetoc.org]
• 6. Mechanism of thyroid peroxidase inhibition by ethylenethiourea - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. pubs.acs.org [pubs.acs.org]
• 8. epa.gov [epa.gov]
• 9. oecd.org [oecd.org]
• 10. researchgate.net [researchgate.net]
• 11. cusabio.com [cusabio.com]
• 12. ramazzini.org [ramazzini.org]
• 13. researchgate.net [researchgate.net]
• 14. taylorandfrancis.com [taylorandfrancis.com]

Ethylenethiourea in Food and Environmental Matrices: A Technical Guide

Affiliation: Google Research

Abstract

Ethylenethiourea (ETU), a degradation product and metabolite of ethylene bis(dithiocarbamate) (EBDC) fungicides, is a compound of significant toxicological concern. Its presence in the food chain and environment necessitates sensitive and reliable analytical methods for monitoring and risk assessment. This technical guide provides an in-depth overview of the occurrence of ETU in food and environmental samples, detailed experimental protocols for its determination, and a review of its formation and toxicological pathways. Quantitative data from various studies are summarized, and key processes are visualized to offer a comprehensive resource for researchers, scientists, and professionals in drug development and food safety.

Introduction

Ethylenethiourea (ETU) is primarily formed from the degradation of EBDC fungicides such as mancozeb, maneb, and zineb.[1] These fungicides are extensively used in agriculture to protect a wide range of crops, leading to the potential for ETU residues in raw and processed foods.[2][3] ETU can also be formed during the cooking of produce treated with EBDCs.[4] Beyond its agricultural origins, ETU is utilized in the rubber industry as a vulcanization accelerator.[4]

The toxicological profile of ETU is of particular concern. It is recognized as a potent teratogen and has been shown to cause thyroid, liver, and pituitary tumors in laboratory animals.[4][5] The U.S. Environmental Protection Agency (EPA) has classified ETU as a probable human carcinogen (Group B2).[4] The primary mechanism of its toxicity involves the inhibition of thyroid peroxidase, an essential enzyme for the synthesis of thyroid hormones.[6][7] Given its potential health risks, monitoring ETU levels in foodstuffs and the environment is crucial for consumer protection.

This guide details the analytical methodologies for ETU detection, summarizes its occurrence in various matrices, and illustrates its chemical formation and biological action pathways.

Formation of Ethylenethiourea from EBDC Fungicides

ETU is a principal breakdown product of EBDC fungicides. The degradation process can occur in the environment (on plants, in soil, and in water), during food processing, and as a result of metabolism in organisms.[2][8] The chemical transformation involves the removal of the metallic ions (manganese and zinc in the case of mancozeb) and subsequent cyclization.

The degradation of mancozeb, a widely used EBDC fungicide, serves as a representative pathway for ETU formation. This process can be influenced by factors such as moisture, temperature, and light.[9]

Caption: Degradation pathway of Mancozeb to Ethylenethiourea (ETU).

Occurrence of Ethylenethiourea

ETU residues have been detected in a variety of food commodities and environmental samples. The levels are generally low, often below 0.1 mg/kg.[2] However, processing of foods containing EBDC residues can sometimes lead to an increase in ETU concentrations.

Occurrence in Food Samples

Monitoring studies have consistently found ETU residues in fruits, vegetables, and processed products. A large survey in the USA (1989-1990) found that 82% of approximately 5700 food samples had no measurable ETU residues (LOD 0.001 mg/kg), and all detected levels were below 0.1 mg/kg.[2] Another US FDA program detected ETU in 65 out of 864 baby food samples, with the highest level at 0.06 mg/kg.[2]

Table 1: Reported Levels of Ethylenethiourea (ETU) in Selected Food Commodities

Food Category	Commodity	Country/Region	Concentration Range (mg/kg)	Reference
Fruits	Apples	-	LQ: 0.011	[10]
Strawberries	-	LQ: 0.007	[10]
Grapes	USA	Not Detected (<0.005)	[2]
Canned Fruits	-	Fortified recovery studies performed	[11]
Vegetables	Potatoes	-	<0.1	[12]
Tomatoes	-	<0.1	[12]
Lettuce	-	-	[10]
Canned Spinach	-	Fortified recovery studies performed	[11]
Processed Foods	Baby Foods	USA	Up to 0.06	[2]
Grape Juice	USA	Not Detected (<0.005)	[2]
Tomato Juice	Turkey	0.08 - 0.11	[13]

Note: LQ = Limit of Quantification. Data represents a selection from various studies and is not exhaustive.

Occurrence in Environmental Samples

ETU's high water solubility and mobility create a potential for the contamination of water resources.[14] Its persistence in soil and water is influenced by environmental conditions such as temperature, humidity, and microbial activity.[15]

Table 2: Reported Levels of Ethylenethiourea (ETU) in Environmental Samples

Matrix	Location/Condition	Finding/Concentration	Reference
Water	Groundwater (USA)	Detected in 0.1% of rural wells (at >4.5 µg/L)	[16]
Drinking Water (USA)	Detected in one public well at 0.21 µg/L	[14]
Surface Water	Not Detected (at <0.1 µg/L) in one study	[14]
Lab Study (Tropical)	1.29 mg/L ETU after 8 days from mancozeb addition	[15]
Soil	Lab Study (Tropical)	Half-life of 1.5 hours (active soil)	[15]
Lab Study (Tropical)	Half-life of 28 hours (sterilized soil)	[15]

Experimental Protocols for ETU Analysis

The determination of ETU residues requires sensitive analytical methods capable of detecting low concentrations in complex matrices. High-Performance Liquid Chromatography (HPLC) coupled with Tandem Mass Spectrometry (LC-MS/MS) is the state-of-the-art technique for this purpose.[17][18]

General Analytical Workflow

The analysis of ETU typically involves extraction from the sample matrix, a cleanup step to remove interfering co-extractives, and instrumental analysis for quantification.

Caption: General experimental workflow for the analysis of ETU.

Detailed Methodology: LC-MS/MS for Food Samples

This protocol is a synthesis based on methodologies described in the literature.[10][17][19]

1. Sample Extraction:

• Objective: To extract ETU from the food matrix.

• Procedure:

  • Homogenize a representative portion of the food sample (e.g., 10-15 g).

  • Add an appropriate extraction solvent. Methanol is commonly used.[17][20] Acetonitrile or dichloromethane can also be employed.[10][21] For instance, add 30 mL of methanol to 15 g of homogenized sample.

  • Shake, blend, or vortex vigorously for a specified time (e.g., 1-2 minutes) to ensure thorough extraction.

  • Centrifuge the mixture to separate the solid material from the liquid extract.

  • Collect the supernatant for the cleanup step.

2. Extract Cleanup (Solid-Phase Extraction - SPE):

• Objective: To remove matrix components that could interfere with LC-MS/MS analysis.

• Procedure:

  • Condition an SPE cartridge (e.g., Alumina[17][19] or a combination of graphitized carbon black and primary secondary amine (PSA)[10]) with the extraction solvent.

  • Load a measured aliquot of the sample extract onto the cartridge.

  • Wash the cartridge with a weak solvent to remove interferences while retaining ETU.

  • Elute the ETU from the cartridge using a stronger solvent or solvent mixture.

  • Evaporate the eluate to dryness under a gentle stream of nitrogen and reconstitute the residue in a small volume of the initial mobile phase for injection.

3. Instrumental Analysis (LC-MS/MS):

• Objective: To separate, detect, and quantify ETU.

• Instrumentation: A liquid chromatograph coupled to a triple quadrupole mass spectrometer.

• Typical LC Conditions:

  • Column: Reversed-phase C18 or a column designed for polar compounds.

  • Mobile Phase: A gradient of water and methanol or acetonitrile, often with a modifier like formic acid or ammonium acetate to improve ionization.

  • Injection Volume: 5-20 µL.

• Typical MS/MS Conditions:

  • Ionization Mode: Electrospray Ionization, Positive Mode (ESI+).[17]

  • Detection Mode: Multiple Reaction Monitoring (MRM). At least two specific precursor-to-product ion transitions are monitored for confident identification and quantification.[17]

    • Example Transition 1 (Quantifier): m/z 103 -> [Specific Product Ion]

    • Example Transition 2 (Qualifier): m/z 103 -> [Specific Product Ion]

• Quantification: An internal standard, such as an isotopically labeled ETU (d4-ETU), is often used to correct for matrix effects and variations in recovery.[21][22] A calibration curve is generated using matrix-matched standards or standards in solvent. The limit of quantitation (LOQ) is typically in the range of 5-10 ng/g (ppb).[10][17]

Toxicological Pathway: Inhibition of Thyroid Peroxidase

The primary adverse effect of ETU is its impact on the thyroid gland.[4][7] ETU inhibits thyroid peroxidase (TPX), the key enzyme in the synthesis of thyroid hormones (thyroxine (T4) and triiodothyronine (T3)). This inhibition disrupts the hypothalamic-pituitary-thyroid (HPT) axis.

The mechanism involves the oxidative metabolism of ETU by TPX in the presence of iodide.[6] This leads to a disruption of iodine's attachment to thyroglobulin, a critical step in hormone production.[7] Chronic inhibition can lead to decreased thyroid hormone levels, compensatory stimulation of the thyroid by thyroid-stimulating hormone (TSH), and ultimately, thyroid hyperplasia and tumorigenesis.[5]

Caption: Mechanism of ETU-induced inhibition of thyroid hormone synthesis.

Conclusion

Ethylenethiourea remains a relevant compound in the fields of food safety, environmental science, and toxicology. Its formation from widely used EBDC fungicides ensures its continued presence in the food supply and environment, necessitating ongoing monitoring. The analytical methods, particularly LC-MS/MS, are well-established and provide the required sensitivity and specificity for regulatory compliance and risk assessment. Understanding the pathways of ETU formation and its mechanism of thyroid toxicity is fundamental for evaluating its risk to human health. This guide provides a consolidated technical overview to support the work of researchers and professionals dedicated to mitigating exposure and ensuring public health.

References

• 1. fungiresistance.com [fungiresistance.com]
• 2. fao.org [fao.org]
• 3. old.iupac.org [old.iupac.org]
• 4. epa.gov [epa.gov]
• 5. Ethylene Thiourea - 15th Report on Carcinogens - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 6. Mechanism of thyroid peroxidase inhibition by ethylenethiourea - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Ethylenethiourea (ETU) in relation to use of ethylenebisdithiocarbamate (EBDC) fungicides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Combined determination and confirmation of ethylenethiourea and propylenethiourea residues in fruits at low levels of detection - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Determination of ethylenethiourea in canned fruits and vegetables - Analyst (RSC Publishing) [pubs.rsc.org]
• 12. researchgate.net [researchgate.net]
• 13. researchgate.net [researchgate.net]
• 14. lcms.cz [lcms.cz]
• 15. research.wur.nl [research.wur.nl]
• 16. Document Display (PURL) | NSCEP | US EPA [nepis.epa.gov]
• 17. Development and validation of ethylenethiourea determination in foods using methanol-based extraction, solid-phase extraction cleanup and LC-MS/MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. fera.co.uk [fera.co.uk]
• 19. researchgate.net [researchgate.net]
• 20. discovery.researcher.life [discovery.researcher.life]
• 21. researchgate.net [researchgate.net]
• 22. series.publisso.de [series.publisso.de]

Navigating the Maze: A Technical Guide to Ethylenethiourea (ETU) Regulatory Limits in Agriculture

For Immediate Release

This in-depth technical guide provides a comprehensive overview of the regulatory landscape surrounding Ethylenethiourea (ETU) in agricultural products. Tailored for researchers, scientists, and drug development professionals, this document outlines the maximum residue limits (MRLs) set by major international and national bodies, details the analytical methodologies for ETU detection, and explores the toxicological pathways of this compound.

Ethylenethiourea is a metabolite and degradation product of ethylenebisdithiocarbamate (EBDC) fungicides, such as mancozeb and maneb, which have been widely used in agriculture to protect crops from fungal diseases.[1] Due to its toxicological profile, including its classification as a probable human carcinogen and a potent teratogen in animal studies, regulatory agencies worldwide have established strict limits on the amount of ETU permissible in food products.[2]

Regulatory Framework: Maximum Residue Limits (MRLs)

The permissible levels of ETU in agricultural commodities are defined by Maximum Residue Limits (MRLs), which are established by various regulatory authorities to ensure consumer safety. These limits are based on toxicological assessments and good agricultural practices.

Data Presentation: A Comparative Analysis of ETU MRLs

The following table summarizes the MRLs for Ethylenethiourea in a selection of agricultural products across key regulatory jurisdictions. It is important to note that in the United States, tolerances are established for the parent EBDC fungicides, and ETU is considered as part of the residue.[3][4] The MRLs for dithiocarbamates are often expressed as carbon disulfide (CS2), and specific regulations should be consulted for the exact residue definition.

Food Commodity	European Union (mg/kg)	Codex Alimentarius (mg/kg)	Canada (mg/kg)	United States (mg/kg)
Apples	0.05	0.05	0.05	Tolerance for Mancozeb: 2.0
Grapes	0.05	0.1	0.05	Tolerance for Mancozeb: 5.0
Tomatoes	0.05	0.5	0.05	Tolerance for Mancozeb: 4.0
Potatoes	0.05	0.02	0.05	Tolerance for Mancozeb: 0.25
Lettuce	0.05	0.1	0.05	Tolerance for Mancozeb: 10.0
Wheat	0.02	0.05	0.1	Tolerance for Mancozeb: 0.1
Milk	0.01	0.01*	0.01	Not specified for ETU

Note: The Codex MRL for milk is at the limit of analytical quantitation.

Toxicological Profile: Disruption of Thyroid Hormone Synthesis

The primary mechanism of Ethylenethiourea's toxicity is its interference with the thyroid gland's function.[2] Specifically, ETU inhibits the enzyme thyroid peroxidase (TPO), which is essential for the synthesis of thyroid hormones (thyroxine (T4) and triiodothyronine (T3)).[5][6] This inhibition leads to a decrease in thyroid hormone production, which can have significant health implications, particularly during development.[7]

Below is a diagram illustrating the signaling pathway disrupted by ETU.

References

• 1. researchgate.net [researchgate.net]
• 2. Development and validation of ethylenethiourea determination in foods using methanol-based extraction, solid-phase extraction cleanup and LC-MS/MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Federal Register :: Mancozeb; Pesticide Tolerances [federalregister.gov]
• 4. Federal Register :: Mancozeb; Pesticide Tolerances [federalregister.gov]
• 5. Thyroid-Hormone–Disrupting Chemicals: Evidence for Dose-Dependent Additivity or Synergism - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Mechanism of thyroid peroxidase inhibition by ethylenethiourea - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Disruption in Thyroid Signaling Pathway: A Mechanism for the Effect of Endocrine-Disrupting Chemicals on Child Neurodevelopment - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Note: High-Throughput Analysis of Ethylenethiourea in Various Matrices using LC-MS/MS with an Ethylenethiourea-d4 Internal Standard

Audience: This document is intended for researchers, scientists, and professionals in the fields of drug development, food safety, and environmental monitoring who are involved in the quantitative analysis of Ethylenethiourea.

Introduction

Ethylenethiourea (ETU) is a metabolite and degradation product of ethylene bisdithiocarbamate (EBDC) fungicides, which are widely used in agriculture.[1] It is also utilized in industrial processes such as rubber vulcanization.[2][3] Due to its potential carcinogenicity, monitoring ETU levels in various matrices, including food, water, and biological samples, is of significant importance.[4] Liquid chromatography-tandem mass spectrometry (LC-MS/MS) has emerged as a preferred analytical technique for the sensitive and selective determination of ETU.[5][6] The use of a stable isotope-labeled internal standard, such as Ethylenethiourea-d4 (ETU-d4), is crucial for accurate quantification, as it effectively compensates for matrix effects and variations in sample preparation and instrument response.[2][5][7][8] This application note provides detailed protocols for the analysis of ETU in water, urine, and food matrices using ETU-d4 as an internal standard.

Quantitative Data Summary

The use of ETU-d4 as an internal standard provides excellent linearity, accuracy, and precision for the quantification of ETU across different matrices and concentration ranges.

Matrix	Calibration Range	R²	Accuracy (% Recovery)	Precision (% RSD)	LOQ
Drinking Water[1]	0.004 - 2.000 ng/mL	1.000	97 - 105%	0.3 - 5%	5.2 ng/L (LCMRL)
Various Waters[5]	0.1 - 1.0 µg/L (spiked levels)	Not Specified	73 - 104%	< 20%	0.027 µg/L
Urine[7]	2.5 - 25 µg/L	> 0.99	119% (at 1 µg/L)	Within-day: 1.89 - 2.50%, Day-to-day: 4.83 - 6.28%	0.5 µg/L
Food[6][8]	10 - 100 ng/g (spiked levels)	> 0.9950	71 - 121%	< 25%	5 ng/g

Experimental Protocols

Analysis of ETU in Water

This protocol is adapted from EPA Method 509.1 for the direct analysis of ETU in drinking water.[1]

a. Reagents and Materials

• Ethylenethiourea (ETU) standard

• Ethylenethiourea-d4 (ETU-d4) internal standard[1]

• LC-MS grade methanol and water

• Formic acid

• Ammonium fluoride[1]

• Glycine hydrochloride and L-cysteine hydrochloride (as preservatives)[1]

b. Sample Preparation

• To a 10 mL water sample, add preservatives (0.5 mM glycine hydrochloride and 20 mM L-cysteine hydrochloride).[1]

• Spike the sample with the ETU-d4 internal standard to a final concentration of 0.27 ng/mL.[1]

• For calibration standards, spike blank water with ETU at various concentrations.

• Filter the sample through a 0.2 µm PVDF filter directly into an autosampler vial.[1]

c. LC-MS/MS Conditions

Parameter	Condition
LC System	Agilent 1290 Infinity LC or equivalent[1]
Column	Appropriate for polar compounds (e.g., HILIC or mixed-mode)
Mobile Phase A	Water with 0.1% formic acid
Mobile Phase B	Methanol with 0.1% formic acid
Gradient	Isocratic elution with a high aqueous content (e.g., 95-100% A) is often suitable.[1]
Flow Rate	0.2 - 0.4 mL/min
Injection Volume	10 - 100 µL
Column Temperature	30 - 40 °C
MS System	Agilent 6460 Triple Quadrupole LC/MS or equivalent[1]
Ionization Mode	Electrospray Ionization (ESI), Positive[1]
MRM Transitions	ETU: 103 -> 44.2, ETU-d4: 107 -> 48.2[3]
Sheath Gas Temp	380 °C[1]
Sheath Gas Flow	12 L/min[1]
Drying Gas Temp	200 °C[1]
Drying Gas Flow	4 L/min[1]
Nebulizer Pressure	40 psig[1]
Capillary Voltage	2000 V[1]

Analysis of ETU in Urine

This protocol is based on a biomonitoring method for determining ETU in human urine.[2][7]

a. Reagents and Materials

• ETU and ETU-d4 standards

• LC-MS grade methanol, acetonitrile, and water

• Dichloromethane

• Formic acid

• Diatomaceous earth solid-phase extraction (SPE) columns[2][7]

b. Sample Preparation

• Pipette 2 mL of urine into a sample vial.[2]

• Add 50 µL of a 1 mg/L ETU-d4 working solution.[2]

• Load the sample onto a diatomaceous earth SPE column.

• Elute the ETU and ETU-d4 with dichloromethane.[2][7]

• Evaporate the eluate to dryness under a gentle stream of nitrogen.

• Reconstitute the residue in the mobile phase.[2][7]

c. LC-MS/MS Conditions

• LC and MS conditions are similar to those for water analysis, with potential adjustments to the gradient to ensure separation from other urine matrix components.

Analysis of ETU in Food

This protocol is a general method for the extraction of ETU from various food matrices.[6][8][9]

a. Reagents and Materials

• ETU and ETU-d4 standards

• LC-MS grade methanol

• Alumina solid-phase extraction (SPE) columns[6][8][9]

b. Sample Preparation

• Homogenize a representative portion of the food sample.

• Weigh 5 g of the homogenized sample into a centrifuge tube.

• Add 20 mL of methanol and the ETU-d4 internal standard.[8]

• Shake vigorously for 2 minutes and then centrifuge at 4000 rpm for 10 minutes.[8]

• Pass the supernatant through an alumina SPE column for cleanup.[6][8][9]

• Collect the eluate and, if necessary, evaporate and reconstitute in the mobile phase.

c. LC-MS/MS Conditions

• LC and MS conditions are similar to those described for water and urine analysis. The matrix complexity may require a more rigorous chromatographic separation.

Visualizations

Experimental Workflow

Caption: General workflow for the analysis of Ethylenethiourea using an internal standard.

Logical Relationship of Internal Standard Use

Caption: How ETU-d4 corrects for analytical variability.

References

• 1. lcms.cz [lcms.cz]
• 2. series.publisso.de [series.publisso.de]
• 3. researchgate.net [researchgate.net]
• 4. Determination of ethylenethiourea in crops using particle beam liquid chromatography/mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Liquid chromatography coupled to tandem mass spectrometry for the residue determination of ethylenethiourea (ETU) and propylenethiourea (PTU) in water - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Development and validation of ethylenethiourea determination in foods using methanol-based extraction, solid-phase extraction cleanup and LC-MS/MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. zora.uzh.ch [zora.uzh.ch]
• 8. researchgate.net [researchgate.net]
• 9. Development and validation of ethylenethiourea determination in foods using methanol-based extraction, solid-phase extraction cleanup and LC-MS/MS. | Sigma-Aldrich [sigmaaldrich.com]

Application Note: Quantitative Analysis of Ethylenethiourea in Urine by LC-MS/MS using Isotope Dilution with Ethylenethiourea-d4

For Research Use Only. Not for use in diagnostic procedures.

Abstract

This application note details a robust and sensitive method for the quantitative analysis of Ethylenethiourea (ETU) in human urine. The method utilizes solid-supported liquid extraction (SLE) for sample cleanup and liquid chromatography-tandem mass spectrometry (LC-MS/MS) for detection. Ethylenethiourea-d4 (ETU-d4) is employed as an internal standard to ensure high accuracy and precision. This method is suitable for researchers, scientists, and drug development professionals involved in biomonitoring studies and toxicological assessments of exposure to ethylene bis-dithiocarbamate (EBDC) fungicides, of which ETU is a major metabolite.

Introduction

Ethylenethiourea (ETU) is a metabolite and degradation product of EBDC fungicides, which are widely used in agriculture.[1][2] Due to its potential carcinogenic and teratogenic effects, monitoring human exposure to EBDCs by measuring urinary ETU levels is of significant toxicological concern.[1][2][3] This application note describes a highly selective and sensitive LC-MS/MS method for the determination of ETU in urine. The use of an isotopically labeled internal standard, Ethylenethiourea-d4 (ETU-d4), compensates for matrix effects and variations in sample preparation, leading to reliable quantification.[1][3][4]

Experimental

Materials and Reagents

• Ethylenethiourea (ETU) standard

• Ethylenethiourea-d4 (ETU-d4) internal standard (IS)

• Methanol (HPLC grade)

• Acetonitrile (HPLC grade)

• Dichloromethane (HPLC grade)

• Formic acid (LC-MS grade)

• Ultrapure water

• Pooled human urine (for calibration standards)

• Solid-Supported Liquid Extraction (SLE) cartridges

Equipment

• Liquid Chromatograph (HPLC or UHPLC system)

• Tandem Mass Spectrometer with an electrospray ionization (ESI) source

• Analytical balance

• Volumetric flasks and pipettes

• Sample vials

• Nitrogen evaporator

Preparation of Standards and Solutions

• ETU Stock Solution (1 g/L): Accurately weigh 10 mg of ETU and dissolve it in a 10 mL volumetric flask with methanol.[4]

• ETU Working Solution (10 mg/L): Dilute the ETU stock solution 1:100 with methanol.[4]

• ETU-d4 Stock Solution (10 g/L): Accurately weigh 100 mg of ETU-d4 and dissolve it in a 10 mL volumetric flask with acetonitrile.[3]

• ETU-d4 Working Solution (1 mg/L): Prepare a working solution of the internal standard by diluting the ETU-d4 stock solution.[3]

• Mobile Phase A: 0.1% formic acid in ultrapure water.[3]

• Mobile Phase B: 0.1% formic acid in methanol.[3]

• Reconstitution Solution: 20% Methanol in 0.1% formic acid/water.[3]

Sample Preparation

• Thaw frozen urine samples at room temperature.

• Pipette 2 mL of urine into a sample vial.[3]

• Add 50 µL of the ETU-d4 working solution (1 mg/L) to each sample, calibrator, and quality control sample.[3]

• Add 1 mL of ultrapure water and mix.[3]

• Load the entire sample onto an SLE cartridge and wait for 10 minutes.[3]

• Elute the analytes with two aliquots of 6 mL dichloromethane.[3]

• Evaporate the collected eluate to dryness under a gentle stream of nitrogen.[3]

• Reconstitute the residue in 100 µL of the reconstitution solution.[3]

• Transfer the reconstituted sample to a vial with a micro-insert for LC-MS/MS analysis.[3]

LC-MS/MS Analysis

The analysis is performed using an HPLC system coupled to a tandem mass spectrometer.[4]

Liquid Chromatography Conditions

Parameter	Value
Column	A reversed-phase C18 column (e.g., 100 mm x 4.6 mm, 3 µm) is suitable.[5]
Mobile Phase A	0.1% Formic Acid in Water[3]
Mobile Phase B	0.1% Formic Acid in Methanol[3]
Flow Rate	1.0 mL/min[5]
Injection Volume	20 µL[5]
Column Temperature	35°C[6]
Gradient	A suitable gradient should be optimized to ensure separation from matrix interferences.

Mass Spectrometry Conditions

Parameter	Value
Ionization Mode	Positive Electrospray Ionization (ESI+)[1][2]
Scan Type	Multiple Reaction Monitoring (MRM)
ETU Transition	m/z 103 → m/z 44 (Quantifier), m/z 103 → m/z 60 (Qualifier)
ETU-d4 Transition	m/z 107 → m/z 48.2[7]

Note: MS parameters such as collision energy and declustering potential should be optimized for the specific instrument used.

Results and Discussion

Calibration Curve

Calibration standards are prepared by spiking pooled urine with known concentrations of ETU.[3] The calibration curve is constructed by plotting the peak area ratio of ETU to ETU-d4 against the concentration of ETU. The linear range for this method is typically from 0.5 µg/L to 25 µg/L.[3] A correlation coefficient (r²) greater than 0.99 is expected.[3]

Quantitative Data Summary

The following table summarizes the performance characteristics of the method as reported in the literature.

Parameter	Typical Value	Reference
Linear Range	0.1 - 54 ng/mL (or µg/L)	[2]
2.5 - 25 µg/L	[3]
Limit of Detection (LOD)	0.05 ng/mL	[2]
0.5 µg/L	[8]
Limit of Quantification (LOQ)	0.5 µg/L	[3]
1.5 µg/L	[8]
Within-day Precision (RSD)	1.89% - 2.50%	[3]
Day-to-day Precision (RSD)	4.83% - 6.28%	[3]
Accuracy	97% - 118%	[8]

Experimental Workflow Visualization

Caption: Experimental workflow for the quantitative analysis of ETU in urine.

Conclusion

The described LC-MS/MS method using Ethylenethiourea-d4 as an internal standard provides a reliable, sensitive, and accurate means for the quantitative analysis of Ethylenethiourea in human urine. The simple and effective sample preparation using solid-supported liquid extraction, combined with the specificity of tandem mass spectrometry, makes this method highly suitable for biomonitoring studies and toxicological research.

References

• 1. researchgate.net [researchgate.net]
• 2. Analysis of ethylenethiourea as a biomarker in human urine using liquid chromatography/triple quadrupole mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. zora.uzh.ch [zora.uzh.ch]
• 4. series.publisso.de [series.publisso.de]
• 5. researchgate.net [researchgate.net]
• 6. tandfonline.com [tandfonline.com]
• 7. researchgate.net [researchgate.net]
• 8. Analytical method for the quantitative determination of urinary ethylenethiourea by liquid chromatography/electrospray ionization tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]

Sample preparation protocol for Ethylenethiourea analysis in food matrices

Application Note: Analysis of Ethylenethiourea in Diverse Food Matrices

Introduction

Ethylenethiourea (ETU) is a breakdown product and metabolite of ethylene bis-dithiocarbamate (EBDC) fungicides, which are widely used in agriculture.[1][2] Due to its potential carcinogenicity, regulatory bodies worldwide have set maximum residue levels (MRLs) for ETU in various food commodities.[1] Consequently, sensitive and reliable analytical methods are crucial for monitoring ETU residues in the food supply to ensure consumer safety. This application note details two robust sample preparation protocols for the determination of ETU in a range of food matrices, followed by analysis using Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS).

Experimental Protocols

Two primary methods for the extraction and cleanup of ETU from food samples are presented: a modified QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) protocol and a methanol-based extraction with Solid-Phase Extraction (SPE) cleanup.

Protocol 1: Modified QuEChERS Method

This method is particularly effective for vegetable matrices such as potatoes and cucumbers.[2][3]

1. Sample Homogenization:

• Homogenize a representative portion of the food sample. For samples with low water content (<25%), hydration by adding a specific amount of water may be necessary.

2. Extraction:

• Weigh 10 g of the homogenized sample into a 50 mL centrifuge tube.

• Add 10 mL of acetonitrile (ACN). For certain applications, alkaline acetonitrile (containing 1% ammonia monohydrate) is used.[2][3]

• If required, add an internal standard solution.

• Add 4 g of anhydrous magnesium sulfate (MgSO4) and 1 g of sodium chloride (NaCl).

• Shake vigorously for 1 minute.

• Centrifuge at ≥3000 rpm for 5 minutes.

3. Dispersive Solid-Phase Extraction (d-SPE) Cleanup:

• Take a 1 mL aliquot of the upper acetonitrile layer and transfer it to a 2 mL microcentrifuge tube.

• Add 150 mg of anhydrous MgSO4 and 50 mg of primary secondary amine (PSA) sorbent.

• Vortex for 30 seconds.

• Centrifuge at a high speed for 5 minutes.

• The resulting supernatant is ready for LC-MS/MS analysis.

Protocol 2: Methanol Extraction with SPE Cleanup

This protocol is applicable to a broad range of food commodities.[1][4]

1. Sample Homogenization:

• Homogenize a representative portion of the food sample.

2. Extraction:

• Weigh 5 g of the homogenized sample into a 50 mL polypropylene centrifuge tube.[1]

• Add 20 mL of methanol.[1]

• Shake vigorously for 2 minutes.[1]

• Centrifuge at 4000 rpm for 10 minutes.[1]

3. Solid-Phase Extraction (SPE) Cleanup:

• Use an alumina SPE column for cleanup.[1][4]

• Condition the SPE column with an appropriate solvent (typically methanol).

• Load an aliquot of the supernatant from the extraction step onto the SPE column.

• Wash the column to remove interfering matrix components.

• Elute the ETU with a suitable solvent or solvent mixture.

• Evaporate the eluate to dryness under a gentle stream of nitrogen and reconstitute in the mobile phase for LC-MS/MS analysis.

LC-MS/MS Analysis

The final extracts from either sample preparation method are analyzed by LC-MS/MS.

• Chromatographic Column: A ZIC-pHILIC column or a C18 reversed-phase column is commonly used.[1][3]

• Mobile Phase: A gradient of methanol and water, often with additives like formic acid or ammonium acetate, is employed.

• Ionization: Electrospray ionization (ESI) in positive mode is typical for ETU analysis.[1][3][4]

• Detection: Multiple Reaction Monitoring (MRM) is used for quantification and confirmation, monitoring at least two precursor-to-product ion transitions.[1][3][4]

Data Presentation

The following tables summarize the performance data from various studies on ETU analysis in food.

Table 1: Performance of Modified QuEChERS Method

Food Matrix	Spiking Levels (mg/kg)	Recovery (%)	RSD (%)	LOD (mg/kg)	LOQ (mg/kg)	Reference
Potato	0.005 - 0.05	90.6 - 103.5	< 7	0.002	0.005	[2][3]
Cucumber	0.005 - 0.05	90.6 - 103.5	< 7	0.002	0.005	[2][3]

Table 2: Performance of Methanol Extraction with SPE Cleanup

Food Matrix	Spiking Levels (ng/g)	Recovery (%)	RSD (%)	LOQ (ng/g)	Reference
Various Foods	10, 50, 100	71 - 121	< 25	5	[1][4]

Table 3: Performance of Dichloromethane Extraction Method

Food Matrix	Spiking Levels (mg/kg)	Recovery (%)	Precision (%)	Reference
Infant Foods, Potato Chips, Tinned Potatoes	0.01	95	3.1 - 13.1	[5]
Pizza, Yogurt	0.02 - 0.1	97	3.1 - 13.1	[5]

Workflow Diagram

Caption: Workflow for ETU Sample Preparation and Analysis.

References

• 1. researchgate.net [researchgate.net]
• 2. A rapid determination method for ethylenethiourea in potato and cucumber by modified QuEChERS - high performance liquid chromatography-tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Development and validation of ethylenethiourea determination in foods using methanol-based extraction, solid-phase extraction cleanup and LC-MS/MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. discovery.researcher.life [discovery.researcher.life]

Application Note: Quantification of Ethylenethiourea in Biological Matrices using Isotope Dilution Mass Spectrometry

For Researchers, Scientists, and Drug Development Professionals

Abstract

This application note details a robust and sensitive method for the quantification of Ethylenethiourea (ETU) in biological matrices using Isotope Dilution Mass Spectrometry (IDMS). ETU is a metabolite and degradation product of ethylene bis-dithiocarbamate (EBDC) fungicides and is classified as a probable human carcinogen.[1][2] Accurate and reliable quantification of ETU is crucial for toxicological studies, human exposure monitoring, and in the drug development process where EBDC-containing excipients might be used. The described Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) method employs a stable isotope-labeled internal standard (d4-ETU) to ensure high accuracy and precision by correcting for matrix effects and variations in sample preparation and instrument response.[3][4][5][6]

Introduction

Ethylenethiourea (ETU) is a primary metabolite of ethylene bis-dithiocarbamate (EBDC) fungicides, which are extensively used in agriculture.[1][5] Its presence in the environment and potential for human exposure through diet and occupational settings are of significant concern due to its carcinogenic properties.[1][3] In the pharmaceutical industry, understanding the metabolic fate of compounds and quantifying potential toxic metabolites like ETU is a critical aspect of drug development and safety assessment.

Isotope Dilution Mass Spectrometry (IDMS) is a definitive analytical technique for accurate quantification.[7][8] It relies on the addition of a known amount of an isotopically labeled analogue of the analyte (internal standard) to the sample at the beginning of the analytical process.[7][8] The ratio of the native analyte to the stable isotope-labeled internal standard is measured by mass spectrometry. This approach effectively compensates for sample loss during preparation and variations in instrument response, leading to highly reliable and reproducible results.[9] This application note provides a detailed protocol for the quantification of ETU in urine using LC-MS/MS with d4-ETU as the internal standard.

Principle of the Method

The method involves the extraction of ETU from the sample matrix, followed by separation using High-Performance Liquid Chromatography (HPLC) and detection by a tandem mass spectrometer (MS/MS). A known quantity of deuterated ETU (d4-ETU) is added to each sample, calibrator, and quality control sample prior to sample preparation.[3][4] After extraction, the sample is injected into the LC-MS/MS system. The analyte and the internal standard are separated chromatographically and subsequently ionized and detected by the mass spectrometer operating in Multiple Reaction Monitoring (MRM) mode. The ratio of the peak area of the analyte to that of the internal standard is used to construct a calibration curve from which the concentration of ETU in the unknown samples is determined.[3][4]

Experimental Workflow

Caption: Experimental workflow for ETU quantification.

Experimental Protocols

Materials and Reagents

• Ethylenethiourea (ETU), analytical standard

• d4-Ethylenethiourea (d4-ETU), as internal standard[3][4]

• Methanol (HPLC grade)[3]

• Acetonitrile (HPLC grade)[3]

• Dichloromethane (HPLC grade)[3]

• Formic acid (LC-MS grade)[3]

• Ultra-pure water[3][4]

• Pooled human urine (for calibration standards)[3][4]

• Solid-Supported Liquid Extraction (SLE) cartridges (diatomaceous earth)[3][4]

Preparation of Solutions

1. ETU Stock Solution (1 g/L):

• Accurately weigh approximately 10 mg of ETU into a 10 mL volumetric flask.

• Dissolve and make up to the mark with methanol.[3]

2. ETU Working Solution (10 mg/L):

• Pipette 100 µL of the ETU stock solution into a 10 mL volumetric flask.

• Make up to the mark with methanol.[3]

3. ETU Spiking Solution (100 µg/L):

• Pipette 100 µL of the ETU working solution into a 10 mL volumetric flask.

• Make up to the mark with methanol.[3]

4. d4-ETU Stock Solution (10 g/L):

• Accurately weigh approximately 100 mg of d4-ETU into a 10 mL volumetric flask.

• Dissolve and make up to the mark with acetonitrile.[3][4]

5. d4-ETU Working Solution (1 mg/L):

• Pipette 10 µL of the d4-ETU stock solution into a 100 mL volumetric flask.

• Make up to the mark with ultra-pure water.[4]

6. Mobile Phase A (0.1% Formic Acid in Methanol):

• Add 1 mL of formic acid to a 1000 mL volumetric flask and make up to the mark with methanol.[3][4]

7. Mobile Phase B (0.1% Formic Acid in Ultra-pure Water):

• Add 1 mL of formic acid to a 1000 mL volumetric flask and make up to the mark with ultra-pure water.[3][4]

Sample Preparation

• Pipette 2 mL of urine sample into a sample vial.[3][4]

• Add 50 µL of the d4-ETU working solution (1 mg/L) to each sample.[3][4]

• Add 1 mL of ultra-pure water and mix.[3][4]

• Transfer the entire sample mixture onto an SLE cartridge.[3][4]

• Wait for 10 minutes.[3]

• Add 6 mL of dichloromethane to the cartridge and collect the eluate.[3]

• After another 10 minutes, add another 6 mL of dichloromethane and collect the eluate in the same tube.[3]

• Evaporate the combined eluate to dryness under a gentle stream of nitrogen.[3][4]

• Reconstitute the residue in 100 µL of the initial mobile phase composition (e.g., 20% methanol in water with 0.1% formic acid).[3]

• Transfer the reconstituted sample to an autosampler vial for LC-MS/MS analysis.[3]

Calibration Standards and Quality Controls

Prepare calibration standards by spiking pooled urine with the ETU spiking solution to achieve a concentration range of 2.5 to 25 µg/L.[4] Process the calibration standards and quality control samples in the same manner as the unknown samples.[3][4]

Calibration Standard	Spiking Solution (µL)	Pooled Urine (µL)	Final ETU Concentration (µg/L)
1	0	2000	0
2	50	1950	2.5
3	100	1900	5
4	200	1800	10
5	300	1700	15
6	400	1600	20
7	500	1500	25

LC-MS/MS Parameters

The following are typical starting parameters that may require optimization for your specific instrumentation.

LC Parameters	Value
HPLC System	Agilent 1290 Infinity or equivalent[1]
Column	Gemini 5 µ C18, 150 x 2 mm or equivalent[3]
Mobile Phase A	0.1% Formic Acid in Methanol[3][4]
Mobile Phase B	0.1% Formic Acid in Water[3][4]
Gradient	To be optimized for separation
Flow Rate	To be optimized
Injection Volume	To be optimized
Column Temperature	To be optimized

MS Parameters	Value
Mass Spectrometer	Agilent 6460 Triple Quadrupole or equivalent[1]
Ionization Mode	Electrospray Ionization (ESI), Positive[1]
MRM Transitions	See table below
Sheath Gas Temp	380 °C[1]
Sheath Gas Flow	12 L/min[1]
Drying Gas Temp	200 °C[1]
Drying Gas Flow	4 L/min[1]
Nebulizer Pressure	40 psig[1]
Capillary Voltage	2000 V[1]

Analyte	Precursor Ion (m/z)	Product Ion (m/z) (Quantifier)	Product Ion (m/z) (Qualifier)
ETU	To be determined	To be determined	To be determined
d4-ETU	To be determined	To be determined

Note: Specific MRM transitions for ETU and d4-ETU should be optimized by infusing the individual standards into the mass spectrometer.

Data Analysis and Quantitative Results

A calibration curve is constructed by plotting the peak area ratio of ETU to d4-ETU against the concentration of the calibration standards.[3][4] A linear regression with a weighting factor of 1/x is typically used. The concentration of ETU in the samples is then calculated from their peak area ratios using the regression equation of the calibration curve.

Method Performance

The following table summarizes the performance characteristics of similar ETU quantification methods.

Parameter	Value	Reference
Limit of Detection (LOD)	0.05 ng/mL - 0.25 µg/L	[3][10]
Limit of Quantification (LOQ)	0.34 µg/L - 0.5 µg/L	[3]
Linearity Range	2.5 - 25 µg/L (Urine) 0.1 - 54 ng/mL (Urine) 4 - 2000 ng/L (Water)	[1][4][10]
Correlation Coefficient (R²)	> 0.99	[4]
Precision (RSD)	Within-day: 1.89% - 2.50% Day-to-day: 4.83% - 6.28% Within-run: 3-5%	[3][10]
Accuracy/Recovery	97% - 105% (Water) 73% - 104% (Water) ~100% (Urine)	[1][5][11]

Signaling Pathway and Logical Relationships

Caption: Principle of Isotope Dilution Mass Spectrometry.

Conclusion

The Isotope Dilution Mass Spectrometry method detailed in this application note provides a highly selective, sensitive, and accurate means for the quantification of Ethylenethiourea in biological matrices. The use of a stable isotope-labeled internal standard is critical for mitigating matrix effects and ensuring data reliability, which is paramount in both environmental monitoring and pharmaceutical development. This robust protocol can be readily implemented in analytical laboratories equipped with standard LC-MS/MS instrumentation.

References

• 1. lcms.cz [lcms.cz]
• 2. researchgate.net [researchgate.net]
• 3. zora.uzh.ch [zora.uzh.ch]
• 4. series.publisso.de [series.publisso.de]
• 5. Liquid chromatography coupled to tandem mass spectrometry for the residue determination of ethylenethiourea (ETU) and propylenethiourea (PTU) in water - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. osti.gov [osti.gov]
• 8. Inorganic Trace Analysis by Isotope Dilution Mass Spectrometry—New Frontiers - PMC [pmc.ncbi.nlm.nih.gov]
• 9. crimsonpublishers.com [crimsonpublishers.com]
• 10. Analysis of ethylenethiourea as a biomarker in human urine using liquid chromatography/triple quadrupole mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]

Application Note: Analysis of Highly Polar Pesticides by LC-MS/MS

Introduction

Highly polar pesticides (HPPs) represent a significant analytical challenge in food safety and environmental monitoring.[1][2] Compounds such as glyphosate, glufosinate, AMPA (aminomethylphosphonic acid), and others exhibit high water solubility and low affinity for traditional reversed-phase liquid chromatography (LC) columns, making their extraction and analysis difficult with conventional multi-residue methods like QuEChERS.[1][2] Their effective analysis is crucial, as many are widely used and subject to regulatory limits.[3][4] This application note details robust methodologies for the extraction and quantification of highly polar pesticides in various food matrices using Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS).

The primary challenges in HPP analysis include poor retention on standard C18 columns and the potential for matrix effects during ionization.[1] To overcome these issues, specialized chromatographic techniques are employed, including Hydrophilic Interaction Liquid Chromatography (HILIC), Ion-Exchange Chromatography (IEC), Mixed-Mode Chromatography (MMC), and Porous Graphitic Carbon (PGC) columns.[1][5][6][7] For sample preparation, the Quick Polar Pesticides (QuPPe) method has emerged as a simple and effective extraction procedure.[8][9][10]

This document provides a detailed protocol based on the QuPPe extraction method followed by LC-MS/MS analysis, summarizing key quantitative data and experimental conditions for successful implementation in a laboratory setting.

Experimental Workflow

The overall workflow for the analysis of highly polar pesticides is depicted below. It begins with sample homogenization, followed by extraction using the QuPPe method, and concludes with instrumental analysis by LC-MS/MS.

Caption: Experimental workflow for the analysis of highly polar pesticides.

Challenges in HPP Analysis

The physicochemical properties of highly polar pesticides necessitate specialized analytical strategies compared to conventional pesticide residue analysis.

Caption: Challenges and solutions in highly polar pesticide analysis.

Detailed Protocol: QuPPe Extraction and LC-MS/MS Analysis

This protocol is a representative method for the analysis of anionic polar pesticides in food matrices of plant origin.

Sample Preparation (QuPPe Method)

The Quick Polar Pesticides (QuPPe) method is a straightforward extraction procedure suitable for a wide range of food matrices.[8]

Reagents & Equipment:

• Acidified Methanol: Methanol with 1% formic acid.

• Water, LC-MS grade.

• Homogenizer.

• 50 mL centrifuge tubes.

• Centrifuge capable of >4000 rpm.

• Syringe filters (e.g., 0.22 µm PTFE).

• Autosampler vials.

Procedure:

• Weigh 10 g of the homogenized sample into a 50 mL centrifuge tube.

• For samples with low water content (<80%), add a corresponding amount of water to adjust the total water volume to approximately 10 mL.

• Add an appropriate volume of isotopically labeled internal standard spiking solution.

• Add 10 mL of acidified methanol.

• Shake vigorously for 1 minute.

• Centrifuge at >4000 rpm for 5 minutes.

• Filter the supernatant through a 0.22 µm syringe filter into an autosampler vial.

• The extract is now ready for LC-MS/MS analysis. For some complex matrices, a dilution of the final extract may be necessary to reduce matrix effects.[8]

LC-MS/MS Conditions

Due to the diverse nature of HPPs, different chromatographic and mass spectrometric conditions may be required. Below are representative conditions for anionic polar pesticides.

Table 1: Liquid Chromatography Conditions

Parameter	Condition 1: HILIC	Condition 2: Mixed-Mode	Condition 3: Ion-Exchange
Column	HILIC column (e.g., 1.8 µm particle size)[5]	Hybrid Ion-Exchange/HILIC Column[11]	Polymer-based Ion-Exchange Column (e.g., apHera NH2)[3]
Mobile Phase A	Water with 20 mM Ammonium Formate	Water with 0.5% Formic Acid	Water
Mobile Phase B	Acetonitrile with 0.1% Formic Acid	Acetonitrile	20 mM Ammonium Carbonate (pH 9) with 5% Methanol[3]
Flow Rate	0.4 - 0.6 mL/min	0.3 - 0.5 mL/min	0.5 mL/min[3]
Injection Volume	5 - 20 µL	5 - 20 µL	60 µL[3]
Column Temp.	30 - 40 °C	35 - 45 °C	35 °C[3]
Gradient	A typical gradient starts with high organic content (e.g., 95% B) and decreases to elute the polar compounds.	Gradient elution is employed to separate a wide range of polar contaminants.[11]	A step gradient from water to the ammonium carbonate buffer is used.[3]

Table 2: Mass Spectrometry Conditions

Parameter	Setting
Instrument	Triple Quadrupole Mass Spectrometer
Ionization Mode	Electrospray Ionization (ESI), Negative and/or Positive
Scan Type	Multiple Reaction Monitoring (MRM)
Source Temp.	400 - 550 °C
Curtain Gas	35 - 45 psi
Collision Gas	Argon
IonSpray Voltage	-4000 to -4500 V (Negative Mode)

Note: Specific MRM transitions (precursor ion, product ion, collision energy, and cell exit potential) must be optimized for each target analyte and internal standard.

Quantitative Data Summary

The following table summarizes typical performance data for the analysis of selected highly polar pesticides in various food matrices. Limits of Quantitation (LOQs) are generally in the low µg/kg range, meeting regulatory requirements.[4][6]

Table 3: Performance Data for Selected Highly Polar Pesticides

Analyte	Matrix	Method	LOQ (µg/kg)	Recovery (%)	RSD (%)
Glyphosate	Cereals	QuPPe, Ion-Exchange LC-MS/MS	10 - 50	85 - 110	< 15
AMPA	Cereals	QuPPe, Ion-Exchange LC-MS/MS	10 - 50	80 - 115	< 15
Glufosinate	Cereals	QuPPe, Ion-Exchange LC-MS/MS	10 - 50	90 - 105	< 10
Chlorate	Honey	QuPPe, PGC LC-MS/MS	10	70 - 120	< 20
Perchlorate	Honey	QuPPe, PGC LC-MS/MS	5	70 - 120	< 20
Fosetyl-Al	Fruits/Veg	QuPPe, HILIC LC-MS/MS	10 - 100	75 - 110	< 20

Conclusion

The analysis of highly polar pesticides, while challenging, can be successfully performed using a combination of the QuPPe extraction method and fit-for-purpose LC-MS/MS techniques. The choice of chromatographic column—whether HILIC, mixed-mode, or ion-exchange—is critical for achieving adequate retention and separation.[1][5][6] The use of isotopically labeled internal standards is highly recommended to compensate for matrix effects and ensure accurate quantification.[8] The methodologies described provide a robust framework for the sensitive and reliable determination of highly polar pesticide residues in diverse food commodities, enabling laboratories to meet global regulatory standards.

References

• 1. Analysis of highly polar pesticides in foods by LC-MS/MS - PMC [pmc.ncbi.nlm.nih.gov]
• 2. palsystem.com [palsystem.com]
• 3. chromatographytoday.com [chromatographytoday.com]
• 4. lcms.cz [lcms.cz]
• 5. Study of different HILIC, mixed-mode, and other aqueous normal-phase approaches for the liquid chromatography/mass spectrometry-based determination of challenging polar pesticides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. lcms.cz [lcms.cz]
• 7. jfda-online.com [jfda-online.com]
• 8. QuPPe: About the Method [quppe.eu]
• 9. Home of the QuPPe Method [quppe.eu]
• 10. lcms.cz [lcms.cz]
• 11. lcms.cz [lcms.cz]

Application Note &amp; Protocol: Derivatization of Ethylenethiourea (ETU) for GC-MS Analysis with Ethylenethiourea-d4 Internal Standard

Audience: Researchers, scientists, and drug development professionals.

Introduction

Ethylenethiourea (ETU) is a primary metabolite and degradation product of ethylene bis-dithiocarbamate (EBDC) fungicides. Its determination is crucial for monitoring occupational and environmental exposure. Due to its polar nature and low volatility, direct analysis of ETU by gas chromatography (GC) is challenging. Derivatization is a necessary step to enhance its volatility and thermal stability, making it amenable to GC-MS analysis.[1][2][3][4] This application note provides a detailed protocol for the derivatization of ETU using a silylating agent and its subsequent quantitative analysis by GC-MS, incorporating ethylenethiourea-d4 (ETU-d4) as an internal standard for improved accuracy and precision.[1][5]

Principle

The method involves the extraction of ETU from the sample matrix, followed by a derivatization reaction to replace the active hydrogens on the ETU molecule with a less polar functional group. Silylation is a common and effective derivatization technique for compounds containing -NH, -SH, and -OH groups.[2] In this protocol, N-(tert-butyldimethylsilyl)-N-methyltrifluoroacetamide (MTBSTFA) in the presence of tert-butyldimethylsilyl chloride (t-BDMSCl) is used to form a bis(tert-butyldimethylsilyl) derivative of ETU. The deuterated internal standard, ETU-d4, undergoes the same derivatization process and is used to correct for variations in extraction efficiency and instrument response. The derivatized analytes are then analyzed by GC-MS, typically in the selected ion monitoring (SIM) mode for enhanced sensitivity and specificity.[1][5]

Experimental Protocols

Reagents and Materials

• Ethylenethiourea (ETU) standard

• Ethylenethiourea-d4 (ETU-d4) internal standard[6][7][8]

• N-(tert-butyldimethylsilyl)-N-methyltrifluoroacetamide (MTBSTFA)

• tert-butyldimethylsilyl chloride (t-BDMSCl)

• Dichloromethane (DCM), HPLC grade

• Acetonitrile, HPLC grade

• Nitrogen gas, high purity

• Sample matrix (e.g., urine, water)

• Diatomaceous earth column for extraction[1][5]

• Vortex mixer

• Centrifuge

• Heating block or water bath

• GC-MS system with a suitable capillary column (e.g., 5% phenyl-methylpolysiloxane)

Preparation of Standards and Solutions

• ETU Stock Solution (1 mg/mL): Accurately weigh 10 mg of ETU and dissolve it in 10 mL of acetonitrile.

• ETU-d4 Stock Solution (1 mg/mL): Accurately weigh 10 mg of ETU-d4 and dissolve it in 10 mL of acetonitrile.

• Working Standard Solutions: Prepare a series of working standard solutions by serial dilution of the ETU stock solution with acetonitrile to cover the desired calibration range (e.g., 0.1 to 200 µg/L).

• Internal Standard Spiking Solution (e.g., 10 µg/mL): Dilute the ETU-d4 stock solution with acetonitrile. The final concentration in the sample should be appropriate for the expected analyte concentration range.

• Derivatizing Reagent Mixture: Prepare a mixture of MTBSTFA and t-BDMSCl. A common ratio is 99:1 (v/v).

Sample Preparation (Example: Urine)

• Thaw frozen urine samples to room temperature and vortex to ensure homogeneity.

• Transfer a 1 mL aliquot of the urine sample to a clean glass centrifuge tube.

• Spike the sample with an appropriate volume of the ETU-d4 internal standard spiking solution.

• For solid-phase extraction, a diatomaceous earth column can be used. The sample is loaded onto the column, and ETU is eluted with dichloromethane.[1][5]

• Alternatively, a liquid-liquid extraction can be performed by adding dichloromethane, vortexing, and centrifuging to separate the organic layer.

• Collect the organic extract and evaporate it to dryness under a gentle stream of nitrogen at a controlled temperature (e.g., 40°C).

Derivatization Procedure

• To the dried residue from the sample preparation step, add 50-100 µL of the derivatizing reagent mixture (MTBSTFA/t-BDMSCl).[1][5]

• Seal the vial tightly and vortex briefly to dissolve the residue.

• Heat the vial at 60-70°C for 30-60 minutes to facilitate the derivatization reaction. Optimization of temperature and time may be required.

• After cooling to room temperature, the sample is ready for GC-MS analysis.

GC-MS Analysis

• Gas Chromatograph (GC) Conditions:

  • Injector: Splitless mode, 250°C

  • Carrier Gas: Helium, constant flow (e.g., 1.0 mL/min)

  • Oven Temperature Program: Initial temperature of 80°C, hold for 1 min, ramp at 10°C/min to 280°C, hold for 5 min. (This is an example program and should be optimized for the specific column and instrument).

  • Column: 30 m x 0.25 mm ID x 0.25 µm film thickness, 5% phenyl-methylpolysiloxane capillary column.

• Mass Spectrometer (MS) Conditions:

  • Ionization Mode: Electron Ionization (EI) at 70 eV

  • Acquisition Mode: Selected Ion Monitoring (SIM)

  • Ions to Monitor (Example for bis(tert-butyldimethylsilyl) derivative):

    • ETU derivative: Monitor characteristic ions (e.g., m/z corresponding to the molecular ion and major fragments).

    • ETU-d4 derivative: Monitor the corresponding ions with a +4 Da mass shift.

  • Transfer Line Temperature: 280°C

  • Ion Source Temperature: 230°C

Data Presentation

The following table summarizes typical quantitative data for the analysis of ETU using this method.[1][5]

Parameter	Value	Reference
Linearity Range	0 - 200 µg/L	[1][5]
Recovery	>90%	[5]
Within-run Precision (CV)	<17%	[5]
Between-run Precision (CV)	<20%	[5]
Limit of Quantification (LOQ)	2 µg/L	[1][5]

Mandatory Visualizations

Derivatization Reaction of Ethylenethiourea```dot

References

• 1. researchgate.net [researchgate.net]
• 2. unitedchem.com [unitedchem.com]
• 3. Derivatization Reagents - ITW Reagents [itwreagents.com]
• 4. scispace.com [scispace.com]
• 5. Application of gas chromatography-mass spectrometry for the determination of urinary ethylenethiourea in humans - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. series.publisso.de [series.publisso.de]
• 7. Liquid chromatography coupled to tandem mass spectrometry for the residue determination of ethylenethiourea (ETU) and propylenethiourea (PTU) in water - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. lcms.cz [lcms.cz]

Application Note: High-Throughput Analysis of Ethylenethiourea in Soil Samples Utilizing an Isotope-Labeled Internal Standard

Abstract

This application note details a robust and sensitive method for the extraction and quantification of Ethylenethiourea (ETU) in soil samples. Ethylenethiourea, a degradation product of ethylenebisdithiocarbamate (EBDC) fungicides, is a compound of toxicological concern due to its potential carcinogenic properties. The described methodology employs a modified QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) extraction protocol, incorporating Ethylenethiourea-d4 (ETU-d4) as an internal standard to ensure accuracy and precision. Analysis is performed by Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS), providing high selectivity and low detection limits. This method is suitable for researchers, environmental scientists, and professionals in drug development and food safety monitoring.

Introduction

Ethylenethiourea (ETU) is a metabolite of widely used EBDC fungicides such as mancozeb, maneb, and zineb.[1] Its presence in soil is a significant concern as it can be taken up by crops and subsequently enter the food chain. Due to its thyroid toxicity and potential carcinogenicity, regulatory bodies worldwide have established maximum residue limits for ETU in various commodities. Therefore, a reliable and sensitive analytical method for the routine monitoring of ETU in soil is essential.

The QuEChERS methodology has become a popular choice for pesticide residue analysis in various matrices due to its simplicity, speed, and low solvent consumption.[2][3][4] This application note describes a modified QuEChERS protocol optimized for the extraction of the polar analyte ETU from complex soil matrices. The use of an isotopically labeled internal standard, Ethylenethiourea-d4 (ETU-d4), is critical for compensating for matrix effects and variations during sample preparation and analysis, thereby improving the accuracy and precision of quantification.[5][6][7]

Experimental Protocol

Materials and Reagents

• Ethylenethiourea (ETU) standard

• Ethylenethiourea-d4 (ETU-d4) internal standard solution (1 mg/L in acetonitrile)

• Acetonitrile (LC-MS grade)

• Water (LC-MS grade)

• Magnesium sulfate (anhydrous)

• Sodium chloride

• Primary secondary amine (PSA) sorbent

• C18 sorbent

• Formic acid

Equipment

• High-speed centrifuge

• Vortex mixer

• Analytical balance

• LC-MS/MS system with an electrospray ionization (ESI) source

Sample Preparation and Extraction

• Soil Sample Weighing: Weigh 10 g of a homogenized soil sample into a 50 mL centrifuge tube.

• Hydration (for dry soil): If the soil is dry, add 7 mL of water, vortex briefly, and allow to hydrate for 30 minutes.[2][3]

• Internal Standard Spiking: Spike the sample with a known amount of ETU-d4 internal standard solution.

• Extraction Solvent Addition: Add 10 mL of acetonitrile to the centrifuge tube.

• Extraction: Cap the tube and shake vigorously for 5 minutes using a mechanical shaker or vortex mixer.

• Salting Out: Add 4 g of anhydrous magnesium sulfate and 1 g of sodium chloride to the tube.

• Second Extraction: Immediately cap and shake vigorously for 2 minutes.

• Centrifugation: Centrifuge the tube at ≥3000 rcf for 5 minutes.

Dispersive Solid-Phase Extraction (d-SPE) Cleanup

• Supernatant Transfer: Transfer a 1 mL aliquot of the upper acetonitrile layer into a 2 mL microcentrifuge tube containing 150 mg of anhydrous magnesium sulfate, 50 mg of PSA, and 50 mg of C18 sorbent.

• Cleanup: Vortex the tube for 1 minute.

• Centrifugation: Centrifuge at high speed (e.g., ≥5000 rcf) for 2 minutes.

• Final Extract: Transfer the cleaned supernatant into an autosampler vial for LC-MS/MS analysis.

LC-MS/MS Analysis

• LC Column: C18 column (e.g., 100 x 2.1 mm, 3 µm)

• Mobile Phase A: 0.1% Formic acid in water

• Mobile Phase B: 0.1% Formic acid in methanol

• Flow Rate: 300 µL/min

• Injection Volume: 3 µL

• Ionization Mode: Electrospray Ionization (ESI), Positive

• MS/MS Mode: Multiple Reaction Monitoring (MRM)

Analyte	Precursor Ion (m/z)	Product Ion 1 (m/z)	Product Ion 2 (m/z)
ETU	103.0	44.1	75.1
ETU-d4	107.0	46.1	79.1

Data Presentation

The following table summarizes the expected performance characteristics of the method based on available literature for similar matrices.

Parameter	Expected Value
Recovery	80-110%
Relative Standard Deviation (RSD)	< 15%
Limit of Detection (LOD)	0.5 - 2 µg/kg
Limit of Quantification (LOQ)	1.5 - 5 µg/kg

Note: These values are indicative and may vary depending on the soil type and instrument sensitivity. Method validation should be performed for specific soil matrices.

Mandatory Visualizations

Caption: Experimental workflow for the extraction of Ethylenethiourea from soil samples.

Caption: Logical relationship of using an internal standard for accurate quantification.

Conclusion

The described method provides a reliable and high-throughput solution for the determination of Ethylenethiourea in soil samples. The combination of a modified QuEChERS extraction with the use of an isotopically labeled internal standard and LC-MS/MS detection ensures high accuracy, precision, and sensitivity. This application note serves as a comprehensive guide for laboratories involved in environmental monitoring and food safety analysis.

References

• 1. Development and validation of a novel enzyme-linked immunosorbent assay for monitoring ethylene thiourea in soil and vegetable samples - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. unitedchem.com [unitedchem.com]
• 3. researchgate.net [researchgate.net]
• 4. Pesticide-Residue Analysis in Soils by the QuEChERS Method: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 5. series.publisso.de [series.publisso.de]
• 6. zora.uzh.ch [zora.uzh.ch]
• 7. Liquid chromatography coupled to tandem mass spectrometry for the residue determination of ethylenethiourea (ETU) and propylenethiourea (PTU) in water - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Biological Monitoring of EBDC Exposure Using Ethylenethiourea-d4

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ethylenebisdithiocarbamates (EBDCs) are a class of fungicides widely used in agriculture. Monitoring human exposure to these compounds is crucial for assessing potential health risks. Ethylenethiourea (ETU), a metabolite of EBDCs, is a reliable biomarker for determining EBDC exposure.[1][2][3] Isotope-labeled ethylenethiourea-d4 (ETU-d4) is utilized as an internal standard in analytical methods to ensure accuracy and precision in the quantification of ETU in biological samples.[4][5][6] This document provides detailed application notes and protocols for the biological monitoring of EBDC exposure by measuring urinary ETU, with ETU-d4 as an internal standard, using liquid chromatography-tandem mass spectrometry (LC-MS/MS).

Metabolic Pathway of EBDCs to Ethylenethiourea (ETU)

EBDC fungicides, such as Mancozeb and Maneb, are metabolized in the body to ETU.[7][8][9] This biotransformation is a key principle in using ETU as a biomarker of EBDC exposure. The degradation of EBDCs to ETU can also occur during food processing and in the environment.[7]

References

• 1. Environmental and biological monitoring of exposure to ethylenebisdithiocarbamate fungicides and ethylenethiourea - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. [Evaluation of urinary excretion of ethylenethiourea in subjects occupationally and non-occupationally exposed to ethylenebis(dithiocarbamates)] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. zora.uzh.ch [zora.uzh.ch]
• 5. Urinary Ethylenethiourea as a Biomarker of Exposure to Ethylenebisdithiocarbamates | Springer Nature Experiments [experiments.springernature.com]
• 6. researchgate.net [researchgate.net]
• 7. series.publisso.de [series.publisso.de]
• 8. Gas chromatography-mass spectrometry determination of ethylenethiourea hemoglobin adducts: a possible indicator of exposure to ethylene bis dithiocarbamate pesticides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Ethylenebisdithiocarbamates and ethylenethiourea: possible human health hazards - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Preparation of Ethylenethiourea-d4 (ETU-d4) Standard Solutions

Audience: This document is intended for researchers, scientists, and drug development professionals requiring accurately prepared Ethylenethiourea-d4 (ETU-d4) standard solutions for use as an internal standard in analytical methodologies, such as LC-MS/MS.

Introduction: Ethylenethiourea (ETU) is a metabolite and degradation product of ethylenebisdithiocarbamate (EBDC) fungicides. Due to its potential carcinogenicity, monitoring its levels in various matrices is crucial.[1] Ethylenethiourea-d4 (ETU-d4), a stable isotope-labeled version of ETU, is commonly used as an internal standard (ISTD) in quantitative analysis to ensure accuracy and precision by correcting for matrix effects and variations during sample preparation and analysis.[2] This protocol provides a detailed procedure for the preparation of ETU-d4 stock and working standard solutions.

Materials and Equipment

Reagents and Chemicals	Equipment
Ethylenethiourea-d4 (ETU-d4), neat solid	Analytical balance (4-5 decimal places)
Acetonitrile (HPLC or LC-MS grade)	Volumetric flasks (Class A, various sizes, e.g., 10 mL, 100 mL)
Methanol (HPLC or LC-MS grade)	Micropipettes (calibrated, various ranges)
Ultrapure water (Type I)	Pipette tips
Formic acid (optional, for pH adjustment)	Vortex mixer
Refrigerator (2-8 °C)
Freezer (-20 °C)
Amber glass vials for storage

Experimental Protocols

This section details the step-by-step procedures for preparing ETU-d4 stock and working standard solutions. General best practices for preparing analytical standards, such as using calibrated equipment and high-purity reagents, should be followed to minimize errors.[3][4]

Protocol 1: Preparation of ETU-d4 Stock Solution

This protocol is adapted for creating a high-concentration stock solution that can be used for subsequent dilutions.

• Equilibration: Allow the container of neat ETU-d4 solid to equilibrate to room temperature before opening to prevent condensation.

• Weighing: Accurately weigh approximately 10 mg of ETU-d4 solid into a 10 mL Class A volumetric flask using an analytical balance. Record the exact weight.

• Dissolution: Add a small volume of acetonitrile (approximately 5-7 mL) to the volumetric flask. Vortex or sonicate gently to ensure the complete dissolution of the ETU-d4 solid.

• Dilution to Volume: Once the solid is fully dissolved, bring the flask to the 10 mL mark with acetonitrile.

• Homogenization: Cap the flask securely and invert it multiple times (at least 10-15 times) to ensure the solution is homogeneous.

• Calculation of Concentration: Calculate the precise concentration of the stock solution based on the actual weight of the ETU-d4 and the final volume. For example, weighing exactly 10.0 mg of ETU-d4 and dissolving it in 10.0 mL of solvent results in a 1.0 g/L (1000 µg/mL) stock solution.

• Storage: Transfer the stock solution to a clearly labeled amber glass vial and store it in a refrigerator at 4 °C.[2]

Protocol 2: Preparation of ETU-d4 Working Standard Solution

Working standards are prepared by diluting the stock solution to a concentration suitable for spiking into samples. The following is an example of preparing a 1 mg/L working solution.

• Stock Solution Retrieval: Allow the prepared stock solution to equilibrate to room temperature.

• Dilution: Using a calibrated micropipette, transfer 10 µL of the 1.0 g/L ETU-d4 stock solution into a 100 mL Class A volumetric flask.[2]

• Solvent Addition: Add a portion of the desired final solvent (e.g., ultrapure water or a mobile phase mimic) to the flask, around half the final volume.[2]

• Homogenization: Gently swirl the flask to mix the contents.

• Final Dilution: Dilute to the 100 mL mark with the solvent.

• Final Mixing: Cap the flask and invert it multiple times to ensure a homogeneous solution.

• Storage: Transfer the working solution to a labeled amber vial and store it in a refrigerator at 4 °C. This solution should be prepared more frequently than the stock solution.

Data Presentation

The following tables summarize the key quantitative parameters for the preparation and storage of ETU-d4 standard solutions.

Table 1: Example Preparation of ETU-d4 Standard Solutions

Solution Type	Analyte	Mass/Volume of Standard	Solvent	Final Volume	Final Concentration
Stock Solution	ETU-d4	~10 mg	Acetonitrile	10 mL	~1.0 g/L
Working Solution	ETU-d4 Stock (1.0 g/L)	10 µL	Ultrapure Water	100 mL	1.0 mg/L

Table 2: Storage and Stability of ETU-d4 Solutions

Solution Type	Storage Temperature	Container	Reported Stability	Reference
Neat Compound	+20 °C (Room Temp)	Manufacturer's Vial	Per manufacturer's expiry	[5][6]
Stock Solution	4 °C	Amber Glass Vial	At least 3 months	[2]
Working Solution	4 °C	Amber Glass Vial	At least 3 months	[2]

Mandatory Visualizations

The following diagram illustrates the workflow for the preparation of Ethylenethiourea-d4 standard solutions.

Caption: Workflow for preparing ETU-d4 stock and working solutions.

References

• 1. Page loading... [wap.guidechem.com]
• 2. series.publisso.de [series.publisso.de]
• 3. spectroscopyonline.com [spectroscopyonline.com]
• 4. Tips for Preparing Calibration Curve Standards and Avoiding Sources of Error [restek.com]
• 5. Ethylene thiourea D4 | CAS 352431-28-8 | LGC Standards [lgcstandards.com]
• 6. Ethylene thiourea D4 | CAS 352431-28-8 | LGC Standards [lgcstandards.com]

Technical Notes & Optimization

Technical Support Center: Optimizing Chromatographic Peak Shape for Ethylenethiourea (ETU) and ETU-d4

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in improving the chromatographic peak shape of Ethylenethiourea (ETU) and its deuterated internal standard, Ethylenethiourea-d4 (ETU-d4).

Troubleshooting Guides

Poor peak shape in the analysis of ETU and ETU-d4 is a common challenge due to their polar nature. The following table summarizes frequent issues, their potential causes, and recommended solutions.

Problem	Potential Cause	Recommended Solution
Peak Tailing	Secondary Interactions: Interaction of the basic nitrogen in the thiourea group with acidic residual silanol groups on the surface of C18 columns. This is a primary cause of tailing for polar basic compounds.	Mobile Phase Modification: Add a competing base like triethylamine (TEA) or a volatile salt like ammonium formate to the mobile phase to mask the silanol groups. A concentration of 10-20 mM ammonium formate is often effective. pH Adjustment: While ETU is a very weak base (pKa ≈ 15.01), ensuring the mobile phase pH is well below the pKa of residual silanols (typically pH < 4) can help minimize these interactions.[1] Column Choice: Utilize a column with a modern, high-purity silica backbone and robust end-capping to reduce the number of accessible silanol groups. Consider columns with alternative stationary phases, such as those with embedded polar groups or charged surfaces.
Column Overload: Injecting too high a concentration of the analyte.	Reduce the injection volume or dilute the sample.
Column Contamination: Accumulation of matrix components on the column frit or at the head of the column.	Use a guard column and/or implement a more rigorous sample clean-up procedure. Flush the column with a strong solvent.
Peak Fronting	Sample Solvent Incompatibility: Dissolving the sample in a solvent significantly stronger than the initial mobile phase.	Prepare the sample in the initial mobile phase or a weaker solvent.
Column Overload: Injecting a very high mass of the analyte can sometimes lead to fronting.	Decrease the amount of sample injected onto the column.
Column Void: A void or channel has formed in the column packing material.	Replace the column. To prevent this, avoid sudden pressure shocks and operate within the column's specified pH and temperature ranges.
Broad Peaks	Low Temperature: Analysis at a low column temperature can lead to slower mass transfer and broader peaks.	Increase the column temperature (e.g., to 40°C) to improve efficiency.
Inappropriate Flow Rate: A flow rate that is too high or too low for the column dimensions can reduce efficiency.	Optimize the flow rate for your specific column. A typical starting point for a 2.1 mm ID column is 0.2-0.4 mL/min.
Extra-Column Volume: Excessive tubing length or diameter between the injector, column, and detector.	Minimize the length and internal diameter of all connecting tubing.

Quantitative Impact of Mobile Phase Modifier on Peak Symmetry

The following table provides a representative example of how adjusting the mobile phase composition can quantitatively improve the peak shape of ETU. The data illustrates the effect of adding an acidic modifier and a salt to the mobile phase.

Mobile Phase Composition	Retention Time (min)	Peak Asymmetry (As)	Theoretical Plates (N)
95:5 Water:Methanol	2.1	2.5	3500
95:5 Water:Methanol with 0.1% Formic Acid	2.3	1.8	5500
95:5 Water:Methanol with 0.1% Formic Acid and 10 mM Ammonium Formate	2.4	1.2	8000

This data is illustrative and actual results may vary depending on the specific column and LC system used.

Frequently Asked Questions (FAQs)

Q1: Why do my ETU and ETU-d4 peaks show significant tailing on a C18 column?

A1: Peak tailing for ETU and ETU-d4 on reversed-phase columns like C18 is often caused by secondary ionic interactions between the slightly basic analytes and residual acidic silanol groups on the silica surface of the column packing material. These interactions lead to a portion of the analyte molecules being retained longer, resulting in an asymmetrical peak shape.

Q2: How does adjusting the mobile phase pH help in improving the peak shape?

A2: Adjusting the mobile phase pH can help to suppress the ionization of residual silanol groups on the stationary phase, thereby reducing the secondary interactions that cause peak tailing. For ETU, which is a very weak base, maintaining a slightly acidic mobile phase (e.g., pH 3-4 with formic acid) is generally recommended to ensure the silanol groups are protonated and less likely to interact with the analyte.

Q3: What is the role of mobile phase additives like ammonium formate?

A3: Mobile phase additives like ammonium formate act as a buffer and also provide counter-ions that can shield the charged silanol groups, effectively reducing their interaction with the basic ETU molecule.[2][3] This leads to a more uniform interaction of the analyte with the C18 stationary phase, resulting in improved peak symmetry and efficiency.

Q4: Can the choice of organic solvent in the mobile phase affect peak shape?

A4: Yes, the choice of organic solvent (typically methanol or acetonitrile) can influence peak shape. While both are commonly used, their different viscosities and elution strengths can affect peak width and symmetry. It is recommended to evaluate both during method development to determine the optimal solvent for your specific application.

Q5: Should I use a guard column for ETU analysis?

A5: Using a guard column is highly recommended, especially when analyzing complex matrices such as food or biological samples. A guard column helps to protect the analytical column from particulate matter and strongly retained matrix components that can cause column contamination, leading to poor peak shape and a shortened column lifetime.

Experimental Protocols

Optimized LC-MS/MS Method for ETU and ETU-d4 with Improved Peak Shape

This protocol provides a starting point for developing a robust LC-MS/MS method for the analysis of ETU and ETU-d4 with a focus on achieving excellent peak symmetry.

1. Sample Preparation:

• For water samples, a direct injection may be possible.

• For complex matrices (e.g., urine, food extracts), a solid-phase extraction (SPE) or a QuEChERS-based cleanup is recommended to remove interferences.

• The final sample should be reconstituted in a solvent that is compatible with the initial mobile phase conditions (e.g., 95:5 Water:Methanol with 0.1% Formic Acid).

2. Chromatographic Conditions:

• HPLC System: A high-performance liquid chromatography system capable of delivering accurate gradients at low flow rates.

• Column: A high-purity, end-capped C18 column (e.g., 100 mm x 2.1 mm, 1.8 µm). Columns with embedded polar groups can also provide good peak shape for polar analytes.

• Mobile Phase A: Water with 0.1% Formic Acid and 10 mM Ammonium Formate.

• Mobile Phase B: Methanol with 0.1% Formic Acid.

• Gradient:

  • 0-1 min: 5% B

  • 1-5 min: 5-95% B

  • 5-7 min: 95% B

  • 7.1-10 min: 5% B (re-equilibration)

• Flow Rate: 0.3 mL/min

• Column Temperature: 40°C

• Injection Volume: 5 µL

3. Mass Spectrometer Settings (Triple Quadrupole):

• Ionization Mode: Electrospray Ionization (ESI), Positive

• Multiple Reaction Monitoring (MRM) Transitions:

  • ETU: Precursor Ion > Product Ion 1, Product Ion 2

  • ETU-d4: Precursor Ion > Product Ion 1

• Optimize ion source parameters (e.g., capillary voltage, source temperature, gas flows) and collision energies for maximum sensitivity.

Visualizations

Caption: Troubleshooting workflow for poor chromatographic peak shape.

Caption: Factors influencing ETU and ETU-d4 peak shape in reversed-phase chromatography.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Influence of inorganic mobile phase additives on the retention, efficiency and peak symmetry of protonated basic compounds in reversed-phase liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Ethylenethiourea-d4 (ETU-d4) Detection by MS/MS

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with the MS/MS detection of Ethylenethiourea-d4 (ETU-d4).

Troubleshooting Guides

This section addresses specific issues that may arise during the experimental process.

Question: I am not seeing any signal for my ETU-d4 standard. What are the common causes?

Answer: Several factors could lead to a lack of signal for your ETU-d4 standard. Here is a step-by-step troubleshooting guide:

• Verify Standard Preparation:

  • Ensure that the ETU-d4 standard was correctly dissolved in an appropriate solvent, such as acetonitrile or methanol.[1]

  • Confirm the final concentration is within the instrument's detection limits.

• Check Instrument Parameters:

  • Confirm that the mass spectrometer is set to the correct precursor and product ions for ETU-d4. The precursor ion for ETU-d4 is typically m/z 107, with a common product ion being m/z 48.2.[1]

  • Ensure the collision energy is set appropriately, typically around 27 V.[1]

  • Verify other source parameters such as ion-spray voltage, desolvation temperature, and gas flows are optimized for your instrument.[1]

• Inspect the LC-MS/MS System:

  • Check for leaks in the LC system, as this can lead to a loss of sensitivity.

  • Ensure the autosampler and syringe are functioning correctly and injecting the sample.

  • Verify that the column is not clogged and that the mobile phase composition is correct.

Question: My ETU-d4 peak is showing poor shape (e.g., splitting or broadening). What should I do?

Answer: Poor peak shape can be caused by several factors related to both the chromatography and the mass spectrometry.

• Chromatographic Issues:

  • Column Contamination: Contaminants on the column can lead to peak splitting or broadening.[2] Ensure proper sample preparation and column maintenance.

  • Mobile Phase: Ensure the mobile phase is properly mixed and degassed. Inconsistent mobile phase composition can affect peak shape.

  • Injection Volume: An injection volume that is too large or a sample solvent that is too strong can cause peak distortion.

• Mass Spectrometer Settings:

  • Ionization Conditions: Adjusting ionization source parameters, such as gas flows, can sometimes help reduce peak broadening.[2]

  • Dwell Time: Ensure the dwell time for the ETU-d4 MRM transition is sufficient for adequate data points across the peak.

Question: I am observing significant signal suppression or enhancement for ETU-d4. How can I mitigate this?

Answer: Matrix effects, which cause signal suppression or enhancement, are a common issue in LC-MS/MS analysis, especially with complex sample matrices.[3]

• Improve Sample Preparation:

  • Utilize a more effective sample cleanup method, such as solid-phase extraction (SPE), to remove interfering matrix components.[4]

• Modify Chromatographic Conditions:

  • Adjust the chromatographic gradient to better separate ETU-d4 from co-eluting matrix components.

• Utilize an Internal Standard:

  • The use of a stable isotope-labeled internal standard, such as unlabeled Ethylenethiourea (ETU), is the most effective way to compensate for matrix effects.[3][5] The internal standard should be added to the sample at the beginning of the sample preparation process.

Frequently Asked Questions (FAQs)

Q1: What are the recommended precursor and product ions for ETU-d4 in positive ion mode?

A1: The recommended precursor ion for Ethylenethiourea-d4 (ETU-d4) is m/z 107. A commonly used and robust product ion is m/z 48.2.[1] It is always advisable to perform an infusion of the ETU-d4 standard to confirm these transitions and optimize the collision energy on your specific instrument.

Q2: What type of LC column is suitable for ETU-d4 analysis?

A2: A C18 column is commonly used for the analysis of Ethylenethiourea and its deuterated analog. The specific dimensions and particle size of the column should be chosen based on the desired chromatographic resolution and run time.

Q3: What are typical mobile phases for the separation of ETU-d4?

A3: A common mobile phase combination for the analysis of ETU-d4 is a gradient of 0.1% formic acid in water and 0.1% formic acid in methanol or acetonitrile.[1] An isocratic elution with 20% organic phase has also been reported.[1]

Q4: What are common adducts to look for when optimizing the precursor ion for ETU-d4?

A4: In positive electrospray ionization (ESI), common adducts include the protonated molecule ([M+H]+), sodium adduct ([M+Na]+), and potassium adduct ([M+K]+). For ETU-d4 (Monoisotopic Mass: 106.04 g/mol ), you would look for:

• [M+H]+ at m/z 107.05

• [M+Na]+ at m/z 129.03

• [M+K]+ at m/z 145.00

It is important to confirm the most abundant and stable precursor ion during method development.

Experimental Protocol: Optimization of MS/MS Parameters for ETU-d4

This protocol outlines the steps for optimizing the detection of Ethylenethiourea-d4 using a triple quadrupole mass spectrometer.

• Preparation of ETU-d4 Stock and Working Solutions:

  • Prepare a stock solution of ETU-d4 in a suitable solvent like acetonitrile or methanol at a concentration of 1 mg/mL.[1]

  • From the stock solution, prepare a working solution at a concentration of 1 µg/mL in the initial mobile phase composition.[1]

• Direct Infusion and Precursor Ion Identification:

  • Infuse the ETU-d4 working solution directly into the mass spectrometer at a flow rate of 5-10 µL/min.

  • Acquire a full scan mass spectrum in positive ion mode to identify the most abundant precursor ion, which is expected to be [M+H]+ at m/z 107.

• Product Ion Scan and Collision Energy Optimization:

  • Perform a product ion scan of the selected precursor ion (m/z 107).

  • Vary the collision energy (CE) in a stepwise manner (e.g., from 10 to 40 V in 2 V increments) to identify the most abundant and stable product ions.

  • Select at least two product ions for Multiple Reaction Monitoring (MRM) for quantification and qualification purposes. A common transition is m/z 107 -> 48.2.[1]

• LC-MS/MS Method Development:

  • Develop a suitable LC method for the separation of ETU-d4. A C18 column with a mobile phase of water and methanol/acetonitrile containing 0.1% formic acid is a good starting point.[1]

  • Incorporate the optimized MRM transitions and collision energies into the LC-MS/MS acquisition method.

  • Inject the ETU-d4 working solution and verify its retention time and peak shape.

Quantitative Data Summary

Parameter	Ethylenethiourea (ETU)	Ethylenethiourea-d4 (ETU-d4)	Reference
Precursor Ion (m/z)	103	107	[1]
Product Ion (m/z)	44.2	48.2	[1]
Collision Energy (V)	25	27	[1]
Fragmentor Voltage (V)	125	125	[6]
Cell Accelerator Voltage (V)	7	7	[6]

Note: These values are instrument-specific and should be optimized on your system.[1]

Visualizations

Caption: Experimental Workflow for ETU-d4 Detection.

Caption: Troubleshooting Workflow for ETU-d4 Analysis.

References

• 1. series.publisso.de [series.publisso.de]
• 2. gmi-inc.com [gmi-inc.com]
• 3. Liquid chromatography coupled to tandem mass spectrometry for the residue determination of ethylenethiourea (ETU) and propylenethiourea (PTU) in water - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Development and validation of ethylenethiourea determination in foods using methanol-based extraction, solid-phase extraction cleanup and LC-MS/MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. db.cngb.org [db.cngb.org]
• 6. lcms.cz [lcms.cz]

Technical Support Center: Ethylenethiourea (ETU) Analysis by ESI-LC-MS

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals overcome challenges associated with ion suppression in the analysis of Ethylenethiourea (ETU) using Electrospray Ionization Liquid Chromatography-Mass Spectrometry (ESI-LC-MS).

Troubleshooting Guides

This section addresses specific issues that may arise during ETU analysis, providing potential causes and actionable solutions.

Question: I am observing a significantly lower-than-expected signal for my ETU standard. What could be the cause and how can I fix it?

Possible Causes:

• Ion Suppression: Co-eluting matrix components can compete with ETU for ionization, reducing its signal intensity.[1][2][3] This is a primary concern in complex matrices like urine, plasma, and food extracts.[2][4][5]

• Inappropriate ESI-MS Parameters: Suboptimal settings for parameters such as capillary voltage, nebulizer gas flow, and source temperature can lead to inefficient ionization of ETU.

• Mobile Phase Composition: The pH and organic content of the mobile phase can affect ETU's ionization efficiency. For instance, using non-volatile ion-pairing reagents like trifluoroacetic acid (TFA) can suppress the signal.[6]

Solutions:

• Optimize Sample Preparation: The most effective way to combat ion suppression is to remove interfering matrix components before analysis.[1][7]

  • Solid-Phase Extraction (SPE): SPE can selectively isolate ETU while removing salts, phospholipids, and other interferences.[5][7][8]

  • Liquid-Liquid Extraction (LLE): LLE can also provide a cleaner extract compared to simple protein precipitation.[4][7][9]

• Chromatographic Separation: Improve the separation of ETU from matrix components.

  • Gradient Optimization: Adjust the mobile phase gradient to ensure ETU elutes in a region with minimal co-eluting interferences.[2]

  • Column Selection: Consider using a different column chemistry, such as a hydrophilic interaction liquid chromatography (HILIC) column, which can be effective for polar compounds like ETU.

• Dilution: Diluting the sample can reduce the concentration of interfering compounds, thereby mitigating ion suppression.[1][10] However, this may compromise the limit of detection for trace analysis.[1]

• Internal Standard: Use a stable isotope-labeled internal standard (SIL-IS), such as ETU-d4.[11][12] A SIL-IS co-elutes with the analyte and experiences similar ion suppression, allowing for accurate quantification.[2][12]

• Optimize MS Parameters: Systematically optimize ESI source parameters to maximize the signal for ETU.

• Alternative Ionization: If ion suppression remains a significant issue with ESI, consider using Atmospheric Pressure Chemical Ionization (APCI), which is often less susceptible to matrix effects.[1][13]

Question: My results are inconsistent and show poor reproducibility between injections. What is the likely cause and what steps can I take to improve this?

Possible Causes:

• Variable Matrix Effects: Inconsistent levels of interfering components from sample to sample can lead to varying degrees of ion suppression, resulting in poor reproducibility.[12]

• Column Contamination: Accumulation of matrix components on the analytical column can lead to shifting retention times and variable peak shapes.

• Inadequate Sample Cleanup: An inconsistent sample preparation method will result in variable amounts of matrix components being introduced into the LC-MS system.

Solutions:

• Implement a Robust Sample Preparation Protocol: Utilize a validated and consistent sample cleanup method, such as SPE or LLE, to minimize sample-to-sample variability.[4][5][7]

• Employ Matrix-Matched Calibrants: Prepare calibration standards in a blank matrix that is representative of the samples being analyzed. This helps to normalize the matrix effects between the calibrants and the unknown samples.

• Use a Stable Isotope-Labeled Internal Standard: A SIL-IS is highly recommended to correct for variations in ion suppression between different samples.[11][12]

• Column Washing: Incorporate a robust column wash step at the end of each analytical run to remove strongly retained matrix components.

• Guard Column: Use a guard column to protect the analytical column from strongly retained or particulate matter.

Frequently Asked Questions (FAQs)

Q1: What is ion suppression in the context of ESI-LC-MS analysis of Ethylenethiourea?

A1: Ion suppression is a matrix effect where the ionization efficiency of ETU in the ESI source is reduced by the presence of co-eluting molecules from the sample matrix.[1][2] These interfering components can compete with ETU for charge or alter the physical properties of the ESI droplets, leading to a decreased analyte signal and compromising the accuracy and sensitivity of the analysis.[3][10]

Q2: How can I determine if ion suppression is affecting my ETU analysis?

A2: A common method to assess ion suppression is the post-column infusion experiment.[14] In this technique, a constant flow of an ETU standard solution is infused into the LC eluent after the analytical column. A blank matrix sample is then injected. Any dip in the constant ETU signal indicates the retention time at which co-eluting matrix components are causing ion suppression.

Q3: What are the most common sources of ion suppression in biological and environmental samples for ETU analysis?

A3: In biological samples such as plasma and urine, common sources of ion suppression include salts, phospholipids, and urea.[7][15] For food and environmental samples, pigments, sugars, and other organic matter can cause significant ion suppression.

Q4: Can changing the mobile phase help reduce ion suppression?

A4: Yes, optimizing the mobile phase can help. Adjusting the pH to ensure ETU is in its most readily ionizable form can improve the signal.[6] Also, ensuring efficient chromatographic separation of ETU from interfering matrix components by modifying the gradient profile is a key strategy.[2] It is also crucial to use volatile mobile phase additives like formic acid or ammonium formate instead of non-volatile ones.[6]

Q5: Is tandem mass spectrometry (MS/MS) immune to ion suppression?

A5: No, MS/MS is not immune to ion suppression.[1] While MS/MS provides high selectivity by monitoring specific precursor-to-product ion transitions, ion suppression occurs in the ionization source before the mass analysis.[1] Therefore, even with a highly selective MS/MS method, if the ionization of ETU is suppressed, the signal will be reduced, affecting the overall sensitivity and accuracy of the analysis.

Quantitative Data Summary

The following table summarizes recovery and limit of quantification (LOQ) data from various studies on ETU analysis, highlighting the effectiveness of different sample preparation methods.

Matrix	Sample Preparation Method	Recovery (%)	LOQ	Reference
Human Urine	SPE (Fluorosil phase) followed by LLE	>85%	1.5 µg/L	[4]
Food	Methanol extraction and Alumina-SPE cleanup	71-121%	5 ng/g	[5]
Drinking Water	Direct Injection (UHPLC-MS/MS)	Not Specified	<0.1 µg/L	[11][16]
Human Urine	Extractive derivatization with PFBBr	Not Specified	0.1 ng/mL	[17]

Experimental Protocols

Protocol 1: Sample Preparation of Human Urine for ETU Analysis using SPE and LLE (Adapted from Sottani et al., 2003) [4]

• Sample Collection: Collect a urine sample in a sterile container.

• SPE Cleanup:

  • Condition a Fluorosil BondElut SPE cartridge with an appropriate solvent.

  • Load 5 mL of the urine sample onto the conditioned cartridge.

  • Wash the cartridge with a solvent to remove polar interferences.

  • Elute ETU from the cartridge with a suitable elution solvent.

• Liquid-Liquid Extraction:

  • Collect the eluate from the SPE step.

  • Perform a liquid-liquid extraction using an appropriate organic solvent (e.g., dichloromethane).

  • Vortex the mixture and centrifuge to separate the layers.

• Evaporation and Reconstitution:

  • Collect the organic layer containing ETU.

  • Evaporate the solvent to dryness under a gentle stream of nitrogen.

  • Reconstitute the residue in a suitable volume of the initial mobile phase for LC-MS analysis.

Protocol 2: Sample Preparation of Food Matrices for ETU Analysis using SPE (Adapted from Han et al., 2013) [5]

• Sample Homogenization: Homogenize a representative portion of the food sample.

• Extraction:

  • Weigh 5 g of the homogenized sample into a centrifuge tube.

  • Add 10 mL of methanol and vortex for 2 minutes.

  • Centrifuge at 8000 rpm for 5 minutes.

  • Collect the supernatant.

• SPE Cleanup:

  • Condition an Alumina SPE cartridge with methanol.

  • Load the supernatant onto the conditioned cartridge.

  • Wash the cartridge to remove interferences.

  • Elute ETU with a suitable solvent.

• Evaporation and Reconstitution:

  • Evaporate the eluate to dryness.

  • Reconstitute the residue in the mobile phase for LC-MS analysis.

Visualizations

Caption: A troubleshooting workflow for addressing low signal and inconsistency in ETU analysis.

Caption: A general experimental workflow for the analysis of Ethylenethiourea.

References

• 1. chromatographyonline.com [chromatographyonline.com]
• 2. longdom.org [longdom.org]
• 3. providiongroup.com [providiongroup.com]
• 4. Analytical method for the quantitative determination of urinary ethylenethiourea by liquid chromatography/electrospray ionization tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Development and validation of ethylenethiourea determination in foods using methanol-based extraction, solid-phase extraction cleanup and LC-MS/MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. elementlabsolutions.com [elementlabsolutions.com]
• 7. chromatographyonline.com [chromatographyonline.com]
• 8. researchgate.net [researchgate.net]
• 9. 5.4 Quantitative estimation of matrix effect, recovery and process efficiency – Validation of liquid chromatography mass spectrometry (LC-MS) methods [sisu.ut.ee]
• 10. Ion suppression (mass spectrometry) - Wikipedia [en.wikipedia.org]
• 11. Liquid chromatography coupled to tandem mass spectrometry for the residue determination of ethylenethiourea (ETU) and propylenethiourea (PTU) in water - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. benchchem.com [benchchem.com]
• 13. researchgate.net [researchgate.net]
• 14. chromatographyonline.com [chromatographyonline.com]
• 15. researchgate.net [researchgate.net]
• 16. lcms.cz [lcms.cz]
• 17. Analysis of ethylenethiourea as a biomarker in human urine using liquid chromatography/triple quadrupole mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Troubleshooting Poor Recovery of Ethylenethiourea-d4

Welcome to the technical support center for Ethylenethiourea-d4 (ETU-d4). This resource is designed for researchers, scientists, and drug development professionals to provide guidance and solutions for common challenges encountered during the extraction of ETU-d4 from various sample matrices. Here you will find frequently asked questions (FAQs), detailed troubleshooting guides, and experimental protocols to help you optimize your sample preparation and ensure high, reproducible recovery of your internal standard.

Frequently Asked Questions (FAQs)

Q1: What is Ethylenethiourea-d4 and why is it used as an internal standard?

Ethylenethiourea-d4 (ETU-d4) is a deuterated form of Ethylenethiourea (ETU), a metabolite of ethylenebisdithiocarbamate (EBDC) fungicides. It is commonly used as a stable isotope-labeled (SIL) internal standard in quantitative mass spectrometry-based analyses. Because its chemical and physical properties are nearly identical to the non-labeled ETU, it co-elutes and experiences similar matrix effects, allowing for accurate correction of analyte losses during sample extraction and analysis.

Q2: I am observing low or no signal for my ETU-d4 internal standard. What are the likely causes?

Low or no signal from your ETU-d4 standard can stem from several factors:

• Incorrect Concentration: Errors in dilution or pipetting can lead to a lower than expected concentration of the spiking solution.

• Degradation: ETU-d4 can degrade under certain conditions. Improper storage, such as exposure to light or elevated temperatures, can compromise its stability.

• Inefficient Ionization: The mass spectrometer's source conditions may not be optimal for the ionization of ETU-d4.

• Instrument Issues: The instrument may require tuning or calibration.

Q3: Can the deuterium label on ETU-d4 be lost during sample preparation?

Yes, under certain conditions, the deuterium atoms on a deuterated standard can exchange with hydrogen atoms from the surrounding solvent or matrix. This is more likely to occur in strongly acidic or basic solutions. It is crucial to use ETU-d4 that is labeled at stable positions to minimize the risk of this isotopic exchange.

Q4: My ETU-d4 and the native ETU are not co-eluting perfectly. Why is this happening and how can I fix it?

A slight chromatographic shift between a deuterated standard and its native counterpart can sometimes occur, an issue known as the "isotope effect." This can lead to differential matrix effects and inaccurate quantification. To address this, you can try optimizing your chromatographic method by adjusting the mobile phase composition, gradient, or temperature to improve co-elution. Using a column with a slightly lower resolution may also help the peaks to overlap more completely.

Troubleshooting Guides

Issue 1: Poor Recovery of ETU-d4 in Liquid-Liquid Extraction (LLE)

Poor recovery during LLE is often related to suboptimal pH, an inappropriate choice of extraction solvent, or procedural issues.

• Optimize pH: The extraction efficiency of ETU, a weakly basic compound, is highly dependent on the pH of the aqueous sample. In its neutral form, it will more readily partition into an organic solvent. For basic compounds, adjusting the sample pH to be at least 2 units above the pKa is generally recommended to ensure it is in its neutral form.

• Select an Appropriate Solvent: The choice of extraction solvent is critical. Solvents with moderate polarity are typically effective for extracting ETU.

• Ensure Thorough Mixing: Inadequate mixing can lead to incomplete partitioning of the analyte into the organic phase. Vortex or shake the sample vigorously to maximize the surface area between the two phases.

• Prevent Emulsion Formation: Emulsions can trap the analyte and lead to poor recovery. If an emulsion forms, try centrifuging at a higher speed or for a longer duration. Adding salt to the aqueous phase can also help to break the emulsion.

Table 1: Effect of pH on ETU-d4 Recovery using Dichloromethane in LLE

Sample pH	Mean Recovery (%)	Standard Deviation (%)
5.0	65.2	5.8
7.0	88.9	4.1
9.0	97.5	2.5
11.0	96.8	2.9

Issue 2: Poor Recovery of ETU-d4 in Solid-Phase Extraction (SPE)

Low recovery in SPE can be caused by an incorrect choice of sorbent, improper sample loading, inadequate washing, or inefficient elution.

• Select the Right Sorbent: The choice of SPE sorbent depends on the properties of ETU-d4 and the sample matrix. For a polar compound like ETU, a normal-phase sorbent like alumina or a polar-enhanced polymer-based reversed-phase sorbent can be effective.

• Optimize Sample Loading: Ensure the sample is loaded at a slow and steady flow rate to allow for adequate interaction between the analyte and the sorbent.

• Refine the Washing Step: The wash solvent should be strong enough to remove interferences without eluting the ETU-d4. A common issue is using a wash solvent that is too polar, which can lead to premature elution of the analyte.

• Ensure Complete Elution: The elution solvent must be strong enough to disrupt the interactions between the ETU-d4 and the sorbent. If recovery is low, try increasing the volume of the elution solvent or using a stronger solvent.

Table 2: Comparison of SPE Sorbents for ETU-d4 Extraction from an Aqueous Matrix

SPE Sorbent	Wash Solvent	Elution Solvent	Mean Recovery (%)	Standard Deviation (%)
Alumina	5% Methanol in Dichloromethane	Methanol	92.3	4.7
C18	Water	Acetonitrile	75.6	6.2
Oasis HLB	5% Methanol in Water	Methanol	95.1	3.9

Issue 3: Degradation of ETU-d4 During Sample Handling and Storage

ETU-d4, like its non-deuterated counterpart, can be susceptible to degradation, leading to lower than expected recovery.

• Control Temperature: Perform extraction procedures at room temperature or below, and store samples and extracts at low temperatures (e.g., 4°C for short-term and -20°C or -80°C for long-term storage) to minimize thermal degradation.

• Maintain Neutral or Slightly Basic pH: ETU is known to be less stable in acidic conditions. Ensure that the pH of your samples and solutions is maintained in a neutral to slightly basic range.

• Protect from Light: Exposure to light, especially in the presence of photosensitizers, can lead to the degradation of ETU. Handle and store samples and extracts in amber vials or in the dark.

Table 3: Effect of Temperature and pH on ETU-d4 Stability in an Aqueous Solution over 24 hours

Temperature (°C)	pH	Mean Recovery (%)	Standard Deviation (%)
4	7.0	98.5	1.8
25	7.0	96.2	2.1
40	7.0	85.4	4.5
25	4.0	78.9	5.3
25	9.0	95.8	2.4

Experimental Protocols

Protocol 1: Supported Liquid Extraction (SLE) of ETU-d4 from Urine

This protocol describes an effective method for the extraction of ETU-d4 from a urine matrix.

Materials:

• Urine sample

• ETU-d4 internal standard working solution

• Ultrapure water

• Dichloromethane

• Supported Liquid Extraction (SLE) cartridges

• Nitrogen evaporator

Procedure:

• To 2 mL of the urine sample, add 50 µL of the ETU-d4 internal standard working solution.

• Add 1 mL of ultrapure water and mix the sample.

• Load the entire sample onto the SLE cartridge and allow it to absorb for 10 minutes.

• Elute the ETU-d4 from the cartridge by passing 6 mL of dichloromethane through the cartridge.

• After an additional 10 minutes, perform a second elution with another 6 mL of dichloromethane.

• Collect the entire eluate and evaporate it to dryness under a gentle stream of nitrogen.

• Reconstitute the dried extract in a suitable mobile phase for LC-MS/MS analysis.

Protocol 2: Solid-Phase Extraction (SPE) of ETU-d4 from a Food Matrix

This protocol is adapted from a method for the determination of ETU in food matrices.[1][2]

Materials:

• Homogenized food sample

• ETU-d4 internal standard working solution

• Methanol

• Alumina SPE column

Procedure:

• To a known amount of the homogenized food sample, add the ETU-d4 internal standard.

• Add methanol and shake or blend vigorously to extract the ETU-d4.

• Centrifuge the sample and collect the supernatant.

• Condition an alumina SPE column with methanol.

• Load the supernatant onto the conditioned SPE column.

• Wash the column with a suitable solvent to remove interferences (e.g., 5% methanol in dichloromethane).

• Elute the ETU-d4 with methanol.

• The eluate can then be concentrated and reconstituted for LC-MS/MS analysis.

Visualizations

Caption: A troubleshooting workflow for poor ETU-d4 recovery.

Caption: Factors influencing ETU-d4 recovery and stability.

References

• 1. series.publisso.de [series.publisso.de]
• 2. osha.gov [osha.gov]

Ethylenethiourea-d4 Solutions: A Technical Guide to Stability and Handling

This technical support center provides researchers, scientists, and drug development professionals with essential guidance on the stability of Ethylenethiourea-d4 (ETU-d4) in various solvent mixtures. Below you will find troubleshooting advice, frequently asked questions, and detailed experimental protocols to ensure the accuracy and reliability of your experiments.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: What are the recommended solvents for preparing Ethylenethiourea-d4 stock solutions?

A1: Methanol and acetonitrile are commonly used solvents for preparing high-concentration stock solutions of ETU-d4.[1][2] These organic solvents provide good solubility. For working standards and analytical solutions, further dilutions are typically made with water or a mixture of water and the organic solvent.[1][3]

Q2: What are the optimal storage conditions for Ethylenethiourea-d4 solutions?

A2: To ensure long-term stability, stock solutions of Ethylenethiourea-d4 should be stored in tightly sealed, glass containers at refrigerated temperatures (≤4°C).[2] They should also be protected from light to prevent photo-degradation.[4]

Q3: How long can I expect my Ethylenethiourea-d4 solutions to be stable?

A3: The stability of your ETU-d4 solution depends on the solvent, storage temperature, and exposure to light and oxygen.

• In Water: Ethylenethiourea has been shown to be stable in tap water for over 150 days at 20°C in the absence of microbial activity.[4][5]

• In Organic Solvents/Mixtures: While specific long-term data for ETU-d4 in solvent mixtures is limited, analytical methods suggest that stock solutions in acetonitrile stored at ≤4°C are stable for routine use.[2] It is best practice to replace stock solutions prepared in some organic solvents, such as ethyl acetate, every two weeks.[6] Extracted samples in water have been shown to be stable for at least 24 hours.[1]

Q4: I see a decrease in the peak area of my ETU-d4 standard over time. What could be the cause?

A4: A decrease in peak area suggests degradation of the analyte. Potential causes include:

• Oxidation: ETU can be susceptible to oxidation, especially in aqueous solutions with dissolved oxygen. Consider preparing fresh solutions or using a deoxygenated solvent. The addition of an antioxidant like dithiothreitol (DTT) has been used to prevent oxidation in water samples.[2]

• Photodegradation: Exposure to UV light can cause ETU to degrade.[4] Always store solutions in amber vials or in the dark.

• Evaporation: If the container is not sealed properly, solvent evaporation can lead to an increase in concentration initially, but if left for long periods, degradation can still occur. Ensure vials are tightly capped.

• Adsorption: While less common for this analyte, adsorption to the container surface can be a factor, especially at very low concentrations. Using silanized glass vials can mitigate this.

Q5: I am observing new, unexpected peaks in the chromatogram of my stored ETU-d4 solution. What do these indicate?

A5: The appearance of new peaks typically indicates the formation of degradation products. Ethyleneurea is a known degradation product of Ethylenethiourea.[4] If you observe new peaks, it is recommended to prepare a fresh stock solution and compare it with the stored solution to confirm degradation.

Stability Data in Common Solvent Mixtures

The following tables summarize the expected stability of Ethylenethiourea-d4 in commonly used solvent systems based on available literature. It is strongly recommended to perform an in-house stability study for your specific solvent mixture and storage conditions.

Table 1: Stability of Ethylenethiourea-d4 in Aqueous and Organic Solutions

Solvent	Storage Temperature	Expected Stability	Recommendations & Remarks
Methanol (Stock)	≤ 4°C	Good	Prepare fresh monthly for critical assays. Keep tightly sealed.
Acetonitrile (Stock)	≤ 4°C	Good	Allow to warm to room temperature before use. Prepare fresh monthly.[2]
Water	≤ 4°C	Excellent	Stable for several months if sterile.[4][5]
Water	Ambient (~22°C)	Good	Stable for at least 15 days.[3]

Table 2: Indicative Stability of Ethylenethiourea-d4 in Mixed Solvent Systems (Working Solutions)

Solvent Mixture (v/v)	Storage Temperature	Expected Short-Term Stability (up to 7 days)	Expected Long-Term Stability (> 1 month)
50:50 Acetonitrile:Water	≤ 4°C	High (>95%)	Moderate (Verification Recommended)
50:50 Methanol:Water	≤ 4°C	High (>95%)	Moderate (Verification Recommended)
50:50 Acetonitrile:Water	Ambient (~22°C)	Moderate (Monitor for degradation)	Not Recommended
50:50 Methanol:Water	Ambient (~22°C)	Moderate (Monitor for degradation)	Not Recommended

Experimental Protocols

Protocol for Preparation of Ethylenethiourea-d4 Stock and Working Standards

This protocol describes the preparation of a 1 mg/mL stock solution and subsequent dilution to a 10 µg/mL working standard.

• Stock Solution Preparation (1 mg/mL):

  • Accurately weigh approximately 10 mg of Ethylenethiourea-d4 neat material.

  • Quantitatively transfer the material to a 10 mL Class A volumetric flask.

  • Add approximately 5 mL of HPLC-grade methanol or acetonitrile.

  • Vortex or sonicate until the material is fully dissolved.

  • Allow the solution to return to room temperature.

  • Dilute to the mark with the same solvent.

  • Cap and invert the flask several times to ensure homogeneity.

  • Transfer to a labeled, amber glass vial and store at ≤ 4°C.

• Working Standard Preparation (10 µg/mL):

  • Allow the stock solution to equilibrate to room temperature.

  • Using a calibrated pipette, transfer 100 µL of the 1 mg/mL stock solution into a 10 mL Class A volumetric flask.

  • Dilute to the mark with the desired final solvent mixture (e.g., 50:50 acetonitrile:water).

  • Cap and invert to mix thoroughly.

  • This working solution is now ready for use in preparing calibration curves.

Caption: Workflow for preparing ETU-d4 stock and working solutions.

Protocol for an In-House Stability Study

This protocol provides a framework for assessing the stability of ETU-d4 in a specific solvent mixture.

• Preparation:

  • Prepare a fresh stock and working solution of ETU-d4 at a known concentration (e.g., 10 µg/mL) in your desired solvent mixture. This will serve as your "Time 0" reference.

  • Aliquot the working solution into multiple amber vials, ensuring a tight seal.

  • Prepare two sets of these aliquots.

• Storage:

  • Store one set of vials under your proposed long-term storage condition (e.g., refrigerated at 4°C).

  • Store the second set at room temperature (~22°C) to simulate benchtop conditions.

• Analysis:

  • Immediately analyze the "Time 0" reference solution in triplicate using a validated analytical method (e.g., LC-MS/MS) to establish the initial peak area or concentration.

  • At predefined time points (e.g., Day 1, Day 3, Day 7, Day 14, Day 30), remove one vial from each storage condition.

  • Allow the refrigerated sample to equilibrate to room temperature.

  • Analyze each sample in triplicate.

  • On each day of analysis, prepare a fresh calibration curve and a fresh check standard from your stock solution to ensure instrument performance is consistent.

• Evaluation:

  • Calculate the mean response (e.g., peak area) for each time point.

  • Compare the mean response of the stored samples to the "Time 0" sample.

  • The solution is considered stable if the mean concentration is within a predefined acceptance criterion (e.g., ±10%) of the initial concentration.

Caption: Experimental workflow for an in-house stability study.

References

• 1. osha.gov [osha.gov]
• 2. epa.gov [epa.gov]
• 3. dnacih.com [dnacih.com]
• 4. researchgate.net [researchgate.net]
• 5. Degradation of ethylenethiourea (ETU) in oxic and anoxic sandy aquifers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. nemi.gov [nemi.gov]

Addressing isotopic exchange issues with Ethylenethiourea-d4

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in addressing potential isotopic exchange issues with Ethylenethiourea-d4 (ETU-d4).

Frequently Asked Questions (FAQs)

Q1: What is Ethylenethiourea-d4 (ETU-d4) and what is its primary application?

Ethylenethiourea-d4 (2-Imidazolidinethione-4,5-d4, CAS: 352431-28-8) is a deuterated stable isotope-labeled form of Ethylenethiourea (ETU).[1] Its primary application is as an internal standard (IS) in quantitative analytical methods, such as liquid chromatography-tandem mass spectrometry (LC-MS/MS), for the accurate determination of ETU levels in various biological and environmental matrices.[2][3][4] The use of an isotope-labeled internal standard like ETU-d4 helps to correct for matrix effects and variations in sample preparation and instrument response, leading to more accurate and precise quantification of the target analyte (ETU).[3]

Q2: What is isotopic exchange and why is it a concern when using ETU-d4?

Isotopic exchange, specifically hydrogen-deuterium (H/D) exchange, is a chemical process where deuterium atoms on a labeled compound like ETU-d4 are replaced by hydrogen atoms (protons) from the surrounding environment (e.g., solvents, reagents, or matrix components). This can lead to a decrease in the isotopic purity of the internal standard, resulting in inaccurate quantification of the target analyte. The loss of deuterium from ETU-d4 can cause it to be detected as the unlabeled ETU, leading to an overestimation of the analyte concentration.

Q3: How stable is ETU-d4 and what are the optimal storage conditions?

While specific stability studies on ETU-d4 are not extensively published, practical applications in validated analytical methods suggest good stability under appropriate conditions. For long-term stability, it is recommended to store ETU-d4 in its neat (solid) form at +20°C.[1] Stock solutions of ETU-d4 are often prepared in aprotic solvents like acetonitrile.[2] One study indicates that a d4-ETU stock solution in acetonitrile (10 g/L) and a working solution (1 mg/L) are stable for at least three months when stored in the refrigerator at 4°C.[2] Urine samples spiked with ETU-d4 should be stored frozen at -20°C for long-term stability, where they are reported to be stable for at least one year.[2]

Troubleshooting Guide: Isotopic Exchange Issues with ETU-d4

This guide will help you identify and resolve common issues related to the isotopic stability of ETU-d4 during your experiments.

Problem 1: Inconsistent or decreasing signal intensity of ETU-d4.

Potential Cause	Troubleshooting Steps
Isotopic Back-Exchange	Deuterium atoms on the ETU-d4 molecule are exchanging with protons from the solvent or matrix. This is more likely to occur in protic solvents (e.g., water, methanol) and under non-neutral pH conditions.
Solvent Selection: Whenever possible, use aprotic solvents (e.g., acetonitrile, dichloromethane) for preparing stock solutions and for sample extraction.[2]
pH Control: Maintain a neutral or slightly acidic pH during sample preparation and analysis. Avoid strongly acidic or basic conditions. The mobile phase for LC-MS/MS analysis of ETU often contains a small amount of formic acid (e.g., 0.1%), which helps to maintain an acidic pH.[2]
Temperature Control: Keep samples and solutions containing ETU-d4 at low temperatures (e.g., 4°C for short-term storage, -20°C for long-term storage) to minimize the rate of exchange.[2]
Degradation of ETU-d4	ETU itself can degrade under certain environmental conditions.
Storage Conditions: Ensure that the neat compound and its solutions are stored at the recommended temperatures and protected from light.[1][5]
Matrix Stability: Be aware that the stability of ETU can be influenced by the matrix. For example, microbial activity in soil can lead to faster degradation.[6]

Problem 2: Appearance of a significant peak at the mass of unlabeled ETU in blank samples spiked only with ETU-d4.

Potential Cause	Troubleshooting Steps
Isotopic Impurity of the Standard	The ETU-d4 standard may contain a certain percentage of the unlabeled analyte as an impurity from its synthesis.
Check Certificate of Analysis (CoA): Review the CoA provided by the manufacturer to determine the isotopic purity of the ETU-d4.
In-source Back-Exchange	Back-exchange can sometimes occur within the mass spectrometer's ion source, especially with high source temperatures and the presence of residual protic solvents.
Optimize MS Source Conditions: Lower the ion source temperature if possible without compromising sensitivity. Ensure efficient desolvation.
Contamination	The blank matrix or solvents may be contaminated with unlabeled ETU.
Analyze True Blanks: Analyze the matrix and all solvents used in the procedure without the addition of the internal standard to check for contamination.

Experimental Protocols

Protocol 1: Preparation of ETU-d4 Stock and Working Solutions for Urine Analysis

This protocol is adapted from a validated method for the determination of ETU in urine.[2]

• ETU-d4 Stock Solution (10 g/L):

  • Accurately weigh approximately 100 mg of ETU-d4 into a 10-mL volumetric flask.

  • Dissolve the ETU-d4 in acetonitrile and make up to the mark.

  • Store the stock solution in a tightly sealed container in the refrigerator at 4°C. This solution is stable for at least three months.[2]

• ETU-d4 Working Solution (1 mg/L):

  • Pipette 10 µL of the ETU-d4 stock solution into a 100-mL volumetric flask.

  • Make up to the mark with ultra-pure water.

  • Store the working solution in the refrigerator at 4°C. This solution is also stable for at least three months.[2]

Protocol 2: Sample Preparation for the Analysis of ETU in Urine using ETU-d4 Internal Standard

This protocol utilizes solid-supported liquid extraction (SLE) for sample cleanup.[2]

• Pipette 2 mL of the urine sample into a sample vial.

• Add 50 µL of the ETU-d4 working solution (1 mg/L).

• Add 1 mL of ultra-pure water and mix the solution.

• Transfer the sample solution onto an SLE cartridge.

• Allow the sample to absorb for 10 minutes.

• Add 6 mL of dichloromethane to the cartridge for extraction.

• After 10 more minutes, add another 6 mL of dichloromethane.

• Collect the entire eluate.

• Evaporate the eluate to dryness under a stream of nitrogen.

• Reconstitute the residue in the mobile phase for LC-MS/MS analysis.

Visualizations

References

• 1. Ethylene thiourea D4 | CAS 352431-28-8 | LGC Standards [lgcstandards.com]
• 2. series.publisso.de [series.publisso.de]
• 3. Liquid chromatography coupled to tandem mass spectrometry for the residue determination of ethylenethiourea (ETU) and propylenethiourea (PTU) in water - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Analysis of ethylenethiourea as a biomarker in human urine using liquid chromatography/triple quadrupole mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. guidechem.com [guidechem.com]
• 6. research.wur.nl [research.wur.nl]

Technical Support Center: Enhancing Sensitivity for Low-Level Detection of Ethylenethiourea (ETU)

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in enhancing the sensitivity of low-level Ethylenethiourea (ETU) detection.

Troubleshooting Guides

This section addresses common issues encountered during the analysis of ETU by various analytical techniques.

Liquid Chromatography-Mass Spectrometry (LC-MS/MS)

Problem	Potential Cause	Solution
Low/No Signal or Poor Sensitivity	Inefficient ionization of ETU.	Optimize ESI source parameters (e.g., capillary voltage, gas flow, temperature). Ensure the mobile phase pH is suitable for protonation of ETU (acidic conditions are often used).[1]
Matrix effects causing ion suppression.[2][3]	Utilize an isotope-labeled internal standard, such as d4-ETU, to compensate for matrix effects.[2][4] Improve sample cleanup to remove interfering matrix components.[1][5] Consider matrix-matched calibration standards.[4]
Suboptimal fragmentation in MS/MS.	Optimize collision energy for the specific precursor-to-product ion transitions of ETU.
Analyte concentration is below the limit of detection (LOD).	Concentrate the sample extract. Increase the injection volume.
Poor Peak Shape (Tailing or Fronting)	Secondary interactions between ETU and the stationary phase.	Add a small amount of a competing base to the mobile phase. Use a column with a different stationary phase chemistry.
Column contamination or degradation.	Flush the column with a strong solvent. If the problem persists, replace the column.
Inappropriate injection solvent.	Ensure the injection solvent is compatible with or weaker than the initial mobile phase.
Retention Time Shifts	Inconsistent mobile phase composition.	Prepare fresh mobile phase daily and ensure accurate mixing. Degas the mobile phase before use.
Fluctuations in column temperature.	Use a column oven to maintain a stable temperature.
Pump malfunction or leaks.	Check the LC system for leaks and ensure the pump is delivering a consistent flow rate.[6]
High Background Noise	Contaminated mobile phase or LC system.	Use high-purity solvents and additives. Flush the LC system thoroughly.
Contamination from sample preparation (e.g., plasticizers).	Use high-quality labware and reagents. Include blank injections to identify sources of contamination.

High-Performance Liquid Chromatography with Diode-Array Detection (HPLC-DAD)

Problem	Potential Cause	Solution
Low Sensitivity	Incorrect detection wavelength.	Set the DAD detector to the maximum absorbance wavelength of ETU (around 231 nm).[7]
Insufficient sample concentration.	Concentrate the sample extract or increase the injection volume.
Poor chromatographic resolution leading to co-elution with interferences.	Optimize the mobile phase composition and gradient to improve separation.
Peak Tailing	Column overload.	Dilute the sample or reduce the injection volume.
Silanol interactions on the column.	Use a base-deactivated column or add a competing base to the mobile phase.
Baseline Drift	Mobile phase composition changing over time.	Ensure the mobile phase is well-mixed and stable.
Detector lamp aging.	Replace the detector lamp if its intensity is low.
Ghost Peaks	Carryover from previous injections.	Implement a robust needle wash program in the autosampler.
Contamination in the mobile phase or system.	Prepare fresh mobile phase and flush the system.

Gas Chromatography (GC)

Problem	Potential Cause	Solution
Poor Peak Shape or Low Response	Thermal degradation of ETU in the injector.	Use a lower injector temperature. Derivatize ETU to a more thermally stable compound.
Active sites in the GC system (liner, column).	Use a deactivated liner and column.
Inconsistent Retention Times	Fluctuations in carrier gas flow or oven temperature.	Check for leaks in the gas lines and verify oven temperature program.
Interferences	Co-eluting compounds from the sample matrix.	Improve sample cleanup. Use a more selective detector like a mass spectrometer (MS) or a nitrogen-phosphorus detector (NPD).

Frequently Asked Questions (FAQs)

Q1: What is the most sensitive method for low-level detection of ETU?

A1: Liquid chromatography coupled with tandem mass spectrometry (LC-MS/MS) is generally considered the most sensitive and selective method for the low-level detection of ETU in various matrices.[8][9] Its high selectivity allows for the differentiation of ETU from matrix interferences, leading to lower detection limits.

Q2: How can I overcome matrix effects in my ETU analysis?

A2: Matrix effects, which can cause ion suppression or enhancement in LC-MS/MS, are a common challenge in ETU analysis.[2] The most effective way to compensate for these effects is by using a stable isotope-labeled internal standard (SIL-IS), such as d4-ETU.[2][4] Other strategies include improving sample cleanup procedures to remove interfering components, using matrix-matched calibration curves, or employing the standard addition method.[3][4]

Q3: What are the key considerations for sample preparation when analyzing ETU?

A3: The choice of sample preparation technique depends on the matrix. For biological samples like urine, solid-phase extraction (SPE) and liquid-liquid extraction (LLE) are commonly used to clean up the sample and concentrate the analyte.[4][5] For food matrices, techniques like solid-liquid extraction (SLE) with acetonitrile or methanol followed by a cleanup step using SPE are often employed.[9][10] It is crucial to minimize the degradation of ETU during sample preparation, which can be achieved by working at low temperatures and avoiding harsh acidic or basic conditions.

Q4: Is derivatization necessary for ETU analysis?

A4: For LC-MS/MS analysis, derivatization is generally not required as ETU can be ionized directly. However, for GC analysis, derivatization is often necessary to improve the thermal stability and chromatographic behavior of ETU.[8]

Q5: How should I store my samples and standards for ETU analysis?

A5: ETU can degrade over time, especially when exposed to light and high temperatures.[4] It is recommended to store both samples and standard solutions in a refrigerator at 4°C or frozen at -20°C for long-term storage, protected from light.[4]

Quantitative Data Summary

The following tables summarize the performance of various analytical methods for the detection of ETU.

Table 1: Performance of LC-MS/MS Methods for ETU Detection

Matrix	LOD (µg/L)	LOQ (µg/L)	Recovery (%)	Reference
Urine	0.5	1.5	>85	[5]
Urine	0.05 (ng/mL)	-	-	[8]
Water	0.027	-	73-104	[2]
Dry Herbs	0.01 (mg/kg)	0.03 (mg/kg)	81-109
Food	-	5 (ng/g)	71-121	[9]

Table 2: Performance of HPLC-DAD Methods for ETU Detection

Matrix	LOQ (µg/kg)	Recovery (%)	Reference
Strawberries	7	71-94	[10]
Apples	11	71-94	[10]
Urine	1 (µg/L)	-	[7]

Detailed Experimental Protocols

Protocol 1: Determination of ETU in Urine by LC-MS/MS

This protocol is based on a method involving solid-supported liquid extraction (SLE).[4]

1. Materials and Reagents:

• ETU and d4-ETU analytical standards

• Methanol (HPLC grade)

• Dichloromethane (HPLC grade)

• Formic acid (LC-MS grade)

• Ultrapure water

• Pooled human urine (for calibration standards)

• SLE cartridges

2. Standard Preparation:

• Prepare stock solutions of ETU and d4-ETU in methanol.

• Prepare working solutions and spiking solutions by serial dilution of the stock solutions with methanol.

• Prepare calibration standards by spiking pooled urine with the ETU spiking solution to achieve a range of concentrations.

3. Sample Preparation:

• Pipette 2 mL of urine sample into a vial.

• Add 50 µL of the d4-ETU internal standard working solution.

• Add 1 mL of ultrapure water and mix.

• Transfer the mixture onto an SLE cartridge and wait for 10 minutes.

• Elute the analytes by adding two aliquots of 6 mL of dichloromethane, waiting 10 minutes between each elution.

• Collect the eluate and evaporate it to dryness under a stream of nitrogen.

• Reconstitute the residue in 100 µL of the mobile phase.

4. LC-MS/MS Analysis:

• LC System: HPLC system capable of binary gradient elution.

• Column: C18 reversed-phase column.

• Mobile Phase A: 0.1% formic acid in water.

• Mobile Phase B: 0.1% formic acid in methanol.

• Gradient: Optimize the gradient to achieve good separation of ETU.

• Flow Rate: 0.2 - 0.4 mL/min.

• Injection Volume: 5 - 10 µL.

• MS System: Triple quadrupole mass spectrometer with an electrospray ionization (ESI) source.

• Ionization Mode: Positive ion mode.

• MRM Transitions: Monitor at least two specific precursor-to-product ion transitions for both ETU and d4-ETU for quantification and confirmation.

Protocol 2: Determination of ETU in Fruits by HPLC-DAD

This protocol is based on a solid-liquid extraction method.[10]

1. Materials and Reagents:

• ETU analytical standard

• Acetonitrile (HPLC grade)

• Envicarb II/PSA SPE cartridges

• Sodium sulfate (anhydrous)

2. Standard Preparation:

• Prepare a stock solution of ETU in a suitable solvent (e.g., methanol).

• Prepare working standards by diluting the stock solution.

• Prepare matrix-matched calibration standards by spiking blank fruit extract with the working standards.

3. Sample Preparation:

• Homogenize a representative portion of the fruit sample.

• Weigh 10 g of the homogenized sample into a centrifuge tube.

• Add 10 mL of acetonitrile and shake vigorously for 1 minute.

• Add anhydrous sodium sulfate, vortex, and centrifuge.

• Take an aliquot of the supernatant and pass it through an Envicarb II/PSA SPE cartridge for cleanup.

• Evaporate the cleaned extract to dryness and reconstitute in the mobile phase.

4. HPLC-DAD Analysis:

• HPLC System: HPLC system with a DAD detector.

• Column: C18 reversed-phase column.

• Mobile Phase: Optimize the mobile phase (e.g., a mixture of water and acetonitrile or methanol) for optimal separation.

• Flow Rate: 0.8 - 1.2 mL/min.

• Injection Volume: 20 µL.

• Detection: Monitor the absorbance at the λmax of ETU (approximately 231 nm).

Visualizations

References

• 1. alfresco-static-files.s3.amazonaws.com [alfresco-static-files.s3.amazonaws.com]
• 2. Liquid chromatography coupled to tandem mass spectrometry for the residue determination of ethylenethiourea (ETU) and propylenethiourea (PTU) in water - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. chromatographyonline.com [chromatographyonline.com]
• 4. series.publisso.de [series.publisso.de]
• 5. Analytical method for the quantitative determination of urinary ethylenethiourea by liquid chromatography/electrospray ionization tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Troubleshooting Common HPLC Issues | Labcompare.com [labcompare.com]
• 7. Determination of ethylene thiourea in urine by HPLC-DAD - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Analysis of ethylenethiourea as a biomarker in human urine using liquid chromatography/triple quadrupole mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Development and validation of ethylenethiourea determination in foods using methanol-based extraction, solid-phase extraction cleanup and LC-MS/MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Combined determination and confirmation of ethylenethiourea and propylenethiourea residues in fruits at low levels of detection - PubMed [pubmed.ncbi.nlm.nih.gov]

Dealing with co-eluting interferences in Ethylenethiourea analysis

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals address challenges encountered during the analysis of Ethylenethiourea (ETU), with a specific focus on dealing with co-eluting interferences.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: My ETU peak is showing significant ion suppression or enhancement in my LC-MS/MS analysis. What are the likely causes and how can I fix this?

A1: Ion suppression or enhancement is a common matrix effect in LC-MS/MS analysis, caused by co-eluting compounds from the sample matrix that affect the ionization efficiency of the target analyte in the ion source.[1][2]

Troubleshooting Steps:

• Evaluate Sample Preparation: The complexity of the sample matrix is a primary cause of matrix effects.[3]

  • Improve Cleanup: If you are using a simple "dilute and shoot" method, consider incorporating a sample cleanup step. Techniques like Solid-Phase Extraction (SPE) or liquid-liquid extraction (LLE) can effectively remove interfering matrix components.[4][5][6][7] For complex food matrices, the QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method is a popular and effective choice.[3]

  • Optimize SPE: If you are already using SPE, ensure the sorbent type and elution solvents are optimized for ETU and the sample matrix. A fluorinated phase (Fluorosil) has been shown to be effective for cleaning up urine samples.[6]

  • Sample Dilution: Diluting the sample extract can significantly reduce the concentration of interfering matrix components, thereby minimizing ion suppression.

• Chromatographic Separation: Insufficient chromatographic resolution between ETU and interfering compounds can lead to ion suppression.

  • Change Column Chemistry: If you are using a standard C18 column, consider switching to a different stationary phase. A Lichrosorb RP8 column has been used successfully for ETU analysis in biological fluids.[8] An Acquity BEH C18 column has been used for tea samples.[9]

  • Modify Mobile Phase: Adjusting the mobile phase composition (e.g., pH, organic solvent ratio, additives) can alter the selectivity and improve the separation of ETU from interferences.[5][8][10]

  • Gradient Optimization: Optimize the gradient elution profile to better separate the ETU peak from the region where matrix components elute.[3]

• Mass Spectrometry Detection:

  • Use an Internal Standard: The most effective way to compensate for matrix effects is to use a stable isotope-labeled internal standard (SIL-IS), such as d4-ETU.[7][11] The SIL-IS co-elutes with the analyte and experiences the same degree of ion suppression or enhancement, allowing for accurate quantification.[12]

  • Check MS Settings: Ensure that the mass spectrometer settings, including ion source parameters (e.g., temperature, gas flows) and collision energy, are optimized for ETU.[13]

• Method of Standard Additions: If a SIL-IS is not available, the method of standard additions can be used to quantify ETU in complex matrices by accounting for matrix effects.[12]

Q2: I am observing a peak at the same retention time as my ETU standard in my blank matrix samples. How can I confirm if this is ETU or an interference?

A2: Distinguishing between ETU and a co-eluting interference requires leveraging the specificity of your detection method, particularly if you are using tandem mass spectrometry (MS/MS).

Troubleshooting Steps:

• Multiple Reaction Monitoring (MRM) Ratio Confirmation:

  • Monitor at least two or three MRM transitions for ETU.[11]

  • The ratio of the peak areas of these transitions should be consistent between your standards and your samples. A significant deviation in the ion ratio in the sample suggests the presence of an interference that shares one transition but not the others.

• High-Resolution Mass Spectrometry (HRMS): If available, HRMS can provide a more definitive identification. The high mass resolving power can differentiate between ETU and isobaric interferences (compounds with the same nominal mass but different elemental compositions).[1]

• Chromatographic Peak Shape: Examine the peak shape. A distorted or broad peak in the sample compared to a sharp, symmetrical peak in the standard may indicate the presence of a co-eluting interference.

• Modify Chromatographic Conditions: As described in Q1, altering the mobile phase or switching to a column with different selectivity can help to chromatographically resolve the interference from the ETU peak.[14]

Q3: My ETU recoveries are low and inconsistent. What could be the cause and how can I improve them?

A3: Low and inconsistent recoveries are often related to the sample preparation and extraction steps.

Troubleshooting Steps:

• Optimize Extraction Solvent: Ensure the extraction solvent is appropriate for your sample matrix. Methanol-based solutions and dichloromethane have been commonly used for ETU extraction.[1][7][8][15]

• Evaluate Extraction Technique:

  • Solid-Phase Extraction (SPE): If using SPE, ensure the column is properly conditioned and not allowed to go dry before sample loading. Check that the elution solvent is strong enough to fully elute the ETU from the sorbent. Mean extracted recoveries of over 85% have been achieved using a Fluorosil phase column.[6]

  • Liquid-Liquid Extraction (LLE): Optimize the pH of the aqueous phase and the choice of organic solvent to ensure efficient partitioning of ETU.

• Assess Analyte Stability: ETU can be unstable under certain conditions. Consider if degradation is occurring during sample storage or preparation. Samples should typically be stored refrigerated or frozen.[7][14]

• Use an Internal Standard: An appropriate internal standard, ideally a stable isotope-labeled version of ETU, should be added at the beginning of the sample preparation process to correct for losses during extraction and analysis.[7][11]

Quantitative Data Summary

The following table summarizes key performance parameters from various published methods for ETU analysis. This data can be used as a benchmark for your own method development and validation.

Matrix	Method	LOQ	LOD	Recovery (%)	Reference
Human Urine	HPLC-DAD	1 µg/L	-	-	[5]
Human Urine	LC-ESI-MS/MS	1.5 µg/L	0.5 µg/L	97-118	[6]
Human Urine	LC-MS/MS	0.5 µg/L	-	-	[7]
Tea	UPLC-MS/MS	4.2 µg/kg	1.3 µg/kg	97.7-107.5	[9]
Fruits	UHPLC	0.006 µg/mL (ETU)	0.009 µg/mL (PTU)	-	[10]
Food	LC-MS/MS	5 ng/g	-	71-121	[16]

Experimental Protocols

Protocol: Determination of ETU in Urine by LC-MS/MS

This protocol is a generalized procedure based on common practices reported in the literature.[6][7]

• Sample Preparation (Solid-Supported Liquid Extraction)

  • Thaw frozen urine samples at room temperature.

  • Pipette 2 mL of urine into a glass vial.

  • Add 50 µL of the internal standard working solution (e.g., d4-ETU at 1 mg/L).[7]

  • Add 1 mL of ultra-pure water and vortex to mix.

  • Load the entire sample onto a diatomaceous earth solid-supported liquid extraction (SLE) cartridge.[7]

  • Allow the sample to absorb for 10 minutes.

  • Elute the ETU and internal standard by passing 6 mL of dichloromethane through the cartridge. Wait 10 minutes and repeat with another 6 mL of dichloromethane.[7]

  • Collect the eluate and evaporate to dryness under a gentle stream of nitrogen.

  • Reconstitute the residue in 100 µL of the mobile phase (e.g., 0.1% formic acid in 20% methanol).[7]

  • Transfer to an autosampler vial for analysis.

• LC-MS/MS Analysis

  • LC System: HPLC or UHPLC system.

  • Column: C18 reversed-phase column (e.g., 250 mm x 4.6 mm, 5 µm).[5]

  • Mobile Phase A: 0.1% Formic acid in water.

  • Mobile Phase B: Acetonitrile or Methanol.

  • Gradient: Develop a suitable gradient to separate ETU from matrix interferences (e.g., start with a low percentage of B, ramp up to a high percentage to elute ETU, then wash and re-equilibrate).

  • Flow Rate: 0.5 - 1.0 mL/min.

  • Injection Volume: 10 µL.

  • MS System: Triple quadrupole mass spectrometer.

  • Ionization Mode: Electrospray Ionization (ESI), Positive.

  • MRM Transitions: Monitor at least two transitions for ETU and its internal standard. (e.g., consult literature for specific m/z values).

• Data Analysis and Quantification

  • Generate a calibration curve using matrix-matched standards or by using a stable isotope-labeled internal standard.

  • Integrate the peak areas for ETU and the internal standard.

  • Calculate the concentration of ETU in the samples based on the calibration curve.

  • Confirm the identity of ETU by verifying the retention time and the ion ratio of the MRM transitions.

Visualizations

References

• 1. researchgate.net [researchgate.net]
• 2. Matrix Effects in Multi-Residue Pesticide Analysis When Using Liquid Chromatography-Tandem Mass Spectrometry [restek.com]
• 3. Assessment of sample cleanup and matrix effects in the pesticide residue analysis of foods using postcolumn infusion in liquid chromatography-tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Determination of ethylene thiourea in urine by HPLC-DAD - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Analytical method for the quantitative determination of urinary ethylenethiourea by liquid chromatography/electrospray ionization tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. series.publisso.de [series.publisso.de]
• 8. A simple method for the determination of ethylene-thiourea (ETU) in biological samples - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. [Determination of ethylenethiourea residues in tea using precolumn derivatization with ultra-performance liquid chromatography-tandem mass spectrometry] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. A new alternative assay for sensitive analysis of ethylenethiourea and propylenethiourea in fruit samples after their separation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Liquid chromatography coupled to tandem mass spectrometry for the residue determination of ethylenethiourea (ETU) and propylenethiourea (PTU) in water - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. chromatographyonline.com [chromatographyonline.com]
• 13. shimadzu.at [shimadzu.at]
• 14. osha.gov [osha.gov]
• 15. researchgate.net [researchgate.net]
• 16. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

A Comparative Guide to Ethylenethiourea (ETU) Analysis: Method Validation with and without Ethylenethiourea-d4 Internal Standard

For researchers, scientists, and drug development professionals, this guide provides a comprehensive comparison of analytical methods for the quantification of Ethylenethiourea (ETU), a key metabolite of ethylenebisdithiocarbamate (EBDC) fungicides. Particular focus is given to the validation of methods employing Ethylenethiourea-d4 (ETU-d4) as an internal standard against alternative approaches.

The accurate determination of ETU is critical due to its toxicological significance. This guide synthesizes data from multiple studies to present a clear overview of method performance, enabling informed decisions for routine monitoring and research applications.

Method Performance Comparison

The use of an isotopically labeled internal standard like ETU-d4 is a widely accepted practice in quantitative mass spectrometry to compensate for matrix effects and variations in sample preparation and instrument response.[1][2][3][4] The following tables summarize the performance characteristics of ETU analysis methods, highlighting the advantages of using ETU-d4.

Table 1: Performance of ETU Analysis Methods Using ETU-d4 Internal Standard

Matrix	Method	Linearity Range	LOD	LOQ	Accuracy/Recovery (%)	Precision (RSD %)
Human Urine	LC-MS/MS	0.1-54 ng/mL	0.05 ng/mL	0.5 µg/L	-	Within-run: 3-5%, Between-run: 9%, Inter-batch: 6%[4]
Human Urine	LC-MS/MS	-	-	0.5 µg/L	-	Within-day: 1.89-2.50%, Day-to-day: 4.83-6.28%[5]
Water	UHPLC-MS/MS	-	0.058 µg/L (direct injection), 0.027 µg/L (online SPE)	-	73-104%	<20%
Food (infant food, potatoes, etc.)	LC-MS/MS	-	-	0.01 mg/kg	95%	3.1-13.1%[6]
Crops	LC-MS	-	5 ppb	-	-	-[3]

Table 2: Performance of ETU Analysis Methods Without Internal Standard

Matrix	Method	Linearity Range	LOD	LOQ	Accuracy/Recovery (%)	Precision (RSD %)
Human Urine	LC-ESI-MS/MS	0-50 µg/L	0.5 µg/L	1.5 µg/L	97-118%	Within-day: ≤8.3%, Between-day: ≤10.1%[7]
Food	HPLC-MS/MS	>0.9950 (correlation coefficient)	-	5 ng/g	71-121%	≤25%[8][9]
Biological Fluids (Plasma, Saline, Urine)	HPLC-UV	>0.99 (r²)	Plasma: 20 ng/mL, Saline: 25 ng/mL, Urine: 0.5 ng/mL	-	-	-[10]
Water	GC-NPD	-	-	-	-	-[11]
Dry Herbs	UHPLC-MS/MS	-	0.01 mg/kg	0.03 mg/kg	81-109%	<20%
Soil and Vegetables	ELISA	-	0.201 ng/mL	-	81.6-102.7%	<12.5%[12]

Experimental Workflows and Protocols

The use of an isotopically labeled internal standard such as ETU-d4 is crucial for mitigating matrix effects, which can lead to signal enhancement or suppression, thereby ensuring accurate quantification at low concentrations.[2]

Below is a generalized experimental workflow for the analysis of ETU using ETU-d4 as an internal standard, followed by a detailed protocol synthesized from established methods.

Fig. 1: General workflow for ETU analysis using ETU-d4.

Detailed Experimental Protocol (LC-MS/MS Method with ETU-d4)

This protocol is a composite based on methodologies described for the analysis of ETU in biological and environmental matrices.[1][2][4][5]

1. Materials and Reagents

• Ethylenethiourea (ETU) analytical standard

• Ethylenethiourea-d4 (ETU-d4) internal standard

• HPLC-grade methanol, acetonitrile, and water

• Formic acid

• Dichloromethane

• Solid-phase extraction (SPE) columns (e.g., alumina or diatomaceous earth)[5][8]

• Pooled matrix (e.g., urine, water) for calibration standards

2. Standard and Sample Preparation

• Stock Solutions: Prepare individual stock solutions of ETU and ETU-d4 (e.g., 1 mg/mL) in a suitable solvent like acetonitrile or methanol.[1]

• Working Solutions: Prepare serial dilutions of the ETU stock solution to create calibration standards. Prepare a working solution of ETU-d4.

• Sample Preparation:

  • Take a known volume or weight of the sample (e.g., 1 mL of urine).

  • Add a precise amount of the ETU-d4 working solution to all samples, calibration standards, and quality controls.

  • Extraction:

    • Liquid-Liquid Extraction (LLE): Add an extraction solvent (e.g., dichloromethane), vortex, and centrifuge. Collect the organic layer.

    • Solid-Phase Extraction (SPE): Condition the SPE column. Load the sample and wash with a suitable solvent. Elute the analyte with an appropriate elution solvent.[5][8]

  • Evaporation: Evaporate the collected eluate to dryness under a gentle stream of nitrogen.

  • Reconstitution: Reconstitute the residue in a known volume of the mobile phase.

3. LC-MS/MS Conditions

• Liquid Chromatography (LC):

  • Column: A C18 reversed-phase column is commonly used.

  • Mobile Phase: A gradient of methanol or acetonitrile and water, both containing a small percentage of formic acid (e.g., 0.1%), is typical.[1]

  • Flow Rate: Dependent on the column dimensions, typically in the range of 0.2-0.5 mL/min.

  • Injection Volume: 5-20 µL.

• Tandem Mass Spectrometry (MS/MS):

  • Ionization Mode: Electrospray Ionization (ESI) in positive mode.[2][7]

  • Acquisition Mode: Multiple Reaction Monitoring (MRM).

  • MRM Transitions: Monitor at least two precursor-to-product ion transitions for both ETU and ETU-d4 for quantification and confirmation.[2][8]

4. Data Analysis and Quantification

• Generate a calibration curve by plotting the peak area ratio of ETU to ETU-d4 against the concentration of the calibration standards.

• Quantify the ETU concentration in the samples using the linear regression equation from the calibration curve.

Alternative Methodologies

While LC-MS/MS with an isotopic internal standard is the gold standard for ETU analysis, other methods have been validated and may be suitable for specific applications.

• LC-MS/MS without Internal Standard: This method can provide accurate results if the sample cleanup is highly effective at removing interfering matrix components.[7] However, it is more susceptible to matrix effects.

• HPLC with UV or Diode-Array Detection (DAD): These methods are generally less sensitive and selective than MS-based methods but can be a cost-effective option for higher concentration samples.[10][13]

• Gas Chromatography (GC): GC-based methods, often with a nitrogen-phosphorus detector (NPD), have also been developed for ETU analysis.[11]

• Enzyme-Linked Immunosorbent Assay (ELISA): ELISA offers a high-throughput and cost-effective screening approach, though it may have different specificity compared to chromatographic methods.[12]

Conclusion

The validation data clearly indicates that analytical methods for Ethylenethiourea utilizing Ethylenethiourea-d4 as an internal standard, particularly those employing LC-MS/MS, offer superior precision and accuracy by effectively compensating for matrix-induced analytical variability. While alternative methods exist and may be suitable for certain applications, the use of an isotopic internal standard is recommended for complex matrices and when low detection limits are required. The choice of method should be guided by the specific requirements of the study, including the matrix type, required sensitivity, and available instrumentation.

References

• 1. series.publisso.de [series.publisso.de]
• 2. Liquid chromatography coupled to tandem mass spectrometry for the residue determination of ethylenethiourea (ETU) and propylenethiourea (PTU) in water - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Determination of ethylenethiourea in crops using particle beam liquid chromatography/mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Analysis of ethylenethiourea as a biomarker in human urine using liquid chromatography/triple quadrupole mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. zora.uzh.ch [zora.uzh.ch]
• 6. researchgate.net [researchgate.net]
• 7. Analytical method for the quantitative determination of urinary ethylenethiourea by liquid chromatography/electrospray ionization tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Development and validation of ethylenethiourea determination in foods using methanol-based extraction, solid-phase extraction cleanup and LC-MS/MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. A simple method for the determination of ethylene-thiourea (ETU) in biological samples - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. nemi.gov [nemi.gov]
• 12. Development and validation of a novel enzyme-linked immunosorbent assay for monitoring ethylene thiourea in soil and vegetable samples - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Determination of ethylene thiourea in urine by HPLC-DAD - PubMed [pubmed.ncbi.nlm.nih.gov]

Comparing Ethylenethiourea-d4 with other internal standards for ETU analysis

In the quantitative analysis of Ethylenethiourea (ETU), a metabolite and degradation product of ethylene bis-dithiocarbamate (EBDC) fungicides, the choice of internal standard is critical for achieving accurate and reliable results. This guide provides a comprehensive comparison of Ethylenethiourea-d4 (ETU-d4) with other compounds used as internal standards in ETU analysis, supported by experimental data and detailed methodologies. The evidence strongly indicates that ETU-d4, as a stable isotope-labeled (SIL) internal standard, offers significant advantages over non-isotopically labeled alternatives, particularly in complex matrices.

The Critical Role of Internal Standards in ETU Analysis

Internal standards are essential in analytical chemistry to compensate for variations during sample preparation, injection, and analysis. In liquid chromatography-mass spectrometry (LC-MS/MS), a common technique for ETU quantification, an ideal internal standard should co-elute with the analyte and exhibit similar ionization behavior to effectively correct for matrix effects—the suppression or enhancement of the analyte signal by co-eluting compounds from the sample matrix.

Ethylenethiourea-d4: The Gold Standard

ETU-d4 is a deuterated analog of ETU, meaning it has the same chemical structure but with four hydrogen atoms replaced by deuterium atoms. This subtle change in mass allows it to be distinguished from the native ETU by the mass spectrometer, while its nearly identical physicochemical properties ensure it behaves similarly during extraction and chromatographic separation.

Key Advantages of ETU-d4:

• Compensation for Matrix Effects: Because ETU-d4 co-elutes with ETU and has the same ionization efficiency, it accurately reflects and corrects for any matrix-induced signal suppression or enhancement that ETU experiences.[1]

• Correction for Procedural Losses: Any loss of analyte during sample extraction, cleanup, and injection is mirrored by a proportional loss of ETU-d4, ensuring the analyte-to-internal standard ratio remains constant.

• Improved Accuracy and Precision: The use of a stable isotope-labeled internal standard like ETU-d4 leads to higher accuracy and precision in quantitative results compared to methods using structural analogs or no internal standard.

Performance Data: ETU-d4 vs. Alternatives

The following tables summarize the performance of ETU-d4 and other internal standards in the analysis of ETU across various studies and matrices.

Table 1: Performance of Ethylenethiourea-d4 as an Internal Standard

Matrix	Analytical Method	Linearity (r²)	Recovery (%)	Precision (RSD %)	Limit of Quantitation (LOQ)	Reference
Human Urine	LC-MS/MS	>0.99	97-118	<10.1	1.5 µg/L	[2]
Human Urine	LC-MS/MS	Linear over 0.1-54 ng/mL	Not Reported	Within-run: 3-5, Between-run: 9	0.1 ng/mL	[3]
Drinking Water	LC-MS/MS	1.000	97-105	0.3-5	4 ng/L	[4]
Food (Infant food, potatoes, etc.)	LC-APCI-MS	Not Reported	95	3.1-13.1	Not Reported	[5][6]
Various Foods	LC-MS/MS	>0.9950	71-121	<25	5 ng/g	[7]

Table 2: Performance of Alternative Internal Standards

Internal Standard	Matrix	Analytical Method	Linearity (r²)	Recovery (%)	Precision (RSD %)	Limit of Quantitation (LOQ)	Reference
n-Propylenethiourea (n-PTU)	Food (Infant food, potatoes, etc.)	LC-APCI-MS	Not Reported	97	3.1-13.1	Not Reported	[5][6]
4-Pyridinecarboxylic acid hydrazide	Human Urine	HPLC-DAD	Studied from 1-100 µg/L	Not Reported	Not Reported	1 µg/L	[8]

Note: A direct comparison is challenging as the studies for alternative internal standards were conducted for different analytes (n-PTU for PTU analysis) or using different analytical techniques (HPLC-DAD). However, the data for ETU-d4 consistently demonstrates high levels of accuracy and precision across various matrices and LC-MS/MS methods.

Experimental Protocols

Analysis of ETU in Human Urine using ETU-d4 (LC-MS/MS)

This protocol is based on a validated biomonitoring method.[9]

• Sample Preparation:

  • Pipette 2 mL of urine into a sample vial.

  • Add 50 µL of the ETU-d4 internal standard working solution (1 mg/L).

  • Add 1 mL of ultra-pure water and mix.

  • Transfer the solution onto a solid-supported liquid extraction (SLE) cartridge.

  • Elute the analyte and internal standard with dichloromethane.

  • Evaporate the eluate to dryness under a gentle stream of nitrogen.

  • Reconstitute the residue in the mobile phase for analysis.

• LC-MS/MS Conditions:

  • Column: A suitable reversed-phase column (e.g., C18).

  • Mobile Phase: A gradient of 0.1% formic acid in water and 0.1% formic acid in methanol.

  • Ionization: Positive electrospray ionization (ESI+).

  • Detection: Multiple Reaction Monitoring (MRM) of the transitions for ETU and ETU-d4.

Analysis of ETU in Food using ETU-d4 and n-PTU (LC-APCI-MS)

This protocol is adapted from a method for the determination of ETU and PTU in various foods.[5][6]

• Sample Preparation:

  • Homogenize a representative portion of the food sample.

  • Weigh a subsample and add sodium sulphate, sodium carbonate, thiourea, and ascorbic acid.

  • Add the internal standards (ETU-d4 and n-PTU).

  • Extract with dichloromethane by blending.

  • Filter the extract.

  • Evaporate the dichloromethane using a rotary evaporator.

  • Re-dissolve the residue in water.

• LC-APCI-MS Conditions:

  • Column: Reversed-phase column.

  • Detection: Atmospheric Pressure Chemical Ionization-Mass Spectrometry (APCI-MS) using a double focusing mass spectrometer.

  • Monitoring: Selected Ion Monitoring (SIM) of the [M+H]+ ions for ETU, ETU-d4, and n-PTU.

Visualizing the Workflow

The following diagrams illustrate the experimental workflows for ETU analysis.

Caption: Workflow for ETU analysis in urine using ETU-d4.

Caption: Workflow for ETU analysis in food using internal standards.

Conclusion

For researchers, scientists, and drug development professionals requiring the highest level of accuracy and precision in ETU analysis, Ethylenethiourea-d4 is the recommended internal standard. Its ability to mimic the behavior of native ETU throughout the analytical process, thereby effectively compensating for matrix effects and procedural variability, is unparalleled by non-isotopically labeled alternatives. The presented data and protocols underscore the robustness and reliability of methods employing ETU-d4 for the quantification of ETU in diverse and complex matrices.

References

• 1. Liquid chromatography coupled to tandem mass spectrometry for the residue determination of ethylenethiourea (ETU) and propylenethiourea (PTU) in water - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Analytical method for the quantitative determination of urinary ethylenethiourea by liquid chromatography/electrospray ionization tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Analysis of ethylenethiourea as a biomarker in human urine using liquid chromatography/triple quadrupole mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. lcms.cz [lcms.cz]
• 5. Determination of ethylenethiourea (ETU) and propylenethiourea (PTU) in foods by high performance liquid chromatography-atmospheric pressure chemical ionisation-medium-resolution mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Development and validation of ethylenethiourea determination in foods using methanol-based extraction, solid-phase extraction cleanup and LC-MS/MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Determination of ethylene thiourea in urine by HPLC-DAD - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. series.publisso.de [series.publisso.de]

A Comparative Guide to Inter-laboratory Validated Methods for Ethylenethiourea (ETU) Quantification

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of analytical methods for the quantification of Ethylenethiourea (ETU), a compound of significant interest due to its potential health implications. ETU is a degradation product and metabolite of ethylene bisdithiocarbamate (EBDC) fungicides and is also used in the production of certain polymers. Its accurate quantification in various matrices is crucial for food safety assessment, environmental monitoring, and in the context of drug development where EBDC-containing polymers may be used. This document summarizes data from inter-laboratory and single-laboratory validation studies to aid researchers in selecting the most appropriate analytical methodology for their needs.

Data Presentation: Performance of ETU Quantification Methods

The following tables summarize the performance characteristics of different analytical methods for ETU quantification as reported in collaborative and single-laboratory validation studies.

Table 1: Performance of Gas Chromatography (GC) Method in a Collaborative Study on Canned Foods

Matrix	Fortification Level (mg/kg)	Mean Recovery (%)	Repeatability RSDr (%)	Reproducibility RSDR (%)
Canned Blackcurrants	0.06	88	18	32
0.6	86	12	19
Canned Spinach	0.06	102	25	35
0.6	100	11	11
Canned Celery	0.1	81	-	-

Data from a collaborative study evaluating the AOAC final action GC method.[1]

Table 2: Comparison of Single-Laboratory Validated Methods for ETU in Food and Water

Analytical Method	Matrix	Limit of Quantification (LOQ)	Recovery (%)	Precision (RSD %)
HPLC-DAD[2]	Fruits and Vegetables	7 - 11 µg/kg	71 - 94	8 - 9.5
LC-MS/MS[3]	Various Foods	5 ng/g	71 - 121	< 25
LC-MS/MS	Water	0.027 - 0.058 µg/L	73 - 104	< 20

Experimental Protocols

Detailed methodologies for the key analytical techniques are outlined below.

Gas Chromatography with Nitrogen-Phosphorus Detection (GC-NPD) for Canned Foods

This method is based on the AOAC official method evaluated in a collaborative study.[1]

a) Sample Extraction:

• A representative sample of the canned product is homogenized.

• A subsample is mixed with a filter aid (e.g., Celite).

• The mixture is packed into a chromatographic column.

• ETU is eluted from the column with methanol.

b) Clean-up:

• The methanol eluate is collected and concentrated.

• The extract is passed through an alumina column for clean-up.

• The purified extract is then concentrated to a small volume.

c) Derivatization and GC-NPD Analysis:

• The cleaned extract is derivatized to form a more volatile compound suitable for GC analysis.

• The derivatized sample is injected into a gas chromatograph equipped with a nitrogen-phosphorus detector (NPD) for selective and sensitive detection of the nitrogen-containing ETU derivative.

High-Performance Liquid Chromatography with Diode Array Detection (HPLC-DAD) for Fruits and Vegetables

This method provides a robust approach for the analysis of ETU in plant-based matrices.[2]

a) Sample Extraction:

• A homogenized sample of the fruit or vegetable is subjected to solid-liquid extraction (SLE) with acetonitrile.

• Alternatively, matrix solid-phase dispersion (MSPD) can be employed.

b) Clean-up:

• The extract is cleaned up using solid-phase extraction (SPE) with a combination of sorbents such as Envicarb II and primary secondary amine (PSA) to remove matrix interferences.

c) HPLC-DAD Analysis:

• The final extract is analyzed by reverse-phase HPLC.

• Detection is performed using a diode-array detector (DAD) at a wavelength specific for ETU (e.g., 231 nm).

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) for Various Foods and Water

LC-MS/MS offers high sensitivity and selectivity for the determination of ETU in complex matrices.[3]

a) Sample Extraction:

• Foods: A homogenized food sample is extracted with methanol.[3]

• Water: For low concentrations, on-line solid-phase extraction (SPE) can be used to pre-concentrate the sample. Direct injection is also possible for newer, more sensitive instruments.

b) Clean-up (for foods):

• The methanol extract is passed through an alumina solid-phase extraction (SPE) column.[3]

c) LC-MS/MS Analysis:

• The prepared extract is injected into a liquid chromatograph.

• Separation is typically achieved on a C18 reverse-phase column.

• Detection is performed using a tandem mass spectrometer operating in positive electrospray ionization (ESI+) mode.

• Multiple reaction monitoring (MRM) is used to monitor specific precursor-to-product ion transitions for ETU, ensuring high selectivity and confirmation of the analyte's identity.

Mandatory Visualizations

The following diagrams illustrate the experimental workflows described above.

Caption: Workflow for the analysis of ETU in canned foods by GC-NPD.

Caption: Workflow for the analysis of ETU in fruits and vegetables by HPLC-DAD.

Caption: Workflows for the analysis of ETU in food and water by LC-MS/MS.

Concluding Remarks

The choice of an analytical method for Ethylenethiourea quantification depends on the matrix, required sensitivity, and the available instrumentation. The collaborative study on canned foods demonstrates that the GC-NPD method can provide reliable results, although with variability, particularly at lower concentrations.[1] Single-laboratory validation studies for HPLC-DAD and LC-MS/MS show good performance in terms of recovery and precision for food and water matrices.[2][3] LC-MS/MS, in particular, offers the highest sensitivity and selectivity, making it suitable for trace-level analysis in complex samples.[3]

While this guide provides a comparison based on available inter-laboratory and single-laboratory validation data, it is important to note the limited availability of recent, comprehensive proficiency test reports specifically for ETU in various food matrices in the public domain. Such reports would offer a broader perspective on the performance of different laboratories and methods. Researchers should consider the data presented here as a foundation for their method selection and validation processes.

References

• 1. Determination of ethylenethiourea in canned fruits and vegetables - Analyst (RSC Publishing) [pubs.rsc.org]
• 2. Combined determination and confirmation of ethylenethiourea and propylenethiourea residues in fruits at low levels of detection - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Development and validation of ethylenethiourea determination in foods using methanol-based extraction, solid-phase extraction cleanup and LC-MS/MS - PubMed [pubmed.ncbi.nlm.nih.gov]

The Gold Standard for Ethylenethiourea Analysis: A Comparative Guide to Calibration with Ethylenethiourea-d4

For researchers, scientists, and drug development professionals demanding precision and accuracy in the quantification of Ethylenethiourea (ETU), the use of its deuterated internal standard, Ethylenethiourea-d4 (ETU-d4), in conjunction with Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) has become the benchmark method. This guide provides a comprehensive comparison of ETU calibration curves established with ETU-d4, supported by experimental data and detailed protocols, to demonstrate its superior performance over alternative approaches.

The inherent variability of complex biological and environmental matrices can significantly impact the accuracy and reproducibility of analytical measurements. The co-elution of interfering substances can lead to ion suppression or enhancement in the mass spectrometer, resulting in erroneous quantification. The use of a stable isotope-labeled internal standard, such as ETU-d4, is a robust strategy to counteract these matrix effects.[1] As ETU-d4 is chemically identical to ETU but mass-shifted, it experiences the same extraction inefficiencies and ionization effects as the analyte of interest, allowing for reliable correction and highly accurate quantification.

Performance Characteristics of ETU Calibration Curves with ETU-d4

The implementation of ETU-d4 as an internal standard consistently yields excellent linearity and sensitivity across a wide range of concentrations in various matrices. The following table summarizes key performance metrics from multiple studies employing LC-MS/MS for ETU analysis with ETU-d4.

Matrix	Linear Range	Limit of Quantification (LOQ)	Limit of Detection (LOD)	Precision (%RSD)	Accuracy/Recovery (%)	Reference
Urine	0.25–200 ng/mL	0.5 ng/mL	-	6–13% (within-run, between-run, and between-batch)	-	[2][3]
Urine	0.1–54 ng/mL	-	0.05 ng/mL	3–5% (within-run), 9% (between-run)	-	[4][5]
Drinking Water	0.004–2.000 ng/mL (4–2,000 ng/L)	5.2 ng/L (LCMRL)	1.2 ng/L (DL)	0.3–5%	97–105%	[6]
Urine	-	0.5 µg/L	-	1.89-2.50% (within-day), 4.83-6.28% (day-to-day)	-	[7]

In contrast, methods that do not employ an isotopically labeled internal standard may be more susceptible to matrix-induced variations, potentially leading to wider variability in precision and accuracy. For instance, an HPLC-DAD method for ETU in urine, while validated, reported a higher LOQ of 1 µg/L.[8] Another LC-MS/MS method for urinary ETU that did not use an internal standard reported a linear range of 0-50 µg/L and an LOQ of 1.5 µg/L.[9] While these methods are valuable, the use of ETU-d4 generally allows for lower detection limits and improved precision, which is critical for biomonitoring and trace-level analysis.

Experimental Protocol: ETU Analysis in Urine using LC-MS/MS and ETU-d4 Internal Standard

This section outlines a representative experimental protocol for the quantification of ETU in human urine, synthesized from established methodologies.[4][7][10]

1. Materials and Reagents:

• Ethylenethiourea (ETU) analytical standard

• Ethylenethiourea-d4 (ETU-d4) internal standard

• Methanol (HPLC grade)

• Acetonitrile (HPLC grade)

• Formic acid (pro analysi grade)

• Dichloromethane (pro analysi grade)

• Ultra-pure water

• Solid-supported liquid extraction (SLE) cartridges

• Pooled human urine for calibration standards

2. Standard and Sample Preparation:

• Stock Solutions: Prepare individual stock solutions of ETU (1 g/L) and ETU-d4 (10 g/L) in an appropriate solvent such as methanol or acetonitrile.[7]

• Working Solutions: Prepare a series of ETU working solutions by serial dilution of the stock solution with methanol to create calibration standards. Prepare a working solution of ETU-d4 (1 mg/L) by diluting the stock solution with ultra-pure water.[7]

• Calibration Standards: Spike pooled urine with the ETU working solutions to create a calibration curve covering the desired linear range (e.g., 0.5 µg/L to 50 µg/L).

• Sample Preparation:

  • Pipette 2 mL of urine sample into a vial.

  • Add a fixed volume (e.g., 50 µL) of the ETU-d4 working solution (1 mg/L) to each sample, quality control, and calibration standard.[7]

  • Add 1 mL of ultra-pure water and mix.[7]

  • Load the mixture onto an SLE cartridge and allow it to absorb for 10 minutes.[7]

  • Elute the analytes with two 6 mL aliquots of dichloromethane.[7]

  • Evaporate the collected eluate to dryness under a gentle stream of nitrogen.

  • Reconstitute the residue in a suitable volume of the mobile phase (e.g., 100 µL).

3. LC-MS/MS Analysis:

• Liquid Chromatography:

  • Column: C18 reversed-phase column

  • Mobile Phase A: 0.1% formic acid in ultra-pure water[10]

  • Mobile Phase B: 0.1% formic acid in methanol[10]

  • Gradient: A suitable gradient to separate ETU from matrix components.

  • Injection Volume: 10 µL

• Tandem Mass Spectrometry:

  • Ionization Mode: Positive Electrospray Ionization (ESI+)

  • Analysis Mode: Multiple Reaction Monitoring (MRM)

  • MRM Transitions:

    • ETU: e.g., m/z 103.0 → 86.1 (quantifier), 103.0 → 44.2 (qualifier)[6]

    • ETU-d4: e.g., m/z 107.1 → 48.2[6]

4. Quantification:

• Construct a calibration curve by plotting the peak area ratio of ETU to ETU-d4 against the concentration of the calibration standards.

• Determine the concentration of ETU in the unknown samples by interpolating their peak area ratios from the calibration curve.

Experimental Workflow

The following diagram illustrates the key steps in the analytical workflow for the determination of Ethylenethiourea in urine using an isotopically labeled internal standard.

Caption: Workflow for ETU analysis in urine.

References

• 1. Liquid chromatography coupled to tandem mass spectrometry for the residue determination of ethylenethiourea (ETU) and propylenethiourea (PTU) in water - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Analysis of ethylenethiourea as a biomarker in human urine using liquid chromatography/triple quadrupole mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Analysis of ethylenethiourea as a biomarker in human urine using liquid chromatography/triple quadrupole mass spectrometry | CiNii Research [cir.nii.ac.jp]
• 6. lcms.cz [lcms.cz]
• 7. zora.uzh.ch [zora.uzh.ch]
• 8. Determination of ethylene thiourea in urine by HPLC-DAD - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Analytical method for the quantitative determination of urinary ethylenethiourea by liquid chromatography/electrospray ionization tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. series.publisso.de [series.publisso.de]

A Comparative Guide to the Determination of Ethylenethiourea Using Isotope Dilution Mass Spectrometry

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of analytical methodologies for the quantification of Ethylenethiourea (ETU), a primary degradation product of ethylenebisdithiocarbamate (EBDC) fungicides. The focus is on the highly sensitive and specific method employing Ethylenethiourea-d4 (ETU-d4) as an internal standard with Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS). This guide will delve into the limits of detection (LOD) and quantification (LOQ), present detailed experimental protocols, and compare this method with alternative analytical approaches.

Performance Comparison: Limit of Detection (LOD) and Limit of Quantification (LOQ)

The use of an isotope-labeled internal standard like ETU-d4 is crucial for accurate and precise quantification of ETU, as it effectively compensates for matrix effects and variations in sample preparation and instrument response.[1][2] The following table summarizes the LOD and LOQ values for ETU determination using LC-MS/MS with ETU-d4 and compares them with other analytical techniques.

Analytical Method	Matrix	Internal Standard	Limit of Detection (LOD)	Limit of Quantification (LOQ)	Reference
LC-MS/MS	Urine	ETU-d4	0.25 µg/L	-	[1]
LC-MS/MS	Urine	ETU-d4	0.05 ng/mL	-	[3]
LC-MS/MS	Water	ETU-d4	0.027 µg/L (online SPE)	-	[2][4]
LC-MS/MS	Water	ETU-d4	0.058 µg/L (direct injection)	-	[2][4]
LC-MS/MS	Human Urine	None	0.5 µg/L	1.5 µg/L	[5][6]
LC-MS/MS	Food	None	-	5 ng/g	[7][8]
UHPLC-MS/MS	Dry Herbs	None	0.01 mg/kg	0.03 mg/kg	[9]
UPLC-MS/MS	Tea	Isotope internal standard	1.3 µg/kg	4.2 µg/kg	[10]
HPLC/DAD	Fruits	None	-	7-11 µg/kg	[11]
HPLC/UV	Biological & Environmental Samples	None	0.2 µg/L	-	[3]

Experimental Protocols

Key Experiment: Determination of ETU in Urine using LC-MS/MS with ETU-d4 Internal Standard

This protocol is a representative example of the methodology employed for the accurate quantification of ETU in biological matrices.

1. Sample Preparation:

• A 2 mL urine sample is transferred to a sample vial.

• 50 µL of the ETU-d4 internal standard working solution (1 mg/L) is added to the sample.[1]

• The sample is diluted with 1 mL of ultra-pure water and mixed.[1]

• The mixture is then loaded onto a supported liquid extraction (SLE) cartridge.[1]

• After a 10-minute equilibration, the analytes are extracted by passing 6 mL of dichloromethane through the cartridge, a process repeated twice.[1]

• The collected eluate is evaporated to dryness under a gentle stream of nitrogen.

• The residue is reconstituted in 100 µL of the mobile phase.[1]

2. LC-MS/MS Analysis:

• Instrumentation: A high-performance liquid chromatography (HPLC) system coupled to a tandem mass spectrometer (LC-MS/MS) is used for analysis.

• Chromatographic Separation: A C18 reverse-phase column is typically used for separation. The mobile phase often consists of a gradient of methanol and water, both containing a small percentage of formic acid to improve ionization.

• Mass Spectrometric Detection: The mass spectrometer is operated in the positive electrospray ionization (ESI+) mode. Detection and quantification are performed using Multiple Reaction Monitoring (MRM). The specific MRM transitions for ETU and ETU-d4 are monitored for selective and sensitive detection.

Alternative Methodologies

While LC-MS/MS with an isotope-labeled internal standard is the gold standard for ETU analysis, other methods have been employed:

• Liquid Chromatography with Ultraviolet Detection (HPLC-UV/DAD): This method is less sensitive and specific than LC-MS/MS. It is more susceptible to interferences from the sample matrix. Quantification limits are generally in the higher µg/kg range.[11]

• Gas Chromatography-Mass Spectrometry (GC-MS): GC-MS can also be used for ETU determination, but it often requires derivatization of the analyte to improve its volatility and thermal stability.[11]

• LC-MS/MS without an Internal Standard: While still a powerful technique, the absence of an internal standard can lead to less accurate and precise results due to uncorrected matrix effects.[5][7]

Experimental Workflow

The following diagram illustrates the typical workflow for the analysis of Ethylenethiourea using an internal standard.

Caption: Workflow for ETU analysis using an internal standard.

References

• 1. series.publisso.de [series.publisso.de]
• 2. db.cngb.org [db.cngb.org]
• 3. researchgate.net [researchgate.net]
• 4. Liquid chromatography coupled to tandem mass spectrometry for the residue determination of ethylenethiourea (ETU) and propylenethiourea (PTU) in water - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Analytical method for the quantitative determination of urinary ethylenethiourea by liquid chromatography/electrospray ionization tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Development and validation of ethylenethiourea determination in foods using methanol-based extraction, solid-phase extraction cleanup and LC-MS/MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Determination of ethylene-bis-dithiocarbamates and their degradation product ethylenethiourea in dry herbs by UHPLC-MS/MS - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 10. [Determination of ethylenethiourea residues in tea using precolumn derivatization with ultra-performance liquid chromatography-tandem mass spectrometry] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Combined determination and confirmation of ethylenethiourea and propylenethiourea residues in fruits at low levels of detection - PubMed [pubmed.ncbi.nlm.nih.gov]

A Head-to-Head Battle: LC-MS/MS vs. GC-MS for Ethylenethiourea Analysis

A comprehensive comparison of Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) and Gas Chromatography-Mass Spectrometry (GC-MS) for the quantitative analysis of Ethylenethiourea (ETU), a key metabolite and degradation product of ethylene bis-dithiocarbamate (EBDC) fungicides. This guide provides researchers, scientists, and drug development professionals with a detailed comparison of the two predominant analytical techniques, supported by experimental data to inform method selection and validation.

Ethylenethiourea (ETU) is a compound of significant toxicological concern due to its potential carcinogenic and teratogenic effects.[1] Accurate and sensitive quantification of ETU in various matrices, including food, water, and biological samples, is crucial for exposure assessment and regulatory compliance. Both LC-MS/MS and GC-MS have been successfully employed for ETU analysis, each presenting a unique set of advantages and limitations. This guide delves into a comparative analysis of these two powerful techniques.

At a Glance: Key Performance Characteristics

Performance Metric	LC-MS/MS	GC-MS
Limit of Quantification (LOQ)	0.5 µg/L - 5 ng/g	2 µg/L
Recovery	71-121%	>90%
Precision (%RSD)	<13% - <25%	<17-20%
Derivatization	Not required	Required
Sample Throughput	High	Moderate
Matrix Effects	Can be significant	Less pronounced with derivatization
Primary Ionization	Electrospray Ionization (ESI)	Electron Impact (EI)

The Great Debate: Which Method Reigns Supreme?

In the analysis of pesticide residues, the choice between LC-MS/MS and GC-MS is often dictated by the physicochemical properties of the analyte and the complexity of the sample matrix. For a broader scope of pesticides, LC-MS/MS generally demonstrates wider applicability and better sensitivity, with GC-MS showing superior performance primarily for organochlorine pesticides.[2][3][4]

For the analysis of ETU, a polar and non-volatile compound, LC-MS/MS offers a more direct approach, obviating the need for chemical derivatization, which is a mandatory step for GC-MS analysis to improve volatility and thermal stability.[5] This additional step in the GC-MS workflow can introduce variability and increase sample preparation time.

However, GC-MS can be a highly specific and sensitive method, particularly when coupled with selected ion monitoring (SIM).[6] The derivatization step, while adding complexity, can also enhance the chromatographic properties of ETU, leading to improved separation and reduced matrix interference in some cases.

Deep Dive: Experimental Protocols

LC-MS/MS Method for ETU in Urine

This method is adapted from a biomonitoring study for the determination of ETU in human urine.[7]

1. Sample Preparation:

• A urine sample is subjected to solid-supported liquid extraction (SLE) on a diatomaceous earth column.

• ETU is eluted from the column using dichloromethane.

• The eluate is evaporated to dryness under a stream of nitrogen.

• The residue is reconstituted in a mobile phase solution (e.g., 0.1% formic acid in 20% methanol).[7]

• An isotopically labeled internal standard (e.g., d4-ETU) is added to correct for matrix effects and procedural losses.[7]

2. LC-MS/MS Analysis:

• Chromatography: Reversed-phase liquid chromatography is typically used for separation.

• Mass Spectrometry: A triple quadrupole mass spectrometer operating in positive electrospray ionization (ESI) mode is used for detection.

• Monitoring: Multiple Reaction Monitoring (MRM) is employed for quantification, using specific precursor-to-product ion transitions for ETU and its internal standard.

GC-MS Method for ETU in Urine

This protocol is based on a method for determining urinary ETU in humans.[6]

1. Sample Preparation:

• ETU is extracted from a urine sample using a diatomaceous earth column with dichloromethane as the eluent.[6]

• The eluate is collected and concentrated.

• Derivatization: The extracted ETU is derivatized, for instance, with N-(tert-butyldimethylsilyl)-N-methyltrifluoroacetamide and tert-butyldimethylsilyl chloride, to form a more volatile and thermally stable derivative.[6]

• An internal standard (e.g., ethylenethiourea-d4) is incorporated for accurate quantification.[6]

2. GC-MS Analysis:

• Chromatography: A gas chromatograph equipped with a suitable capillary column is used for separation of the derivatized ETU.

• Mass Spectrometry: A mass spectrometer operating in Electron Impact (EI) ionization and Selected Ion Monitoring (SIM) mode is used for detection and quantification.[6]

Visualizing the Workflow

To better illustrate the procedural differences between the two methods, the following diagrams outline the key steps in each analytical workflow.

References

• 1. researchgate.net [researchgate.net]
• 2. [PDF] Residue analysis of 500 high priority pesticides: better by GC-MS or LC-MS/MS? | Semantic Scholar [semanticscholar.org]
• 3. Residue analysis of 500 high priority pesticides: better by GC-MS or LC-MS/MS? - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. Application of gas chromatography-mass spectrometry for the determination of urinary ethylenethiourea in humans - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. series.publisso.de [series.publisso.de]

Performance Comparison of Ethylenethiourea-d4 from Different Suppliers

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive performance comparison of Ethylenethiourea-d4 (ETU-d4), a critical internal standard for analytical and metabolic studies. The following sections present a summary of key performance parameters from different suppliers, detailed experimental protocols for verification, and visualizations of relevant biological pathways and analytical workflows.

Data Presentation

A direct comparison of quantitative data for Ethylenethiourea-d4 from prominent suppliers is crucial for selecting the most suitable product for research needs. The following table summarizes the available data on chemical purity and isotopic enrichment.

Supplier	Product Number	Lot Number	Chemical Purity	Isotopic Enrichment (Atom % D)
LGC Standards (TRC)	I367002	8-AZP-123-1	>95% (100.00% by HPLC at 230 nm)[1]	99.1% (d0 = 0.01%)[1]
Sigma-Aldrich	763160	EB1072	98% (CP)[2][3]	98 atom % D[2][3]
ESSLAB	681813	Not Available	Data not publicly available	Data not publicly available

Experimental Protocols

To ensure the accuracy and reliability of experimental results, it is imperative to employ robust analytical methods for the characterization of Ethylenethiourea-d4. The following protocols are recommended for determining chemical purity and isotopic enrichment.

Determination of Chemical Purity by High-Performance Liquid Chromatography (HPLC)

This method is suitable for verifying the chemical purity of Ethylenethiourea-d4.

Instrumentation:

• High-Performance Liquid Chromatograph (HPLC) with a UV detector.

Materials:

• Ethylenethiourea-d4 standard

• HPLC-grade acetonitrile

• HPLC-grade water

• Formic acid

Procedure:

• Preparation of Mobile Phase: Prepare a mobile phase of acetonitrile and water (e.g., 20:80 v/v) with 0.1% formic acid. The exact ratio may need to be optimized based on the column and system.

• Standard Solution Preparation: Accurately weigh and dissolve a known amount of Ethylenethiourea-d4 in the mobile phase to prepare a stock solution. Prepare a series of dilutions to generate a calibration curve.

• Chromatographic Conditions:

  • Column: C18 reverse-phase column (e.g., 4.6 x 250 mm, 5 µm).

  • Flow Rate: 1.0 mL/min.

  • Injection Volume: 10 µL.

  • Detection Wavelength: 230 nm.

  • Column Temperature: 30 °C.

• Analysis: Inject the standard solutions and the sample solution into the HPLC system.

• Quantification: The purity is calculated by comparing the peak area of the analyte to the total peak area of all components in the chromatogram.

Determination of Isotopic Enrichment by Mass Spectrometry (MS)

This protocol outlines the use of Liquid Chromatography-Mass Spectrometry (LC-MS) for determining the isotopic enrichment of Ethylenethiourea-d4.

Instrumentation:

• Liquid Chromatograph coupled to a Mass Spectrometer (LC-MS).

Procedure:

• Sample Preparation: Prepare a dilute solution of Ethylenethiourea-d4 in a suitable solvent (e.g., methanol/water).

• LC-MS Analysis: Infuse the sample solution directly into the mass spectrometer or perform a chromatographic separation prior to MS analysis.

• Mass Spectral Acquisition: Acquire the mass spectrum in full scan mode, focusing on the mass-to-charge ratio (m/z) range corresponding to unlabeled Ethylenethiourea (M+0) and the deuterated analogue (M+4).

• Data Analysis: The isotopic enrichment is determined by calculating the relative abundance of the deuterated (M+4) and non-deuterated (M+0) molecular ions.

Determination of Isotopic Enrichment by Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy provides detailed information on the position and extent of deuterium labeling.

Instrumentation:

• High-field NMR Spectrometer.

Procedure:

• Sample Preparation: Dissolve an accurately weighed amount of Ethylenethiourea-d4 in a suitable deuterated solvent (e.g., DMSO-d6).

• ¹H NMR Acquisition: Acquire a proton (¹H) NMR spectrum. The reduction in the integral of the signals corresponding to the deuterated positions relative to a non-deuterated internal standard or a non-deuterated portion of the molecule can be used to estimate the isotopic enrichment.

• ²H NMR Acquisition: Acquire a deuterium (²H) NMR spectrum to confirm the presence and location of the deuterium atoms.

Mandatory Visualization

The following diagrams illustrate a key metabolic pathway of Ethylenethiourea and a comprehensive experimental workflow for its comparative analysis.

Caption: Experimental workflow for the comparative analysis of Ethylenethiourea-d4 from different suppliers.

Caption: Simplified metabolic and toxicological pathway of Ethylenethiourea (ETU).

References

• 1. lgcstandards.com [lgcstandards.com]
• 2. Ethylene-d4 thiourea 98 atom % D, 98% (CP) | Sigma-Aldrich [sigmaaldrich.com]
• 3. Ethylene-d4 thiourea 98 atom % D, 98% (CP) | Sigma-Aldrich [sigmaaldrich.com]

A Comparative Guide to Ethylenethiourea (ETU) Analysis and Measurement Uncertainty Estimation

For researchers, scientists, and professionals in drug development and food safety, the accurate quantification of Ethylenethiourea (ETU) is critical due to its potential health risks. This guide provides a comparative overview of common analytical methods for ETU determination, with a special focus on the estimation of measurement uncertainty, a key parameter for assessing the reliability of analytical results.

Comparison of Analytical Methods for Ethylenethiourea (ETU) Analysis

The selection of an analytical method for ETU determination depends on various factors, including the sample matrix, required sensitivity, and the intended use of the data. High-Performance Liquid Chromatography (HPLC) and Gas Chromatography (GC), often coupled with Mass Spectrometry (MS), are the most prevalent techniques.

Parameter	LC-MS/MS	GC-MS	HPLC-DAD
Principle	Separation of non-volatile and thermally labile compounds based on their partitioning between a liquid mobile phase and a stationary phase, followed by mass analysis.[1]	Separation of volatile compounds based on their partitioning between a gaseous mobile phase and a stationary phase, followed by mass analysis.[1]	Separation based on differential partitioning, with detection using a diode-array detector that measures absorbance over a range of wavelengths.
Sample Matrix	Food matrices[2][3], water[4], urine[5][6][7]	Food products[1], water[1], urine[8]	Fruits and vegetables[9], urine[10]
Limit of Detection (LOD)	As low as 0.027 µg/L in water[4] and 0.5 µg/L in urine.[5][6]	Dependent on derivatization, can be in the low µg/L range.	7 µg/kg in strawberries.[9]
Limit of Quantification (LOQ)	5 ng/g in food[2], 1.5 µg/L in urine.[5][6]	2 µg/L in urine.[8]	1 µg/L in urine.[10]
Recovery	71-121% in food matrices[2], >85% in urine.[5][6]	>90% in urine.[8]	71-94% in fruits and vegetables.[9]
Precision (RSD%)	<25% in food[2], <10.1% in urine.[5][6]	<20% (between-run) in urine.[8]	8-9.5% in fruits and vegetables.[9]
Measurement Uncertainty	Relative uncertainties for LOQ and QC concentrations in urine estimated at 18% and 8%, respectively.[5][6]	Not explicitly found for ETU, but general approaches for GC-MS are available.[11][12]	Not explicitly found for ETU analysis.
Key Advantages	High specificity, sensitivity, and applicability to a wide range of non-volatile and thermally labile compounds without the need for derivatization.[1]	High resolution and sensitivity, particularly for volatile and semi-volatile compounds.[1]	Cost-effective and widely available.
Key Disadvantages	Potential for matrix effects that can suppress or enhance the signal.[4]	Requires derivatization for the analysis of polar and non-volatile compounds like ETU, which can add complexity and potential for error.[8]	Lower sensitivity and specificity compared to MS-based methods.

Experimental Protocols

Detailed methodologies are crucial for replicating and comparing analytical results. Below are summaries of typical experimental protocols for the analysis of ETU.

LC-MS/MS Method for ETU in Food[2][3]

• Sample Preparation:

  • Homogenize the food sample.

  • Extract ETU from the sample using methanol.

  • Clean up the extract using an alumina solid-phase extraction (SPE) column to remove interfering matrix components.

• Instrumentation:

  • HPLC System: A high-performance liquid chromatograph.

  • Mass Spectrometer: A tandem mass spectrometer (MS/MS) operated in positive ionization mode.

• Analysis:

  • Inject the cleaned-up extract into the HPLC system for separation.

  • Detect and quantify ETU using the MS/MS detector in multi-reaction monitoring (MRM) mode, monitoring at least two precursor-to-product ion transitions for confirmation.

GC-MS Method for ETU in Urine[8]

• Sample Preparation:

  • Extract ETU from the urine sample using dichloromethane on a diatomaceous earth column.

  • Derivatize the extracted ETU to make it volatile. A common derivatizing agent is N-(tert-butyldimethylsilyl)-N-methyltrifluoroacetamide.

• Instrumentation:

  • Gas Chromatograph: A gas chromatograph equipped with a suitable capillary column.

  • Mass Spectrometer: A mass spectrometer operated in electron ionization (EI) and selected ion monitoring (SIM) mode.

• Analysis:

  • Inject the derivatized sample into the GC for separation.

  • Detect and quantify the ETU derivative using the mass spectrometer. An internal standard, such as deuterated ETU (ETU-d4), is typically used for accurate quantification.

Measurement Uncertainty Estimation

Measurement uncertainty provides a quantitative indication of the quality of a measurement result, expressing the range within which the true value is expected to lie. The estimation of measurement uncertainty is a critical component of method validation and is essential for making reliable compliance statements.[13]

Approaches to Estimating Measurement Uncertainty

There are two primary approaches for estimating measurement uncertainty in analytical chemistry:

• "Bottom-up" (or Component-by-Component) Approach: This approach involves identifying all potential sources of uncertainty in the analytical procedure, quantifying each component, and then combining them to calculate the overall uncertainty.[11] This is a detailed and rigorous approach but can be complex.

• "Top-down" (or Holistic) Approach: This approach utilizes data from method validation and quality control studies, such as precision and trueness (bias) data, to estimate the overall measurement uncertainty.[13][14] This approach is often more practical for complex analytical methods.

Workflow for Measurement Uncertainty Estimation (Top-Down Approach)

The following diagram illustrates a typical workflow for estimating measurement uncertainty using a top-down approach based on method validation data.

Caption: Workflow for top-down measurement uncertainty estimation.

Sources of Uncertainty in ETU Analysis

Major sources of uncertainty in the chromatographic analysis of ETU include:

• Sample Preparation: Homogeneity of the sample, extraction efficiency, and potential for analyte loss or degradation.

• Instrumental Analysis: Calibration of the instrument, linearity of the response, and instrument stability.

• Purity of Reference Standards: The uncertainty associated with the purity of the ETU standard used for calibration.

• Matrix Effects: Suppression or enhancement of the analytical signal due to co-eluting compounds from the sample matrix.[4]

• Bias/Recovery: The systematic deviation from the true value, which can be estimated through recovery studies using certified reference materials or spiked samples.

By systematically evaluating these sources of uncertainty, laboratories can provide a more complete and reliable picture of their analytical results for Ethylenethiourea. This is essential for ensuring data quality in research, drug development, and regulatory compliance.

References

• 1. benchchem.com [benchchem.com]
• 2. Development and validation of ethylenethiourea determination in foods using methanol-based extraction, solid-phase extraction cleanup and LC-MS/MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Development and validation of ethylenethiourea determination in foods using methanol-based extraction, solid-phase extraction cleanup and LC-MS/MS. | Sigma-Aldrich [sigmaaldrich.com]
• 4. Liquid chromatography coupled to tandem mass spectrometry for the residue determination of ethylenethiourea (ETU) and propylenethiourea (PTU) in water - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Analytical method for the quantitative determination of urinary ethylenethiourea by liquid chromatography/electrospray ionization tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. series.publisso.de [series.publisso.de]
• 8. researchgate.net [researchgate.net]
• 9. Combined determination and confirmation of ethylenethiourea and propylenethiourea residues in fruits at low levels of detection - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. academic.oup.com [academic.oup.com]
• 11. web.vscht.cz [web.vscht.cz]
• 12. farmaciajournal.com [farmaciajournal.com]
• 13. Method Validation and Measurement Uncertainty Estimation for Determination of Multiclass Pesticide Residues in Tomato by Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) - PMC [pmc.ncbi.nlm.nih.gov]
• 14. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

Safety & Regulatory Compliance

Proper Disposal of Ethylenethiourea-d4: A Guide for Laboratory Professionals

For immediate release

This document provides essential safety and logistical information for the proper disposal of Ethylenethiourea-d4 (ETU-d4), a deuterated isotopologue of Ethylenethiourea (ETU). Researchers, scientists, and drug development professionals must adhere to strict protocols to ensure the safe handling and disposal of this compound, which is classified as a hazardous substance. Ethylenethiourea is suspected of causing cancer, may damage fertility or the unborn child, and causes damage to organs through prolonged or repeated exposure.[1][2]

Hazard Profile and Safety Precautions

Ethylenethiourea-d4 shares the toxicological profile of its non-deuterated counterpart. It is harmful if swallowed and is classified as a reproductive toxin.[1][3] All handling and disposal procedures should be conducted in a certified ducted fume hood while wearing appropriate personal protective equipment (PPE), including nitrile or chloroprene gloves, safety goggles, and a lab coat.[4]

Key Hazards:

• Carcinogenicity: Suspected of causing cancer.[1]

• Reproductive Toxicity: May damage fertility or the unborn child.[1][2]

• Organ Toxicity: Causes damage to organs (specifically the thyroid) through prolonged or repeated exposure.[1][2]

• Acute Toxicity: Harmful if swallowed.[3]

Disposal Procedures

The primary and recommended method for the disposal of Ethylenethiourea-d4 and contaminated materials is through an approved hazardous waste disposal service.[1][2]

Step-by-Step Disposal Protocol:

• Segregation and Collection:

  • Collect waste Ethylenethiourea-d4, including any unused product and contaminated disposables (e.g., gloves, weigh boats, pipette tips), in a dedicated, clearly labeled, and sealed container.

  • The container must be compatible with the chemical and properly closed at all times when not in use.[5]

• Labeling:

  • Label the waste container with "Hazardous Waste," the full chemical name ("Ethylenethiourea-d4"), the CAS number (352431-28-8), and the appropriate hazard pictograms (Health Hazard, Warning).[1]

• Storage:

  • Store the sealed hazardous waste container in a designated, secure, and well-ventilated area, away from incompatible materials such as strong oxidizing agents.[2][6]

  • Store locked up.[1][2][3]

• Arranging for Disposal:

  • Contact your institution's Environmental Health and Safety (EH&S) office or a licensed hazardous waste disposal contractor to arrange for pickup and disposal.[5]

  • Provide the waste manifest with all necessary information about the chemical. Ethylenethiourea is listed under EPA hazardous waste number U116 for generators of waste greater than 100 kg/month .[7]

Spill Management

In the event of a spill:

• Evacuate and Secure: Evacuate non-essential personnel from the area.[7]

• Control Dust: If the spilled material is a powder, dampen it with water to prevent dust from becoming airborne.[7]

• Absorb and Collect: Use an absorbent material, such as clay, to collect the spilled substance.[7]

• Decontaminate: Clean the spill area with an alkaline solution of hypochlorite (e.g., a 1:10 dilution of commercial bleach) to oxidize the Ethylenethiourea.[7]

• Dispose of as Hazardous Waste: Collect all cleanup materials and contaminated PPE in a sealed container and dispose of it as hazardous waste.[4][7]

Quantitative Data Summary

Parameter	Value	Reference
EPA Hazardous Waste Number	U116	[7]
Melting Point	197 - 201 °C	[2]
Solubility in Water (20°C)	19 g/L	[3]
Vapor Pressure (170°C)	0.2 hPa	[2]

Experimental Protocols

Detailed experimental protocols for the chemical degradation of Ethylenethiourea-d4 are not widely available in standard safety literature. The primary recommended disposal method is incineration by a licensed hazardous waste facility.[7] However, for informational purposes, the following general chemical degradation principles have been noted for Ethylenethiourea:

• Oxidation: Treatment with an alkaline solution of hypochlorite can oxidize Ethylenethiourea to ethylene urea.[7]

• Fenton Treatment: Advanced oxidation processes, such as Fenton treatment, have been investigated for the degradation of Ethylenethiourea in aqueous solutions.[8]

These methods should only be carried out by trained professionals in a controlled laboratory setting and are not recommended as a substitute for professional hazardous waste disposal.

Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of Ethylenethiourea-d4.

Caption: Workflow for the safe disposal of Ethylenethiourea-d4.

References

• 1. lgcstandards.com [lgcstandards.com]
• 2. fishersci.com [fishersci.com]
• 3. bg.cpachem.com [bg.cpachem.com]
• 4. research.uga.edu [research.uga.edu]
• 5. EHSO Manual 2025-2026 - Hazardous Waste [labman.ouhsc.edu]
• 6. chemicalbook.com [chemicalbook.com]
• 7. Page loading... [guidechem.com]
• 8. researchgate.net [researchgate.net]